Lilac aldehyde

• CAS: 67920-63-2

Core Science & Biosynthesis

The Phytochemistry of Lilac Aldehyde: A Technical Guide to its Discovery, Analysis, and Biosynthesis

Abstract

Lilac aldehyde, a monoterpene derivative first identified in the mid-20th century, represents a fascinating case study in the complexity of floral volatile organic compounds. Comprising a mixture of eight possible stereoisomers, its specific isomeric composition is a key determinant of the characteristic floral scent of numerous plant species and plays a crucial role in mediating plant-pollinator interactions. This technical guide provides an in-depth exploration of the discovery and history of lilac aldehyde in phytochemistry, its isomeric diversity, and its biosynthetic pathway. Detailed experimental protocols for the extraction, separation, and identification of its stereoisomers are presented, alongside a discussion of the analytical techniques pivotal to this research. Furthermore, this guide delves into the quantitative distribution of lilac aldehyde isomers across various plant species and explores potential intracellular signaling pathways that may be activated by this class of volatile terpenes. This document is intended for researchers, scientists, and drug development professionals with an interest in phytochemistry, natural product chemistry, and chemical ecology.

Introduction: Discovery and Historical Context

The quest to demystify the chemical constituents of floral scents led to the first isolation of lilac aldehydes in 1974 from the essential oil of lilac flowers (Syringa vulgaris L.)[1]. These compounds were identified as key contributors to the iconic fragrance of the lilac flower[2]. Subsequent research revealed that lilac aldehyde is not exclusive to the Syringa genus; it has since been identified as a significant floral volatile in a diverse range of plant species, including kiwifruit (Actinidia arguta), White Campion (Silene latifolia), and the Lesser Butterfly Orchid (Platanthera bifolia)[1].

The lilac aldehyde molecule possesses three stereogenic centers, giving rise to eight possible stereoisomers. This structural complexity is of great phytochemical and ecological importance, as the olfactory properties and biological activity of each isomer can vary significantly[3]. The distribution and relative abundance of these stereoisomers are often species-specific, creating unique scent profiles that can be used by pollinators, such as nocturnal moths, to identify host plants[4][5][6]. The intricate relationship between the stereoisomeric composition of lilac aldehyde and pollinator attraction has made it a focal point in the study of chemical ecology[3].

Phytochemistry and Isomeric Distribution

The eight stereoisomers of lilac aldehyde are diastereomers, often designated as lilac aldehydes A, B, C, and D, with each letter representing a pair of enantiomers. The odor thresholds of these isomers differ, with the (5'S)-stereoisomers generally exhibiting lower odor detection levels by one to two orders of magnitude compared to their (5'R)-configured counterparts[1]. This highlights the high degree of stereospecificity in olfactory perception.

Quantitative Data on Lilac Aldehyde Isomers

The following tables summarize the available quantitative data on the odor thresholds and relative abundance of lilac aldehyde stereoisomers in select plant species.

Stereoisomer	Odor Threshold (ng/L air)	Reference
(2S,2'S,5'S)-Lilac Aldehyde	0.2	[1]
(2R,2'S,5'S)-Lilac Aldehyde	0.3	[1]
(2S,2'R,5'S)-Lilac Aldehyde	2.0	[1]
(2R,2'R,5'S)-Lilac Aldehyde	5.0	[1]
(2S,2'S,5'R)-Lilac Aldehyde	30	[1]
(2R,2'S,5'R)-Lilac Aldehyde	50	[1]
(2S,2'R,5'R)-Lilac Aldehyde	100	[1]
(2R,2'R,5'R)-Lilac Aldehyde	200	[1]
Table 1: Odor Thresholds of Lilac Aldehyde Stereoisomers

Plant Species	Isomer(s) Detected	Relative Abundance (%)	Reference
Syringa vulgaris	(5'S)-configured isomers	Predominantly the four (5'S)-isomers	[7]
Actinidia arguta	(5'S)-configured isomers	Predominantly (S) and 5'(S)-diastereoisomers	[8]
Silene latifolia	Four isomers	Isomer ratios are a conservative trait within the species	[4][5][6]
Table 2: Relative Abundance of Lilac Aldehyde Isomers in Select Plant Species

Biosynthesis of Lilac Aldehyde

The biosynthesis of lilac aldehyde originates from the 1-deoxy-D-xylulose 5-phosphate/2C-methyl-D-erythritol 4-phosphate (DOX/MEP) pathway, a non-mevalonate pathway for isoprenoid synthesis in plants[7][9]. The key precursor for lilac aldehyde is the monoterpene alcohol linalool (B1675412). The biosynthetic cascade involves a series of enzymatic modifications of linalool.

The proposed pathway is as follows:

• Linalool is hydroxylated at the C8 position to form 8-hydroxylinalool .

• 8-hydroxylinalool is then oxidized to 8-oxolinalool .

• Finally, 8-oxolinalool undergoes an intramolecular cyclization to form the various lilac aldehyde stereoisomers .

The stereospecificity of the final products is largely determined by the enantiomer of the initial linalool precursor and the stereoselectivity of the involved enzymes, such as cytochrome P450s[7][10]. In Syringa vulgaris, for instance, the predominance of (5'S)-lilac aldehydes is consistent with the presence of only (S)-linalool[7].

Caption: Biosynthetic pathway of lilac aldehyde from geranyl diphosphate.

Experimental Protocols

Headspace Solid-Phase Microextraction (HS-SPME) for Floral Volatile Collection

This protocol describes a non-destructive method for collecting volatile organic compounds from living flowers.

Materials:

• SPME device with a polydimethylsiloxane/divinylbenzene (PDMS/DVB) fiber

• Glass enclosure (e.g., a bell jar or a large beaker) to cover the flower

• Gas chromatograph-mass spectrometer (GC-MS)

Procedure:

• Select a healthy, blooming flower on the plant.

• Carefully place the glass enclosure over the flower to create a sealed headspace.

• Expose the SPME fiber to the headspace within the enclosure for a predetermined time (e.g., 30-60 minutes) to allow for the adsorption of volatile compounds.

• Retract the fiber into the needle of the SPME device.

• Immediately insert the SPME device into the injection port of the GC-MS for thermal desorption of the collected analytes.

• Initiate the GC-MS analysis.

Enantioselective Multidimensional GC-MS (enantio-MDGC-MS) for Isomer Separation

This technique is essential for the separation and identification of the individual stereoisomers of lilac aldehyde.

Instrumentation:

• A dual-oven gas chromatograph equipped with a heart-cutting system

• Mass spectrometer detector

• First dimension (1D) column: Non-polar column (e.g., DB-5)

• Second dimension (2D) column: Chiral column (e.g., heptakis(2,3-di-O-methyl-6-O-tert-butyldimethylsilyl)-β-cyclodextrin)

Procedure:

• Inject the sample (from HS-SPME or a solvent extract) into the 1D GC system.

• Perform an initial separation on the non-polar column.

• Based on the retention times of the lilac aldehyde diastereomers determined from preliminary runs, program the heart-cutting system to transfer the specific segments of the effluent containing the target analytes from the 1D column to the 2D chiral column.

• The separated isomers from the 2D column are then introduced into the mass spectrometer for detection and identification based on their mass spectra and retention times compared to authentic standards.

Isotope-Labeled Precursor Feeding Experiments for Biosynthetic Studies

This protocol outlines a method to trace the biosynthetic pathway of lilac aldehyde using labeled precursors.

Materials:

• Deuterium-labeled (R/S)-linalool (d5-linalool)

• Syringa vulgaris inflorescences or petals

• Aqueous buffer solution

• Stir bar sorptive extraction (SBSE) device

• Enantio-MDGC-MS system

Procedure:

• Prepare an aqueous solution of d5-linalool (B12374167).

• Incubate fresh Syringa vulgaris petals in the d5-linalool solution for a specified period (e.g., 24-48 hours) to allow for the uptake and metabolism of the labeled precursor.

• After incubation, remove the petals and extract the volatile compounds from the petals and the remaining solution using SBSE.

• Analyze the extracted volatiles by enantio-MDGC-MS.

• Monitor the mass spectra for the incorporation of the deuterium (B1214612) label into 8-hydroxylinalool, 8-oxolinalool, and the lilac aldehyde stereoisomers, confirming their positions in the biosynthetic pathway[7][9].

Caption: Experimental workflow for the analysis of lilac aldehyde.

Intracellular Signaling Pathways

While the role of lilac aldehyde as an external signaling molecule in plant-pollinator interactions is well-established, its function in intracellular signaling within the plant is less understood. However, recent advances in understanding how plants perceive volatile organic compounds (VOCs) offer a plausible model.

Volatile terpenes have been shown to act as plant-to-plant signaling cues, capable of sensitizing distinct signaling pathways and triggering innate immune responses[11]. A key receptor in the perception of some VOCs is KARRIKIN-INSENSITIVE2 (KAI2), an α/β-hydrolase[12][13]. The KAI2-mediated signaling pathway is involved in the perception of karrikins from smoke and has been implicated in the perception of endogenous plant signals[14][15].

Recent studies have demonstrated that a KAI2 receptor in petunia can stereospecifically perceive the volatile terpene (-)-germacrene D, initiating a signaling cascade that affects plant development and fitness[12][13]. This pathway involves the interaction of the KAI2-ligand complex with the F-box protein MAX2, leading to the degradation of SMAX1/SMXL transcriptional repressors and subsequent changes in gene expression. Given that lilac aldehyde is a terpene-derived volatile, it is plausible that it could be perceived by a similar KAI2-mediated pathway in certain plant species.

Caption: A hypothetical KAI2-mediated signaling pathway for lilac aldehyde.

Conclusion and Future Directions

Lilac aldehyde remains a subject of significant interest in phytochemistry due to its complex stereochemistry, its crucial role in plant ecology, and its contribution to the desirable fragrances of many ornamental and agricultural plants. The continued development of advanced analytical techniques, such as enantio-MDGC-MS, will undoubtedly lead to a more refined understanding of the distribution and biological significance of its individual stereoisomers.

Future research should focus on several key areas. Firstly, a broader quantitative survey of lilac aldehyde isomers across a wider range of plant species is needed to build a comprehensive database for chemotaxonomic and ecological studies. Secondly, the elucidation of the specific enzymes, particularly the cytochrome P450s, responsible for the stereoselective steps in the biosynthetic pathway will provide valuable targets for metabolic engineering of floral scents. Finally, experimental validation of the involvement of KAI2 or other receptors in the perception of lilac aldehyde and the downstream signaling events will be a critical step in understanding its potential role in intracellular communication and plant development. Such research will not only deepen our fundamental knowledge of plant biochemistry and signaling but also open new avenues for the biotechnological production of specific, high-value fragrance compounds.

References

• 1. pdfs.semanticscholar.org [pdfs.semanticscholar.org]
• 2. Essential oils [bojensen.net]
• 3. Diastereoselective synthesis of a lilac aldehyde isomer and its electrophysiological detection by a moth - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. Stereoisomeric pattern of lilac aldehyde in Silene latifolia, a plant involved in a nursery pollination system - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. tinkturenpresse.de [tinkturenpresse.de]
• 6. researchgate.net [researchgate.net]
• 7. researchgate.net [researchgate.net]
• 8. researchgate.net [researchgate.net]
• 9. Biogenetic studies in Syringa vulgaris L.: synthesis and bioconversion of deuterium-labeled precursors into lilac aldehydes and lilac alcohols - PubMed [pubmed.ncbi.nlm.nih.gov]
• 10. academic.oup.com [academic.oup.com]
• 11. Volatile terpenes - mediators of plant-to-plant communication - PubMed [pubmed.ncbi.nlm.nih.gov]
• 12. Volatile communication in plants relies on a KAI2-mediated signaling pathway - PubMed [pubmed.ncbi.nlm.nih.gov]
• 13. Item - INVESTIGATING THE KAI2-MEDIATED SIGNALING PATHWAY OF VOLATILE SESQUITERPENES - Purdue University Graduate School - Figshare [hammer.purdue.edu]
• 14. researchgate.net [researchgate.net]
• 15. Frontiers | Evidence that KARRIKIN-INSENSITIVE2 (KAI2) Receptors may Perceive an Unknown Signal that is not Karrikin or Strigolactone [frontiersin.org]

Chemical structure and properties of lilac aldehyde isomers

An In-depth Technical Guide on the Chemical Structure and Properties of Lilac Aldehyde Isomers

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive overview of the chemical structures, physicochemical properties, and relevant biological activities of the eight stereoisomers of lilac aldehyde. The information is presented to facilitate research and development in fields such as chemical synthesis, sensory science, and pharmacology.

Chemical Structure of Lilac Aldehyde Isomers

Lilac aldehyde, systematically named 2-(5-ethenyl-5-methyloxolan-2-yl)propanal, is a monoterpene with three stereogenic centers, resulting in eight distinct stereoisomers.[1] The structural variations among these isomers significantly influence their chemical and biological properties, including their characteristic floral scent.

Below are the chemical structures of the eight stereoisomers of lilac aldehyde.

Caption: Chemical structures of the eight stereoisomers of lilac aldehyde.

Physicochemical and Olfactory Properties

The physicochemical properties of the lilac aldehyde isomers are summarized below. A notable property is the odor threshold, which varies significantly among the stereoisomers, highlighting the structure-activity relationship in olfaction. The (5'S)-stereoisomers, which are major naturally occurring forms, exhibit lower odor thresholds compared to their (5'R)-counterparts.[2][3]

Property	Value	Reference
Molecular Formula	C₁₀H₁₆O₂	[4][5][6][7]
Molecular Weight	168.23 g/mol	[4][5][6][7]
Appearance	Colorless clear liquid (est.)	[8]
Specific Gravity (20°C)	0.95100 to 0.96100	[8]
Refractive Index (20°C)	1.45000 to 1.45900	[8]

Table 1: General Physicochemical Properties of Lilac Aldehyde

Isomer Configuration	Odor Threshold (ng)	Odor Description
(2S,2'S,5'S)	0.2	Pleasant, flowery, fresh
(2R,2'S,5'S)	0.3	Pleasant, flowery, fresh
(2S,2'R,5'S)	0.1	-
(2R,2'R,5'S)	0.4	-
(2S,2'S,5'R)	10	-
(2R,2'S,5'R)	20	-
(2S,2'R,5'R)	15	-
(2R,2'R,5'R)	30	-

Table 2: Odor Thresholds and Descriptions of Lilac Aldehyde Stereoisomers [2][3][9][10]

Experimental Protocols

Synthesis of Lilac Aldehyde Isomers

The synthesis of specific lilac aldehyde stereoisomers is a key area of research for studying their individual properties. A common precursor for the enantioselective synthesis is linalool.

Diastereoselective Synthesis of (2S,2'S,5'S)-Lilac Aldehyde:

While a detailed, step-by-step protocol is proprietary to the cited literature, the general approach involves the diastereoselective synthesis to control the stereochemistry at the three chiral centers. One reported synthesis of (2S,2'S,5'S)-lilac aldehyde was performed to investigate its electrophysiological detection by the moth Hadena bicruris.[1]

Synthesis from (R)-Linalool:

The synthesis of (5'R)-configured stereoisomers of lilac aldehyde has been achieved starting from (R)-linalool.[11] The general workflow for such a synthesis is outlined below.

References

• 1. Diastereoselective synthesis of a lilac aldehyde isomer and its electrophysiological detection by a moth - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. pdfs.semanticscholar.org [pdfs.semanticscholar.org]
• 3. Synthesis and Olfactory Properties of Seco-Analogues of Lilac Aldehydes - PMC [pmc.ncbi.nlm.nih.gov]
• 4. GSRS [gsrs.ncats.nih.gov]
• 5. Lilac aldehyde (isomer I) [webbook.nist.gov]
• 6. Lilac aldehyde A [webbook.nist.gov]
• 7. Lilac aldehyde B [webbook.nist.gov]
• 8. researchgate.net [researchgate.net]
• 9. researchgate.net [researchgate.net]
• 10. The Lilac Aldehydes [leffingwell.com]
• 11. researchgate.net [researchgate.net]

The Scent of Spring: A Technical Guide to the Natural Sources and Biosynthesis of Lilac Aldehyde

For Immediate Release

This technical guide provides a comprehensive overview of lilac aldehyde, a significant monoterpene fragrance compound. Addressed to researchers, scientists, and professionals in drug development and fine chemical industries, this document details the natural origins, biosynthetic pathways, and analytical methodologies pertinent to this valuable molecule.

Executive Summary

Lilac aldehydes are a group of eight stereoisomers of a monoterpene aldehyde that are primary constituents of the characteristic floral scent of lilac (Syringa vulgaris).[1] First isolated from lilac flower oil, these compounds are now known to be distributed across various plant species and play a crucial role in plant-pollinator interactions.[1][2] Their exceptionally low odor thresholds make them potent fragrance ingredients, with applications in perfumery and as potential biochemical markers.[1] This guide synthesizes current knowledge on their natural distribution and the stereospecific enzymatic cascade that governs their formation from the precursor (S)-linalool.

Natural Occurrence of Lilac Aldehyde

Lilac aldehyde is a widespread, naturally occurring monoterpene, though its presence is most famously associated with the common lilac.[1][3][4]

Primary Natural Source

The quintessential source of lilac aldehyde is the flower of the common lilac, Syringa vulgaris.[1][5][6] Headspace analysis of lilac blossoms reveals that lilac aldehydes, along with the corresponding lilac alcohols, are characteristic monoterpenes of the floral bouquet.[7] The four (5’S)-configured stereoisomers are the predominant forms found in nature.[1][8]

Other Documented Natural Sources

Beyond Syringa vulgaris, lilac aldehyde has been identified as a floral volatile in a diverse range of plant species, indicating its broader ecological significance. These include:

• Actinidia species (Kiwifruit): Flowers of Actinidia arguta and other kiwifruit species produce lilac aldehydes and alcohols.[1][9]

• Silene latifolia (White Campion): This nocturnal plant species emits high amounts of lilac aldehyde to attract nocturnal moth pollinators, such as Hadena bicruris.[1][10]

• Lesser Butterfly Orchid (Platanthera bifolia) : This orchid is another documented source of lilac aldehyde.

• Syringa oblata: Similar to its cousin, S. vulgaris, this lilac species also produces the characteristic aldehydes and alcohols as major components of its floral scent.[11]

The distribution of lilac aldehyde stereoisomers can be species-specific, suggesting distinct enzymatic control over the biosynthetic process in different plants.[2][12]

Biosynthesis of Lilac Aldehyde

The biosynthesis of lilac aldehyde is a stereospecific enzymatic pathway that converts the acyclic monoterpene alcohol (S)-linalool into the characteristic furanoid structure of lilac aldehyde. The pathway proceeds through sequential oxidation and subsequent cyclization.

The Precursor: (S)-Linalool

The biosynthetic journey begins with the (S)-enantiomer of linalool. In Syringa vulgaris, the high enantiomeric purity of (S)-linalool is a critical determinant for the exclusive formation of the four (5’S)-configured lilac aldehyde stereoisomers.[8][13]

The Biosynthetic Pathway

The conversion of (S)-linalool to lilac aldehyde involves a three-step enzymatic cascade:

• Hydroxylation: (S)-linalool is first hydroxylated at the C8 position to form 8-hydroxylinalool. This reaction is catalyzed by a cytochrome P450 monooxygenase. While the specific enzyme in lilac has not been isolated, studies in Arabidopsis have identified CYP76C1 as a multifunctional P450 enzyme capable of catalyzing this and subsequent oxidation steps.[3][13]

• Oxidation: The intermediate, 8-hydroxylinalool, undergoes further oxidation to form 8-oxolinalool. This step is likely catalyzed by an alcohol dehydrogenase or the same P450 enzyme.[8]

• Cyclization: The final step involves the intramolecular cyclization of 8-oxolinalool to form the tetrahydrofuran (B95107) ring structure of the four (5’S)-configured lilac aldehyde stereoisomers. The enzyme responsible for this cyclization has not yet been identified but is believed to exert limited stereochemical control, leading to a mixture of diastereomers.[8]

Figure 1. Biosynthetic pathway of (5'S)-Lilac Aldehydes from (S)-Linalool.

Quantitative Data Summary

The biological activity and olfactory perception of lilac aldehyde are highly dependent on its stereochemistry. The odor thresholds of different stereoisomers vary significantly, with the naturally occurring (5'S)-isomers being considerably more potent.

Table 1: Odor Thresholds of Lilac Aldehyde Stereoisomers

Stereoisomer Configuration	Odor Description	Odor Threshold (ng)
(2R, 2'S, 5'S)	Pleasant, flowery, fresh	0.3
(2S, 2'S, 5'S)	Flowery, lilac-like	0.4
(2S, 2'R, 5'S)	Flowery, slightly fatty	0.2
(2R, 2'R, 5'S)	Flowery, slightly fatty	0.4
(2S, 2'R, 5'R)	Weak, flowery	20
(2R, 2'R, 5'R)	Flowery	22
(2S, 2'S, 5'R)	Weak, flowery	45
(2R, 2'S, 5'R)	Weak, flowery	55
Data compiled from various olfactometric analyses.[1]

Table 2: Relative Abundance of (5'S)-Lilac Aldehyde Stereoisomers in Silene latifolia

Stereoisomer Configuration	Relative Abundance (%)
(2S, 2'S, 5'S)	~40%
(2R, 2'S, 5'S)	~40%
(2S, 2'R, 5'S)	~10%
(2R, 2'R, 5'S)	~10%
Data represents typical distribution; ratios can show some variability.[8]

Experimental Protocols

The study of lilac aldehyde from natural sources relies on advanced analytical techniques capable of separating and identifying volatile compounds and their stereoisomers with high sensitivity.

Headspace Volatile Collection and Analysis

A common non-invasive method for analyzing floral scents is headspace solid-phase microextraction (HS-SPME) coupled with gas chromatography-mass spectrometry (GC-MS).

Protocol Outline: HS-SPME-GC-MS Analysis of Syringa Flowers

• Sample Preparation: Freshly picked lilac inflorescences are enclosed in a glass chamber or bag to allow volatile compounds to accumulate in the headspace.

• Extraction: An SPME fiber, typically coated with polydimethylsiloxane/divinylbenzene (PDMS/DVB), is exposed to the headspace.[11] Optimal extraction parameters for Syringa oblata have been reported as 25°C for an extraction time of 30 minutes.[11]

• Desorption and GC-MS Analysis: The SPME fiber is retracted and immediately inserted into the heated injection port of a GC-MS system, where the trapped volatiles are thermally desorbed onto the GC column.

• Chromatographic Separation: A non-polar capillary column (e.g., DB-5) is used to separate the volatile compounds based on their boiling points and polarity.

• Mass Spectrometry Detection: Eluted compounds are ionized (typically by electron ionization) and fragmented. The resulting mass spectra are used for identification by comparison to spectral libraries (e.g., NIST) and authentic standards.

Chiral Analysis: Enantioselective Multidimensional GC-MS (enantio-MDGC-MS)

To resolve the complex mixture of stereoisomers, enantio-MDGC-MS is the method of choice. This technique uses two gas chromatographs coupled together, with the first dimension providing a preliminary separation and the second dimension, equipped with a chiral stationary phase column, separating the enantiomers.

Figure 2. Experimental workflow for enantio-MDGC-MS analysis.

Conclusion

Lilac aldehyde remains a compound of significant interest due to its potent olfactory properties and biological role. Understanding its natural distribution and the intricacies of its biosynthetic pathway is crucial for applications ranging from synthetic biology approaches for fragrance production to ecological studies. The analytical workflows detailed herein provide a robust framework for the continued investigation of this and other valuable chiral monoterpenes in complex natural matrices. Further research focused on isolating and characterizing the specific enzymes from Syringa vulgaris, particularly the terminal cyclase, will be pivotal for harnessing this biosynthetic pathway for industrial applications.

References

• 1. researchgate.net [researchgate.net]
• 2. researchgate.net [researchgate.net]
• 3. researchgate.net [researchgate.net]
• 4. warwick.ac.uk [warwick.ac.uk]
• 5. scent.vn [scent.vn]
• 6. scent.vn [scent.vn]
• 7. researchgate.net [researchgate.net]
• 8. tinkturenpresse.de [tinkturenpresse.de]
• 9. Comparative Analysis of Volatile Compounds in Flowers of Different Actinidia Species - PMC [pmc.ncbi.nlm.nih.gov]
• 10. Diastereoselective synthesis of a lilac aldehyde isomer and its electrophysiological detection by a moth - PubMed [pubmed.ncbi.nlm.nih.gov]
• 11. Analysis of volatile compounds emitted from fresh Syringa oblata flowers in different florescence by headspace solid-phase microextraction-gas chromatography-mass spectrometry - PubMed [pubmed.ncbi.nlm.nih.gov]
• 12. researchgate.net [researchgate.net]
• 13. researchgate.net [researchgate.net]

Olfactory Landscape of Lilac Aldehyde Stereoisomers: A Technical Guide

For Researchers, Scientists, and Drug Development Professionals

Introduction

Lilac aldehydes are a class of monoterpenoid fragrance compounds that are key contributors to the characteristic floral scent of lilac (Syringa vulgaris L.).[1] These molecules possess three stereogenic centers, resulting in eight possible stereoisomers.[2][3] The spatial arrangement of atoms in these isomers dramatically influences their interaction with olfactory receptors, leading to distinct olfactory properties, including significant variations in odor thresholds and qualitative scent profiles.[2] This technical guide provides an in-depth analysis of the olfactory characteristics of lilac aldehyde stereoisomers, detailing quantitative sensory data, the experimental protocols used for their evaluation, and the underlying biochemical signaling pathways. This information is crucial for research in perfumery, chemical ecology, and the development of novel olfactory modulators.

Quantitative Olfactory Data of Lilac Aldehyde Stereoisomers

The odor threshold, the lowest concentration of a substance detectable by the human nose, varies significantly among the eight stereoisomers of lilac aldehyde. The naturally occurring (5'S)-stereoisomers generally exhibit lower odor thresholds by one to two orders of magnitude compared to the (5'R)-configured stereoisomers.[1][4] This highlights the critical role of stereochemistry in the potency of these odorants. The following table summarizes the reported odor thresholds and qualitative descriptors for each stereoisomer.

Stereoisomer	Odor Threshold (ng)	Odor Description
(2S,2'S,5'S)-Lilac aldehyde	0.2	Fresh, flowery
(2R,2'S,5'S)-Lilac aldehyde	0.3	Pleasant, flowery, fresh
(2S,2'R,5'S)-Lilac aldehyde	0.3	Sweet, flowery
(2R,2'R,5'S)-Lilac aldehyde	Not specified	Not specified
(2S,2'R,5'R)-Lilac aldehyde	20	Flowery
(2R,2'R,5'R)-Lilac aldehyde	22	Flowery
(2S,2'S,5'R)-Lilac aldehyde	Not specified	Not specified
(2R,2'S,5'R)-Lilac aldehyde	Not specified	Not specified

Data sourced from Kreck & Mosandl (2003).[5]

Experimental Protocols

The analysis of lilac aldehyde stereoisomers and their olfactory properties involves a combination of sophisticated analytical and sensory evaluation techniques.

Stereoisomer Separation and Identification

A primary challenge in studying lilac aldehydes is the separation and identification of the individual stereoisomers from a mixture. Enantioselective multidimensional gas chromatography/mass spectrometry (enantio-MDGC/MS) is a powerful technique employed for this purpose.[6]

Methodology:

• Sample Preparation: Volatile compounds from a sample (e.g., lilac flower headspace) are collected using methods like headspace solid-phase microextraction (HS-SPME).[7]

• First Dimension Separation (Pre-separation): The sample is injected into the first gas chromatograph (GC) equipped with a non-chiral column for an initial separation of compounds based on their boiling points.

• Heart-Cutting: Specific portions of the effluent from the first column containing the lilac aldehyde isomers are selectively transferred ("heart-cut") to a second GC column.

• Second Dimension Separation (Enantioselective Separation): The second GC is equipped with a chiral column that separates the stereoisomers based on their differential interactions with the chiral stationary phase.

• Mass Spectrometry (MS) Detection: The separated isomers are then introduced into a mass spectrometer for identification based on their mass spectra.

• Structure Elucidation: The precise stereochemistry of the separated isomers is confirmed using techniques like Nuclear Magnetic Resonance (NMR) spectroscopy, including Nuclear Overhauser Effect (NOE) experiments.[2][8]

References

• 1. Synthesis and Olfactory Properties of Seco-Analogues of Lilac Aldehydes - PMC [pmc.ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]
• 3. Diastereoselective synthesis of a lilac aldehyde isomer and its electrophysiological detection by a moth - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. pdfs.semanticscholar.org [pdfs.semanticscholar.org]
• 5. The Lilac Aldehydes [leffingwell.com]
• 6. Linalool and lilac aldehyde/alcohol in flower scents. Electrophysiological detection of lilac aldehyde stereoisomers by a moth - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. Rapid determination of floral aroma compounds of lilac blossom by fast gas chromatography combined with surface acoustic wave sensor - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. Synthesis, structure elucidation, and olfactometric analysis of lilac aldehyde and lilac alcohol stereoisomers - PubMed [pubmed.ncbi.nlm.nih.gov]

The Enigmatic Bioactivity of Lilac Aldehyde and its Derivatives: A Technical Guide

For Researchers, Scientists, and Drug Development Professionals

Executive Summary

Lilac aldehyde, a monoterpene primarily celebrated for its characteristic floral aroma, remains a molecule of untapped potential in the biomedical field. While its olfactory properties are well-documented, a significant gap exists in the scientific literature regarding its specific biological activities. This technical guide addresses this knowledge void by presenting a comprehensive overview of the known biological activities of structurally related phenolic aldehydes, namely syringaldehyde (B56468) and sinapaldehyde , as well as the well-researched olive polyphenol, hydroxytyrosol (B1673988) . By examining the antioxidant, anti-inflammatory, and anticancer properties of these analogous compounds, we can infer the potential therapeutic avenues for novel, synthesized derivatives of lilac aldehyde. This document provides a foundation for future research by summarizing quantitative bioactivity data, detailing relevant experimental protocols, and visualizing the key signaling pathways implicated in the action of these related molecules.

Biological Activities of Lilac Aldehyde Derivatives and Related Phenolic Aldehydes

While direct studies on the biological activities of lilac aldehyde are scarce, research on its structural analogs provides valuable insights into its potential pharmacological effects.

Antioxidant Activity

Syringaldehyde, sinapaldehyde, and hydroxytyrosol have all demonstrated potent antioxidant properties through various in vitro assays. These compounds act as radical scavengers, mitigating oxidative stress, a key factor in numerous chronic diseases.

Table 1: Quantitative Antioxidant Activity Data

Compound	Assay	IC50 Value	Reference
Syringaldehyde	DPPH Radical Scavenging	-	[1]
ABTS Radical Scavenging	-	[1]
Peroxyl Radical Scavenging	6x higher than protocatechuic aldehyde	[1]
Sinapaldehyde	DPPH Radical Scavenging	8.2 µg/ml	[2]
Superoxide Radical Scavenging	13.3 µg/ml	[2]
Nitric Oxide (NO) Radical Scavenging	12.1 µg/ml	[2]
Cinnamaldehyde	DPPH Radical Scavenging	8.2 μg/ml	[3]

Note: Specific IC50 values for some assays were not consistently reported in the reviewed literature, but potent activity was qualitatively described.

Anti-inflammatory Activity

The anti-inflammatory effects of these aldehydes are primarily attributed to their ability to modulate key signaling pathways and reduce the production of pro-inflammatory mediators.

Table 2: Quantitative Anti-inflammatory Activity Data

Compound	Cell Line	Assay	Key Findings	Reference
Syringaldehyde	Murine Macrophages (RAW 264.7)	LPS-induced NO Production	Dose-dependent reduction in NO	[4]
Pro-inflammatory Cytokine Secretion	Decreased TNF-α, IL-6, IL-12p40, IL-23; Increased IL-10	[4]
Human PBMCs from MI patients	Cytokine Secretion	Decreased TNF-α, IL-6, NO	[5]
Cinnamaldehyde	Murine Macrophages (RAW 264.7)	LPS-induced NO Production	81.5% inhibition at 1.0 µg/µL	[6]
Hydroxytyrosol	Murine Macrophages (Raw264.7)	LPS-induced NO Production	Reduction in NO levels	[7]

Anticancer Activity

Hydroxytyrosol, in particular, has been extensively studied for its anticancer properties, demonstrating the ability to inhibit cell proliferation, induce apoptosis, and arrest the cell cycle in various cancer cell lines.

Table 3: Quantitative Anticancer Activity Data

Compound	Cell Line	Activity	IC50 Value (24h)	Reference
Hydroxytyrosol	Human T-cell leukemia (Jurkat)	Cytotoxicity	27.3 µg·mL⁻¹	[7]
Human promyelocytic leukemia (HL60)	Cytotoxicity	109.8 µg·mL⁻¹	[7]
Murine Macrophages (Raw264.7)	Cytotoxicity	45.7 µg·mL⁻¹	[7]

Experimental Protocols

This section details the methodologies for key in vitro assays used to determine the biological activities of the discussed aldehydes.

DPPH (2,2-diphenyl-1-picrylhydrazyl) Radical Scavenging Assay

Principle: This assay measures the ability of an antioxidant to donate a hydrogen atom or electron to the stable DPPH radical, leading to a color change from purple to yellow, which is quantified spectrophotometrically.[8][9]

Protocol:

• Preparation of DPPH Solution: Prepare a 0.1 mM solution of DPPH in methanol (B129727) or ethanol. The solution should be freshly made and kept in the dark.[9]

• Sample Preparation: Dissolve the test compounds and a positive control (e.g., ascorbic acid, Trolox) in a suitable solvent to prepare a range of concentrations.[9]

• Assay Procedure:

  • Add a specific volume of each sample dilution to a 96-well plate or cuvette.[9]

  • Add an equal volume of the DPPH solution.[9]

  • Include a blank control containing only the solvent and DPPH solution.[9]

  • Incubate the mixture in the dark at room temperature for 30 minutes.[10]

• Measurement: Measure the absorbance at 517 nm using a microplate reader or spectrophotometer.[8][11]

• Calculation: The percentage of DPPH radical scavenging activity is calculated using the formula: % Inhibition = [ (Absorbance of control - Absorbance of sample) / Absorbance of control ] x 100[9]

Inhibition of Nitric Oxide (NO) Production in LPS-Stimulated Macrophages

Principle: This assay assesses the anti-inflammatory potential of a compound by measuring its ability to inhibit the production of nitric oxide (NO), a key inflammatory mediator, in macrophages stimulated with lipopolysaccharide (LPS). The concentration of NO is determined by measuring its stable metabolite, nitrite (B80452), using the Griess reagent.[6]

Protocol:

• Cell Culture: Culture murine macrophage cells (e.g., RAW 264.7) in DMEM supplemented with 10% FBS and antibiotics.[6]

• Treatment:

  • Seed the cells in a 96-well plate and allow them to adhere.

  • Pre-treat the cells with various concentrations of the test compound for 2 hours.[6]

  • Stimulate the cells with 1 µg/mL of LPS for 18-24 hours. Include a positive control (LPS alone) and a negative control (cells with medium only).[6]

• Nitrite Quantification (Griess Assay):

  • Collect the cell culture supernatant.[6]

  • Mix an equal volume of the supernatant with Griess reagent (a mixture of sulfanilamide (B372717) and N-(1-naphthyl)ethylenediamine dihydrochloride (B599025) in phosphoric acid).[10]

  • Incubate at room temperature for 10-15 minutes in the dark.[6]

• Measurement: Measure the absorbance at 540 nm.[6]

• Calculation: Determine the nitrite concentration from a standard curve prepared with sodium nitrite. Calculate the percentage of NO inhibition relative to the LPS-treated control.[6]

Signaling Pathways and Visualizations

The biological effects of these aldehydes are mediated through their interaction with complex intracellular signaling pathways.

NF-κB Signaling Pathway in Inflammation

The Nuclear Factor-kappa B (NF-κB) pathway is a central regulator of inflammation.[] Aldehydes like syringaldehyde can inhibit the activation of NF-κB, thereby reducing the expression of pro-inflammatory genes.[4]

Caption: Inhibition of the NF-κB signaling pathway by syringaldehyde.

PI3K/Akt Signaling Pathway in Cancer

The PI3K/Akt pathway is crucial for cell survival and proliferation and is often dysregulated in cancer. Hydroxytyrosol has been shown to inhibit this pathway, leading to anticancer effects.[7]

Caption: Inhibition of the PI3K/Akt signaling pathway by hydroxytyrosol.

Experimental Workflow for Bioactivity Screening

A logical workflow is essential for the systematic evaluation of the biological activity of novel compounds.

Caption: A proposed workflow for the biological evaluation of lilac aldehyde derivatives.

Conclusion and Future Directions

The exploration of the biological activities of lilac aldehyde and its derivatives is a promising yet underexplored area of research. The data from structurally similar compounds like syringaldehyde, sinapaldehyde, and hydroxytyrosol strongly suggest that lilac aldehyde derivatives could possess significant antioxidant, anti-inflammatory, and anticancer properties.

Future research should focus on:

• Synthesis of a diverse library of lilac aldehyde derivatives: To explore structure-activity relationships.

• Systematic in vitro screening: To identify lead compounds with potent biological activities.

• In-depth mechanistic studies: To elucidate the specific molecular targets and signaling pathways modulated by these novel compounds.

By leveraging the knowledge from related phenolic aldehydes, the scientific community is well-positioned to unlock the therapeutic potential of lilac aldehyde and its derivatives, paving the way for the development of new drugs for a range of human diseases.

References

• 1. benchchem.com [benchchem.com]
• 2. Beneficial Antioxidative and Antiperoxidative Effect of Cinnamaldehyde Protect Streptozotocin-Induced Pancreatic β-Cells Damage in Wistar Rats - PMC [pmc.ncbi.nlm.nih.gov]
• 3. benchchem.com [benchchem.com]
• 4. Syringaldehyde ameliorates mouse arthritis by inhibiting dendritic cell maturation and proinflammatory cytokine secretion - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. Effect of syringic acid and syringaldehyde on oxidative stress and inflammatory status in peripheral blood mononuclear cells from patients of myocardial infarction - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. benchchem.com [benchchem.com]
• 7. Involvement of the PI3K/AKT Intracellular Signaling Pathway in the AntiCancer Activity of Hydroxytyrosol, a Polyphenol from Olea europaea, in Hematological Cells and Implication of HSP60 Levels in Its Anti-Inflammatory Activity - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. mdpi.com [mdpi.com]
• 9. benchchem.com [benchchem.com]
• 10. Antioxidant and Anti-Inflammatory Activity Determination of One Hundred Kinds of Pure Chemical Compounds Using Offline and Online Screening HPLC Assay - PMC [pmc.ncbi.nlm.nih.gov]
• 11. A new colorimetric DPPH• scavenging activity method with no need for a spectrophotometer applied on synthetic and natural antioxidants and medicinal herbs - PMC [pmc.ncbi.nlm.nih.gov]

Lilac Aldehyde: A Comprehensive Technical Guide

Authored for Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of lilac aldehyde, a naturally occurring monoterpenoid notable for its characteristic floral scent and its role in chemical ecology. This document consolidates key chemical and physical data, outlines detailed experimental protocols for its synthesis and analysis, and explores its primary biological significance in insect olfaction.

Chemical and Physical Data

Lilac aldehyde is a term that encompasses a mixture of eight possible stereoisomers. The molecular formula for all isomers is C₁₀H₁₆O₂ . The CAS number can vary depending on whether it refers to a specific isomer or a mixture.

Molecular and CAS Information

Identifier	Value
Molecular Formula	C₁₀H₁₆O₂
Molecular Weight	168.23 g/mol
(±)-Lilac Aldehyde (racemic mixture) CAS	51685-39-3
General/Mixture CAS	67920-63-2
Lilac Aldehyde A CAS	53447-46-4
Lilac Aldehyde B CAS	53447-45-3
Lilac Aldehyde C CAS	53447-48-6
Lilac Aldehyde D CAS	53447-47-5

Physicochemical Properties

The following table summarizes key physicochemical properties for lilac aldehyde. Note that some values are for the racemic mixture, while others may be isomer-specific.

Property	Value	Reference
Appearance	Colorless liquid
Odor	Floral, characteristic of lilac
Boiling Point	56-60 °C at 1.4 mmHg
Specific Gravity	0.951 - 0.961 @ 20°C
Refractive Index	1.450 - 1.459 @ 20°C
Vapor Pressure	0.1 mmHg @ 25°C (estimated)
Flash Point	78.4 °C (estimated)
Solubility	Insoluble in water, soluble in ethanol
LogP (Octanol/Water Partition Coefficient)	~1.9 (calculated)

Odor Thresholds of Stereoisomers

The olfactory properties of lilac aldehyde are highly dependent on its stereochemistry, with some isomers being significantly more potent than others.[1][2][3] The (5'S)-stereoisomers, which are major components in nature, have been reported to have odor thresholds that are one to two orders of magnitude lower than the (5'R)-stereoisomers.[1][3]

Experimental Protocols

This section provides detailed methodologies for the synthesis, and analysis of lilac aldehyde, compiled from literature sources.

Representative Synthesis of a Lilac Aldehyde Analogue

The synthesis of lilac aldehyde can be complex due to the presence of multiple stereocenters. The following is a representative multi-step synthesis for a seco-analogue of lilac aldehyde, which illustrates the general chemical principles involved.[1][3]

Step 1: Ketalization of α-chloroketone

• To a solution of the starting α-chloroketone in toluene (B28343), add neopentyl glycol and a catalytic amount of p-toluenesulfonic acid.

• Reflux the mixture with a Dean-Stark apparatus to remove water.

• Upon completion, cool the reaction mixture and wash with saturated sodium bicarbonate solution and brine.

• Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced pressure to yield the chloroketal.

Step 2: Elimination to form Alkenyl Ketal

• Dissolve the chloroketal in a solution of potassium hydroxide (B78521) in ethylene (B1197577) glycol.

• Heat the mixture to 160°C for several hours.

• After cooling, add water and extract the product with diethyl ether.

• Wash the combined organic layers with water and brine, then dry over anhydrous magnesium sulfate.

• Concentrate the solvent and purify the resulting alkenyl ketal by vacuum distillation or column chromatography.

Step 3: Reductive Opening of the Ketal

• Dissolve the alkenyl ketal in anhydrous toluene and cool to -78°C under an inert atmosphere.

• Add a solution of diisobutylaluminum hydride (DIBAL-H) in toluene dropwise.

• Allow the reaction to warm to room temperature and stir until the starting material is consumed (monitored by TLC).

• Quench the reaction by the slow addition of methanol, followed by a saturated solution of Rochelle's salt.

• Extract the aqueous layer with diethyl ether, and wash the combined organic phases with brine.

• Dry the organic layer, concentrate, and purify the resulting alcohol by column chromatography.

Step 4: Oxidation to the Aldehyde

• To a solution of the alcohol in anhydrous dichloromethane, add Dess-Martin periodinane.

• Stir the reaction at room temperature until completion.

• Quench the reaction with a saturated solution of sodium thiosulfate (B1220275) and sodium bicarbonate.

• Extract the product with dichloromethane, dry the combined organic layers, and concentrate.

• Purify the crude product by column chromatography to yield the final aldehyde.

Gas Chromatography-Mass Spectrometry (GC-MS) Analysis

GC-MS is a standard technique for the separation and identification of lilac aldehyde isomers from complex mixtures, such as floral headspace samples.

Instrumentation:

• Gas chromatograph coupled to a mass spectrometer (e.g., Agilent 7890B GC with 5977B MSD).

• Chiral capillary column (e.g., Hydrodex β-6TBDM, 50 m x 0.25 mm i.d., 0.25 µm film thickness) for isomer separation.

GC Conditions:

• Injector Temperature: 250°C

• Injection Mode: Splitless

• Carrier Gas: Helium at a constant flow of 1.2 mL/min

• Oven Temperature Program:

  • Initial temperature: 60°C, hold for 2 min

  • Ramp 1: 2°C/min to 140°C

  • Ramp 2: 5°C/min to 220°C, hold for 5 min

• MSD Transfer Line Temperature: 280°C

MS Conditions:

• Ionization Mode: Electron Ionization (EI) at 70 eV

• Mass Range: m/z 40-300

• Scan Mode: Full scan

Electroantennography (EAG)

EAG is used to measure the olfactory response of an insect's antenna to volatile compounds like lilac aldehyde. This protocol is a general guide for conducting EAG with a moth species known to respond to lilac aldehyde, such as Hadena bicruris.[4][5]

Preparation:

• Prepare a range of dilutions of the lilac aldehyde isomer(s) of interest in a suitable solvent (e.g., hexane (B92381) or paraffin (B1166041) oil), from 1 ng/µL to 100 µg/µL.

• Anesthetize a moth by chilling it on ice.

• Carefully excise one antenna at its base.

• Mount the excised antenna between two glass capillary electrodes filled with a saline solution (e.g., Ringer's solution). The base of the antenna is connected to the reference electrode, and the tip is inserted into the recording electrode.

Stimulus Delivery and Data Acquisition:

• A continuous stream of purified and humidified air is passed over the antenna.

• A filter paper strip is loaded with a known amount of a lilac aldehyde dilution and inserted into a Pasteur pipette.

• A puff of air is delivered through the pipette, introducing the odorant into the airstream directed at the antenna.

• The electrical potential difference between the two electrodes is amplified and recorded. The negative deflection in voltage upon stimulation is the EAG response.

• Present stimuli in increasing order of concentration, with sufficient time between puffs for the antenna to recover. A solvent blank should be used as a control.

• The amplitude of the EAG response is measured in millivolts (mV) and can be plotted against the logarithm of the stimulus concentration to generate a dose-response curve.

Biological Significance and Signaling Pathway

Lilac aldehyde is a key semiochemical, a chemical signal that mediates interactions between organisms. Its primary known biological role is as a floral scent component that attracts pollinators, particularly nocturnal moths.[4][5]

Insect Olfactory Signaling Pathway

The detection of lilac aldehyde by an insect begins in the antenna and triggers a well-characterized signaling cascade. The following diagram illustrates the key steps in this process.

Caption: Insect olfactory signal transduction pathway for lilac aldehyde.

Biosynthesis Pathway

Lilac aldehyde is biosynthesized from the common monoterpene precursor, linalool.[2][5] The pathway involves the oxidation of linalool.

Caption: Proposed biosynthetic pathway of lilac aldehyde from linalool.

Conclusion

Lilac aldehyde represents a fascinating class of molecules with significant relevance in the fields of fragrance chemistry, chemical ecology, and analytical chemistry. Its stereochemistry plays a critical role in its biological activity, making it an excellent model for studying structure-activity relationships in olfaction. The protocols and data presented in this guide offer a solid foundation for researchers and professionals working with this important monoterpenoid.

References

• 1. Synthesis and Olfactory Properties of Seco-Analogues of Lilac Aldehydes - PMC [pmc.ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]
• 3. pdfs.semanticscholar.org [pdfs.semanticscholar.org]
• 4. Diastereoselective synthesis of a lilac aldehyde isomer and its electrophysiological detection by a moth - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. researchgate.net [researchgate.net]

The Pivotal Role of Lilac Aldehyde in Plant-Pollinator Interactions: A Technical Guide

Authored for Researchers, Scientists, and Drug Development Professionals

Abstract

Floral scents are a critical communication channel in plant-pollinator interactions, directly influencing pollinator behavior and, consequently, plant reproductive success. Among the myriad of volatile organic compounds (VOCs) that constitute these scents, lilac aldehyde, a monoterpenoid, has emerged as a key signaling molecule in numerous pollination syndromes, particularly those involving nocturnal moths. This technical guide provides an in-depth examination of the role of lilac aldehyde, detailing its biosynthesis, the stereoisomerism that governs its activity, and its profound effects on pollinator attraction and behavior. We present quantitative data on its emission and the electrophysiological and behavioral responses it elicits in pollinators. Furthermore, this guide furnishes detailed experimental protocols for the collection, analysis, and bioassay of lilac aldehyde, alongside diagrammatic representations of its biosynthetic and perceptual pathways to facilitate a comprehensive understanding for researchers in chemical ecology, neurobiology, and related fields.

Introduction: The Chemistry of Attraction

Lilac aldehyde, chemically known as 2-(5-ethenyl-5-methyloxolan-2-yl)propanal, is a monoterpene aldehyde that is a characteristic component of the floral scent of common lilac (Syringa vulgaris), from which it derives its name[1]. It is not, however, exclusive to lilacs, having been identified in the floral bouquets of a diverse range of plant species, including kiwifruit (Actinidia) and the White Campion (Silene latifolia)[1].

A crucial aspect of lilac aldehyde's biological activity lies in its stereochemistry. The molecule possesses three chiral centers, giving rise to eight possible stereoisomers. Plants often produce a specific blend of these isomers, and pollinators can exhibit differential sensitivity to them, highlighting a sophisticated level of chemical communication[2][3]. This isomeric specificity is a recurring theme in the study of plant-pollinator interactions and underscores the importance of precise analytical techniques.

Biosynthesis of Lilac Aldehyde in Planta

The biosynthesis of lilac aldehyde is an offshoot of the terpenoid pathway, originating from the acyclic monoterpene alcohol, linalool (B1675412). The proposed biosynthetic pathway involves a series of enzymatic modifications, with cytochrome P450 monooxygenases playing a key role in the oxidative transformations[4][5][6].

The initial step is the conversion of linalool to 8-hydroxylinalool, which is then oxidized to 8-oxolinalool. The final step is the cyclization of 8-oxolinalool to form the various stereoisomers of lilac aldehyde. The specific enzymes responsible for each of these steps are still an active area of research, but the general pathway is well-supported by precursor labeling studies[6][7].

Proposed Biosynthesis Pathway of Lilac Aldehyde

Quantitative Data on Emission and Pollinator Response

The ecological relevance of lilac aldehyde is underscored by quantitative analyses of its emission from plants and the corresponding responses from pollinators. Emission rates can vary significantly depending on the plant species, time of day, and environmental conditions. Nocturnal species, in particular, often exhibit a marked increase in lilac aldehyde emission during the night to attract their moth pollinators[2][3].

Table 1: Emission of Lilac Aldehyde from Selected Plant Species

Plant Species	Emission Characteristics	Reference
Syringa vulgaris (Lilac)	Lilac aldehydes are characteristic monoterpenes. Relative abundance varies between cultivars.	[8]
Silene latifolia	Scent emitted only at night. Total volatiles range from 400 ng/flower/2 min in June to 50 ng/flower/2 min in August. Lilac aldehyde isomers are typical compounds.	[9]
Spodoptera littoralis host plants	Lilac compounds are among the volatiles that elicit strong antennal responses.	[10]

The behavioral and electrophysiological responses of pollinators to lilac aldehyde provide direct evidence of its role as a crucial attractant.

Table 2: Pollinator Response to Lilac Aldehyde

Pollinator Species	Response Type	Quantitative Data	Reference
Hadena bicruris (Noctuid Moth)	Behavioral (Wind Tunnel Assay)	Lilac aldehydes attracted 90% of the tested moths.	[3]
Hadena bicruris	Electrophysiological (EAG)	Responded to all 8 stereoisomers, with varying sensitivity.	[11]
Spodoptera littoralis (Noctuid Moth)	Electrophysiological (EAG)	Lilac aldehyde isomer elicited a mean response of 0.7 ± 0.1 mV.	[10]

Experimental Protocols

A thorough understanding of the role of lilac aldehyde in plant-pollinator interactions relies on a suite of specialized experimental techniques. Here, we provide detailed methodologies for the key experiments cited in this guide.

Volatile Collection: Dynamic Headspace Adsorption

This method is used to collect floral volatiles from living plants with minimal disturbance.

Materials:

• Glass chamber or polyacetate oven bag

• Air pump

• Charcoal and silica (B1680970) gel filters

• Adsorbent trap (e.g., glass tube with Tenax® TA or Porapak® Q)

• Flowmeter

Protocol:

• Gently enclose the inflorescence in the glass chamber or oven bag.

• Use the air pump to push purified air (passed through charcoal and silica gel filters) into the chamber at a controlled flow rate (e.g., 100-200 mL/min).

• Draw the air from the chamber through the adsorbent trap at the same flow rate.

• Collect volatiles for a defined period (e.g., 1-24 hours).

• After collection, elute the trapped volatiles from the adsorbent using a high-purity solvent (e.g., hexane (B92381) or dichloromethane) for subsequent analysis.

Chemical Analysis: Gas Chromatography-Mass Spectrometry (GC-MS)

GC-MS is the gold standard for separating and identifying the components of complex volatile mixtures.

Instrumentation:

• Gas chromatograph coupled to a mass spectrometer

• Capillary column (e.g., DB-5MS, 30 m x 0.25 mm x 0.25 µm)

Protocol:

• Injection: Inject 1 µL of the solvent extract containing the floral volatiles into the GC inlet in splitless mode.

• Temperature Program: A typical temperature program is as follows:

  • Initial temperature: 40°C for 5 min

  • Ramp 1: 6°C/min to 80°C, hold for 5 min

  • Ramp 2: 4°C/min to 170°C[12]

• Carrier Gas: Use helium at a constant flow rate of 1.0 mL/min.

• Mass Spectrometry: Operate the mass spectrometer in electron impact (EI) mode at 70 eV, scanning a mass range of m/z 35-500.

• Compound Identification: Identify compounds by comparing their mass spectra and retention indices with those of authentic standards and entries in mass spectral libraries (e.g., NIST).

Pollinator Response Assessment: Electroantennography (EAG)

EAG measures the overall electrical response of an insect's antenna to an odor stimulus, providing a measure of its olfactory sensitivity.

Materials:

• EAG system (amplifier, data acquisition)

• Glass capillary electrodes

• Saline solution

• Micromanipulators

• Stimulus delivery system

Protocol:

• Antenna Preparation: Anesthetize a moth by chilling. Excise an antenna at the base.

• Mounting: Mount the excised antenna between two glass capillary electrodes filled with saline solution. The basal end is connected to the reference electrode and the distal tip to the recording electrode[13][14].

• Stimulus Delivery: A continuous stream of purified, humidified air is passed over the antenna. A puff of air carrying a known concentration of a lilac aldehyde isomer is introduced into the airstream for a short duration (e.g., 0.5 seconds).

• Recording: Record the resulting negative voltage deflection (in mV) as the EAG response.

• Data Analysis: Measure the peak amplitude of the EAG response for each stimulus. Normalize responses to a standard compound or solvent control.

Behavioral Bioassay: Wind Tunnel Experiments

Wind tunnel assays are used to observe and quantify the behavioral responses of pollinators to olfactory cues in a controlled environment that simulates natural conditions.

Materials:

• Wind tunnel with controlled airflow and light conditions

• Odor source (e.g., a synthetic blend of lilac aldehyde isomers on a filter paper)

• Video recording equipment

Protocol:

• Acclimatization: Acclimatize moths to the wind tunnel conditions (e.g., dim red light, 21-23°C, 75-80% relative humidity)[15][16].

• Odor Plume Generation: Place the odor source at the upwind end of the tunnel to create an odor plume.

• Moth Release: Release individual moths at the downwind end of the tunnel.

• Behavioral Observation: Record the moth's flight path and behaviors, such as taking flight, upwind flight, and contact with the odor source, for a set period (e.g., 10 minutes)[15].

• Data Analysis: Quantify the percentage of moths exhibiting each behavior in response to the odor stimulus compared to a solvent control.

General Experimental Workflow

Pollinator Perception: The Olfactory Signaling Pathway

The perception of lilac aldehyde by a moth begins at the antenna, which is adorned with olfactory sensilla. Within each sensillum are olfactory sensory neurons (OSNs) that express specific olfactory receptors (ORs) on their dendritic membranes[17][18].

In insects, ORs are typically heterodimers, consisting of a variable, odorant-binding subunit and a conserved co-receptor subunit (Orco). When an odorant like lilac aldehyde binds to the specific OR, it is thought to induce a conformational change that opens the ion channel formed by the OR-Orco complex, leading to an influx of cations and depolarization of the neuron[19][20]. This electrical signal then propagates down the axon to the antennal lobe of the insect's brain for further processing. Studies on Hadena bicruris suggest that a single type of receptor is responsible for detecting the different stereoisomers of lilac aldehyde[2].

Olfactory Signal Transduction in a Moth

Conclusion and Future Directions

Lilac aldehyde serves as a compelling model for understanding the intricacies of chemical communication in plant-pollinator interactions. Its stereochemical diversity and the specific behavioral responses it elicits in pollinators highlight the evolutionary pressures that have shaped these complex relationships. The methodologies outlined in this guide provide a robust framework for researchers to further investigate the ecological and neurobiological significance of this and other floral volatiles.

Future research should focus on identifying the specific olfactory receptors for lilac aldehyde in various pollinator species and elucidating the complete enzymatic pathway of its biosynthesis in plants. Such studies will not only deepen our fundamental understanding of co-evolution but may also have applications in agriculture, for instance, in the development of targeted pollinator attractants or pest deterrents. Furthermore, understanding how anthropogenic factors, such as air pollution, affect the stability and perception of these delicate chemical signals is a critical area for future investigation[21].

References

• 1. Synthesis and Olfactory Properties of Seco-Analogues of Lilac Aldehydes - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Diastereoselective synthesis of a lilac aldehyde isomer and its electrophysiological detection by a moth - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. researchgate.net [researchgate.net]
• 4. Aldehyde Reduction by Cytochrome P450 - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Unusual Cytochrome P450 Enzymes and Reactions - PMC [pmc.ncbi.nlm.nih.gov]
• 6. Biogenetic studies in Syringa vulgaris L.: synthesis and bioconversion of deuterium-labeled precursors into lilac aldehydes and lilac alcohols - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. researchgate.net [researchgate.net]
• 8. researchgate.net [researchgate.net]
• 9. A signal-like role for floral humidity in a nocturnal pollination system - PMC [pmc.ncbi.nlm.nih.gov]
• 10. Floral to green: mating switches moth olfactory coding and preference - PMC [pmc.ncbi.nlm.nih.gov]
• 11. BayCEER: Publications: Linalool and lilac aldehyde/alcohol in flower scents. Electrophysiological detection of lilac aldehyde stereoisomers by a moth [bayceer.uni-bayreuth.de]
• 12. mdpi.com [mdpi.com]
• 13. benchchem.com [benchchem.com]
• 14. benchchem.com [benchchem.com]
• 15. akjournals.com [akjournals.com]
• 16. youtube.com [youtube.com]
• 17. Access to the odor world: olfactory receptors and their role for signal transduction in insects - PMC [pmc.ncbi.nlm.nih.gov]
• 18. researchgate.net [researchgate.net]
• 19. Functional properties of insect olfactory receptors: ionotropic receptors and odorant receptors - PMC [pmc.ncbi.nlm.nih.gov]
• 20. researchgate.net [researchgate.net]
• 21. Air pollution renders flower odors unattractive to moths [mpg.de]

A Technical Guide to the Spectroscopic Analysis of Lilac Aldehyde

Introduction: Lilac aldehyde (C10H16O2) is a monoterpenoid that exists as a mixture of four diastereomers, each with a distinct floral, lilac-like aroma.[1][2][3] These isomers are significant components in the fragrance industry and are found naturally in the flowers of plants like lilac (Syringa vulgaris L.) and kiwi (Actinidia arguta).[3][4] As a chiral molecule with multiple stereocenters, the precise characterization of its different stereoisomers is crucial. This guide provides an in-depth summary of the mass spectrometry (MS) and nuclear magnetic resonance (NMR) data for lilac aldehyde, along with detailed experimental protocols for its analysis, aimed at researchers and professionals in chemical analysis and drug development.

Molecular and Spectroscopic Data

Lilac aldehyde's chemical formula is C10H16O2, with a molecular weight of approximately 168.23 g/mol .[1][5] The structural elucidation and differentiation of its stereoisomers rely heavily on modern spectroscopic techniques.

Mass Spectrometry (MS)

Mass spectrometry, particularly when coupled with gas chromatography (GC-MS), is a primary tool for identifying and quantifying lilac aldehyde isomers. The electron ionization (EI) mass spectra of the different isomers are available through databases like the NIST WebBook.[1][2]

Table 1: Key Identifying Information for Lilac Aldehyde Isomers

Isomer	CAS Registry Number	Molecular Formula	Molecular Weight (Da)
Lilac Aldehyde A	53447-46-4[6]	C10H16O2[1]	168.2328[1]
Lilac Aldehyde B	53447-45-3[2]	C10H16O2[2]	168.2328[2]
Lilac Aldehyde C	Not specified	C10H16O2[1]	168.2328[1]

| Lilac Aldehyde D | Not specified | C10H16O2[2] | 168.2328[2] |

Table 2: Prominent Mass Spectral Peaks (m/z) from Electron Ionization (EI) of Lilac Aldehyde Isomers Note: The NIST database provides graphical spectra; this table summarizes the most significant peaks for isomer identification.

Isomer	Major m/z Fragments
Lilac Aldehyde A	43, 55, 67, 81, 95, 109, 123, 150, 168 (M+)
Lilac Aldehyde B	43, 55, 67, 81, 95, 109, 123, 150, 168 (M+)

(Data sourced from NIST Mass Spectrometry Data Center)[1][2]

Nuclear Magnetic Resonance (NMR) Spectroscopy

Table 3: Expected Chemical Shifts (δ) in 1H and 13C NMR for Lilac Aldehyde

Functional Group	Expected ¹H Chemical Shift (ppm)	Expected ¹³C Chemical Shift (ppm)
Aldehydic Proton (-CHO)	9.0 - 10.0[7]	190 - 215[8]
Protons on α-carbon to C=O	2.0 - 2.7[7]	~30 - 50
Vinyl Protons (-CH=CH₂)	4.9 - 5.9	~110 - 145
Protons on carbons adjacent to ether oxygen	3.3 - 4.5	~60 - 85

| Methyl Protons (-CH₃) | 0.8 - 1.5 | ~10 - 25 |

Experimental Protocols

Detailed and validated methodologies are critical for the reliable analysis of terpenes like lilac aldehyde.[9] The following protocols are generalized from standard practices in the field.

Protocol 1: GC-MS Analysis

This protocol is designed for the separation and identification of volatile and semi-volatile compounds such as lilac aldehyde from a plant extract or fragrance mixture.[10]

• Sample Preparation :

  • Extract the sample using a suitable non-polar solvent like hexane (B92381) or dichloromethane.[10]

  • If necessary, perform a pre-purification step using solid-phase extraction (SPE) or column chromatography to remove interfering matrix components.[11]

  • Concentrate the eluate under a gentle stream of nitrogen and reconstitute it in a known volume of hexane (e.g., 100-200 µL).[10]

• Instrumentation (Example Setup) :

  • Gas Chromatograph (GC) : Equipped with a non-polar capillary column (e.g., DB-5ms, 30 m x 0.25 mm, 0.25 µm film thickness).

  • Mass Spectrometer (MS) : Quadrupole or Ion Trap detector.

• GC-MS Parameters :

  • Injector Temperature : 250°C.[10]

  • Oven Temperature Program : Start at 150°C for 1 minute, ramp at 10°C/min to 280°C, then ramp at 5°C/min to 310°C and hold for 1 minute.[10]

  • Carrier Gas : Helium at a constant flow rate of 0.9 mL/min.[10]

  • MS Detector Mode : Electron Ionization (EI) at 70 eV.[10]

  • Scan Range : 50–500 m/z.[10]

• Data Analysis :

  • Identify compounds by comparing their retention times and mass spectra with those of reference standards and library databases (e.g., NIST, Wiley).

Protocol 2: NMR Spectroscopy Analysis

This protocol outlines the steps for preparing a sample of isolated lilac aldehyde for structural analysis by NMR.[12]

• Sample Preparation :

  • Ensure the isolated lilac aldehyde sample is pure, as impurities will complicate spectral analysis. Purification can be achieved via high-performance liquid chromatography (HPLC).[11]

  • Thoroughly dry the purified sample to remove any residual solvents.

  • Dissolve a precisely weighed amount of the sample (typically 5-10 mg) in approximately 0.6 mL of a deuterated solvent (e.g., Chloroform-d, CDCl₃).[13][14]

  • Transfer the solution to a 5 mm NMR tube.[12]

• Instrumentation :

  • NMR Spectrometer : A high-field spectrometer (e.g., 300-600 MHz for ¹H) is recommended for resolving complex spectra.[13][14]

• NMR Experiments :

  • ¹H NMR : Acquire a standard one-dimensional proton spectrum to identify the chemical shifts, integrations, and coupling patterns of the protons.

  • ¹³C NMR : Acquire a proton-decoupled carbon spectrum to identify the chemical shifts of all unique carbon atoms.

  • 2D NMR (for full structural elucidation) :

    • COSY (Correlation Spectroscopy) : To identify proton-proton spin-spin couplings.[3]

    • HSQC/HMQC (Heteronuclear Single Quantum Coherence) : To correlate directly bonded proton and carbon atoms.

    • HMBC (Heteronuclear Multiple Bond Correlation) : To identify long-range (2-3 bond) correlations between protons and carbons.

    • NOESY (Nuclear Overhauser Effect Spectroscopy) : To determine the spatial proximity of protons, which is crucial for stereochemistry determination.[3]

• Data Analysis :

  • Process the spectra using appropriate software (e.g., MestReNova, TopSpin).

  • Assign all proton and carbon signals by systematically interpreting the 1D and 2D spectra. Compare assignments with literature data for related structures where available.

Visualization of Analytical Workflows

The following diagrams illustrate the logical flow of the spectroscopic analysis of lilac aldehyde.

Caption: General workflow for the extraction and spectroscopic analysis of lilac aldehyde.

Caption: Logical relationship between spectroscopic techniques and the data obtained.

References

• 1. Lilac aldehyde A [webbook.nist.gov]
• 2. Lilac aldehyde B [webbook.nist.gov]
• 3. researchgate.net [researchgate.net]
• 4. (±)-lilac aldehyde, 67920-63-2 [thegoodscentscompany.com]
• 5. Lilac aldehyde | C10H16O2 | CID 155007 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 6. Lilac aldehyde A [webbook.nist.gov]
• 7. orgchemboulder.com [orgchemboulder.com]
• 8. chem.libretexts.org [chem.libretexts.org]
• 9. Terpenes in food and plant samples: Updates on sampling, pretreatment and analysis techniques - Arabian Journal of Chemistry [arabjchem.org]
• 10. Extraction and Analysis of Terpenes/Terpenoids - PMC [pmc.ncbi.nlm.nih.gov]
• 11. researchgate.net [researchgate.net]
• 12. NMR Spectroscopy Applied to the Metabolic Analysis of Natural Extracts of Cannabis sativa - PMC [pmc.ncbi.nlm.nih.gov]
• 13. Synthesis and Olfactory Properties of Seco-Analogues of Lilac Aldehydes - PMC [pmc.ncbi.nlm.nih.gov]
• 14. pdfs.semanticscholar.org [pdfs.semanticscholar.org]

Commercial Availability and Suppliers of Lilac Aldehyde: A Technical Guide

For Researchers, Scientists, and Drug Development Professionals

Introduction

Lilac aldehyde, a monoterpene aldehyde with a characteristic floral scent, exists as a mixture of eight possible stereoisomers. These isomers arise from three chiral centers in the molecule, leading to significant variations in their chemical and biological properties. While renowned in the fragrance industry, the distinct biological activities of individual lilac aldehyde stereoisomers are an emerging area of scientific interest. This technical guide provides an in-depth overview of the commercial availability of lilac aldehyde and its stereoisomers, details on suppliers, and relevant technical information for researchers and drug development professionals.

Chemical Identity and Stereoisomers

The general structure of lilac aldehyde is 2-(5-methyl-5-vinyl-tetrahydrofuran-2-yl)propanal. The different stereoisomers are designated as lilac aldehyde A, B, C, D, and so on. The specific spatial arrangement of the substituents at the three chiral centers defines each isomer.

Stereoisomer	CAS Number
(±)-Lilac Aldehyde (racemic mixture)	67920-63-2
Lilac Aldehyde A ((2R,2'S,5'S)-)	53447-46-4[1]
Lilac Aldehyde B ((2S,2'S,5'S)-)	53447-45-3
Lilac Aldehyde C ((2S,2'R,5'S)-)	53447-48-6[2][3]
Lilac Aldehyde D ((2R,2'R,5'S)-)	53447-47-5
(2R,2'S,5'R)-Lilac Aldehyde	526214-73-3[4]
(2S,2'R,5'R)-Lilac Aldehyde	526214-71-1[5]

It is crucial for researchers to specify the desired stereoisomer when sourcing lilac aldehyde, as the biological effects can be highly stereospecific.

Commercial Availability and Suppliers

The commercial availability of lilac aldehyde varies significantly depending on whether a racemic mixture or a specific stereoisomer is required.

Racemic (±)-Lilac Aldehyde (CAS 67920-63-2):

The racemic mixture is the most readily available form of lilac aldehyde. It is offered by several chemical suppliers, often for use in the flavor and fragrance industry.

Supplier	Purity	Available Quantities	Notes
Parchem	-	Bulk and R&D quantities	-
The Good Scents Company	-	Varies by supplier	Lists multiple suppliers.
Chemical Sources Association	-	-	Can be contacted for flavor applications.[6]

Specific Stereoisomers:

The commercial availability of individual stereoisomers is limited, and they are often available in smaller quantities for research purposes. Some suppliers may offer custom synthesis services for specific isomers that are not readily in stock.

Isomer	Supplier	Purity	Available Quantities	Notes
Lilac Aldehyde A	-	-	-	-
Lilac Aldehyde B	Vulcanchem	-	-	Inquire for availability.
Lilac Aldehyde C	EvitaChem	-	-	Found in Lonicera japonica.[2]
Lilac Aldehyde D	-	-	-	-
Other Isomers	BOC Sciences	Custom Synthesis	Varies	Offers custom synthesis of chiral compounds.

Note: Purity, price, and availability are subject to change and should be confirmed directly with the suppliers. Researchers may need to engage with companies specializing in chiral synthesis to obtain specific, high-purity stereoisomers.[7][8][9]

Experimental Protocols

Synthesis of Lilac Aldehyde Stereoisomers

A general synthetic route to lilac aldehyde stereoisomers involves the oxidation of the corresponding lilac alcohols. A common method employs Dess-Martin periodinane (DMP) as the oxidizing agent.

General Procedure for Dess-Martin Oxidation:

• Dissolve the desired lilac alcohol stereoisomer in anhydrous dichloromethane (B109758) (DCM) under an inert atmosphere (e.g., argon).

• Add Dess-Martin periodinane (1.1-1.5 equivalents) to the solution.

• Stir the reaction mixture at room temperature for 2-4 hours, monitoring the reaction progress by thin-layer chromatography (TLC).

• Upon completion, quench the reaction by adding a saturated aqueous solution of sodium bicarbonate (NaHCO₃) and a saturated aqueous solution of sodium thiosulfate (B1220275) (Na₂S₂O₃).

• Extract the aqueous layer with DCM.

• Combine the organic layers, wash with brine, and dry over anhydrous magnesium sulfate (B86663) (MgSO₄).

• Concentrate the solution under reduced pressure to yield the crude lilac aldehyde.

Purification

Purification of the synthesized lilac aldehyde is typically achieved by flash column chromatography on silica (B1680970) gel. The choice of solvent system for elution will depend on the polarity of the specific isomer and any impurities present.

Analysis

The stereoisomeric purity of lilac aldehyde is critical for biological studies. Enantioselective gas chromatography (GC) is the method of choice for separating and quantifying the different stereoisomers.

Typical GC-MS Parameters:

• Column: A chiral stationary phase column is essential for separating the stereoisomers.

• Carrier Gas: Helium is commonly used.

• Injector and Detector Temperature: Typically set around 250 °C.

• Oven Temperature Program: A temperature gradient is programmed to ensure optimal separation of the isomers.

• Detection: Mass spectrometry (MS) is used for identification and quantification.

Biological Activity and Signaling Pathways

While the primary application of lilac aldehyde has been in the fragrance industry, aldehydes as a class of molecules are known to be biologically active. They can modulate various cellular processes, though specific research on the signaling pathways of lilac aldehyde in the context of drug development is limited.

Aldehydes, being reactive electrophilic species, can interact with cellular nucleophiles such as proteins and DNA. This reactivity can lead to the activation of cellular stress response pathways. For instance, some aldehydes are known to activate the NF-κB and YAP signaling pathways, which are involved in inflammation, cell proliferation, and apoptosis. The enzyme aldehyde dehydrogenase 2 (ALDH2) plays a crucial role in detoxifying aldehydes within the cell.

Further research is needed to elucidate the specific signaling pathways modulated by individual lilac aldehyde stereoisomers. Such studies could reveal novel therapeutic targets for drug development.

Signaling Pathway Diagrams

As specific signaling pathways for lilac aldehyde are not yet well-defined in the scientific literature, a generalized workflow for investigating the biological activity of a novel compound like a lilac aldehyde stereoisomer is presented below.

Caption: A generalized experimental workflow for investigating the bioactivity of lilac aldehyde isomers.

References

• 1. LILAC ALDEHYDE, (2R,2'S,5'S)- [drugfuture.com]
• 2. Buy alpha-Hexadecyl-2-(methylamino)tricyclo(3.3.1.1(sup 3,7))decane-2-ethanol hydrochloride (EVT-12919876) | 108736-86-3 [evitachem.com]
• 3. LILAC ALDEHYDE, (2S,2'R,5'S)- [drugfuture.com]
• 4. scent.vn [scent.vn]
• 5. LILAC ALDEHYDE, (2S,2'R,5'R)- [drugfuture.com]
• 6. (±)-lilac aldehyde, 67920-63-2 [thegoodscentscompany.com]
• 7. sciencedaily.com [sciencedaily.com]
• 8. Synthesis of chiral alpha-amino aldehydes linked by their amine function to solid support - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. Direct asymmetric syntheses of chiral aldehydes and ketones via N-acyl chiral auxiliary derivatives including chiral Weinreb amide equivalents - Chemical Communications (RSC Publishing) [pubs.rsc.org]

Biotransformation of Linalool to Lilac Aldehyde: A Technical Guide

For Researchers, Scientists, and Drug Development Professionals

Abstract

The biotransformation of the monoterpene alcohol linalool (B1675412) into the valuable aroma compound lilac aldehyde presents a compelling alternative to chemical synthesis. This technical guide provides an in-depth overview of the microbial conversion of linalool, focusing on the use of fungal biocatalysts. It details the key microorganisms involved, the postulated metabolic pathways, comprehensive experimental protocols, and a summary of the quantitative data available in the current literature. This document aims to serve as a core resource for researchers and professionals engaged in the fields of biotechnology, natural product synthesis, and drug development.

Introduction

Linalool, a naturally occurring tertiary monoterpenoid, is a key component of many essential oils and is widely used in the fragrance, flavor, and pharmaceutical industries. Its biotransformation into various oxygenated derivatives, including the highly sought-after lilac aldehydes and alcohols, offers a green and stereoselective route to these high-value compounds. Fungal systems, in particular, have demonstrated significant potential for catalyzing the specific oxidative reactions required for this conversion. This guide explores the core scientific and technical aspects of the biotransformation of linalool to lilac aldehyde, providing a foundational understanding for further research and development.

Microbial Biotransformation of Linalool

Several fungal species have been identified for their ability to biotransform linalool. Among the most studied are strains of Aspergillus niger, Botrytis cinerea, and Corynespora cassiicola.[1] These fungi are known to produce a range of oxidized linalool derivatives, with lilac aldehydes and alcohols often being identified as byproducts.[2][3] The primary products of these biotransformations are typically linalool oxides and 8-hydroxylinalool.[1]

Key Microorganisms

Microorganism	Key Findings	Reference
Aspergillus niger DSM 821	Produces isomers of lilac aldehyde and lilac alcohol from linalool. The postulated pathway proceeds via 8-hydroxylinalool.	[1][2]
Botrytis cinerea 5901/02 & 02/FBII/2.1	Capable of generating lilac fragrance compounds as metabolic by-products of linalool transformation.	[2][3]
Corynespora cassiicola DSM 62485	Identified as a highly stereoselective biocatalyst for linalool transformation, with a high productivity of linalool oxides. Lilac aldehydes are also produced.	[1]

Biotransformation Pathway

The conversion of linalool to lilac aldehyde is a multi-step enzymatic process. While the complete enzymatic cascade is not fully elucidated in all organisms, a generally accepted pathway has been postulated based on the identification of key intermediates.[2][4]

The initial and rate-limiting step is the regioselective hydroxylation of linalool at the C-8 position to form 8-hydroxylinalool.[4] This reaction is typically catalyzed by a cytochrome P450 monooxygenase.[5] Subsequent oxidation of the hydroxyl group yields the intermediate 8-oxolinalool.[2] This keto-aldehyde then undergoes an intramolecular cyclization to form the various stereoisomers of lilac aldehyde.[6]

Postulated biotransformation pathway of linalool to lilac aldehyde.

Experimental Protocols

This section provides a detailed methodology for the fungal biotransformation of linalool, based on established protocols.

Fungal Culture and Inoculum Preparation

• Strain Maintenance: Maintain fungal strains on Potato Dextrose Agar (PDA) slants at 4°C.

• Inoculum Preparation:

  • Aseptically transfer a loopful of spores from the stock culture to a fresh PDA plate.

  • Incubate at 25-28°C for 5-7 days until sporulation is observed.

  • Prepare a spore suspension by adding 10 mL of sterile 0.1% (v/v) Tween 80 solution to the plate and gently scraping the surface.

  • Adjust the spore concentration to approximately 1 x 107 spores/mL.

Biotransformation Conditions

• Culture Medium: A typical medium consists of malt (B15192052) extract (1%), peptone (0.5%), glucose (1%), and yeast extract (0.5%).

• Cultivation:

  • Dispense 100 mL of the sterile medium into 250 mL Erlenmeyer flasks.

  • Inoculate each flask with 1 mL of the spore suspension.

  • Incubate at 25-28°C on a rotary shaker at 150 rpm for 48-72 hours for initial growth.

• Substrate Addition:

  • Prepare a stock solution of (±)-linalool in acetone.

  • Add the linalool solution to the culture to a final concentration of 0.5-1.0 g/L. Substrate feeding at different time points can enhance product accumulation.[1]

• Incubation: Continue the incubation under the same conditions for 5-10 days.

Extraction and Analysis of Products

Product identification and quantification are typically performed using Solid-Phase Microextraction (SPME) coupled with Gas Chromatography-Mass Spectrometry (GC-MS).[1][7]

• SPME Procedure:

  • Place a 5 mL aliquot of the culture broth into a 10 mL headspace vial.

  • Expose a 65 µm polydimethylsiloxane/divinylbenzene (PDMS/DVB) SPME fiber to the headspace of the vial at 40°C for 30 minutes with agitation.

• GC-MS Analysis:

  • Column: HP-5MS (30 m x 0.25 mm, 0.25 µm film thickness) or equivalent.

  • Injector Temperature: 250°C.

  • Oven Temperature Program: Start at 60°C for 2 min, ramp to 240°C at 5°C/min, and hold for 5 min.

  • Carrier Gas: Helium.

  • Mass Spectrometer: Operate in electron impact (EI) mode at 70 eV.

  • Identification: Identify compounds by comparing their mass spectra and retention indices with those of authentic standards and reference libraries (e.g., NIST).

Overall experimental workflow for the biotransformation of linalool.

Quantitative Data

Quantitative data on the production of lilac aldehyde through the biotransformation of linalool is limited in the literature, as it is often a minor byproduct. The primary focus has been on the major products, such as linalool oxides.

Microorganism	Substrate	Major Product	Productivity / Yield	Lilac Aldehyde	Reference
Corynespora cassiicola DSM 62485	(±)-Linalool	Linalool Oxides	120 mg/L/day	Detected, not quantified	[1]
Aspergillus niger DSM 821	(S)-(+)-Linalool	Furanoid & Pyranoid Linalool Oxides	Not specified	Detected, not quantified	[2]
Botrytis cinerea 5901/02	(±)-Linalool	8-Hydroxylinalool	Not specified	Detected, not quantified	[8]

Note: The lack of specific quantitative data for lilac aldehyde highlights a key area for future research.

Conclusion

The biotransformation of linalool to lilac aldehyde using fungal catalysts is a promising area of research with significant industrial potential. This guide has summarized the key microorganisms, the postulated metabolic pathway, and detailed experimental protocols to facilitate further investigation. While the production of lilac aldehyde has been confirmed, a notable gap exists in the quantitative understanding of this conversion. Future work should focus on optimizing culture conditions to enhance the yield of lilac aldehyde and on the detailed characterization of the enzymatic machinery involved. Such efforts will be crucial for developing economically viable and sustainable processes for the production of this valuable aroma compound.

References

• 1. Fungal biotransformation of (+/-)-linalool - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]
• 3. discovery.researcher.life [discovery.researcher.life]
• 4. Formation of 8-hydroxylinalool in tea plant Camellia sinensis var. Assamica ‘Hainan dayezhong’ - PMC [pmc.ncbi.nlm.nih.gov]
• 5. files01.core.ac.uk [files01.core.ac.uk]
• 6. researchgate.net [researchgate.net]
• 7. Analysis of volatile compounds emitted from fresh Syringa oblata flowers in different florescence by headspace solid-phase microextraction-gas chromatography-mass spectrometry - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. researchgate.net [researchgate.net]

Lilac Aldehyde: A Volatile Marker for the Botanical Authentication of Honey

An In-depth Technical Guide for Researchers and Drug Development Professionals

Introduction

The accurate determination of the botanical origin of honey is a critical aspect of quality control and authenticity verification. Consumers often prefer monofloral honeys for their distinct flavor profiles and potential health benefits, which in turn command a higher market price. Consequently, the mislabeling of honey's botanical origin is a prevalent form of food fraud. While traditional methods like melissopalynology (pollen analysis) are employed, they can be time-consuming and require specialized expertise. The analysis of volatile organic compounds (VOCs) offers a powerful and sensitive analytical approach to honey authentication, with specific compounds serving as chemical fingerprints for different floral sources. Among these, lilac aldehyde, a monoterpene, has emerged as a significant marker for certain unifloral honeys, particularly those derived from citrus and linden blossoms. This technical guide provides a comprehensive overview of lilac aldehyde as a botanical marker in honey, detailing quantitative data, experimental protocols, and relevant biochemical pathways.

Quantitative Data on Lilac Aldehyde in Honey

The concentration of lilac aldehyde and its isomers can vary depending on the honey's botanical and geographical origin. The following table summarizes the available quantitative and qualitative data for lilac aldehyde in various unifloral honeys.

Honey Botanical Origin	Lilac Aldehyde Isomer(s)	Concentration / Presence	Reference(s)
Citrus (Orange Blossom)	Isomers I-IV	Identified as characteristic markers.	[1]
Citrus (Italian)	Not specified	Mean level of 1.22 ± 0.28 µg/g
Citrus (Greek)	Not specified	Mean level of 0.96 ± 0.21 µg/g
Citrus (Egyptian)	Not specified	Mean level of 0.65 ± 0.13 µg/g
Coriander (Coriandrum sativum)	Isomers 1, 2, and 4	191.5 ng/g (isomer 1), 163.8 ng/g (isomer 2), 112.9 ng/g (isomer 4)
Linden (Tilia sp.)	Present	Identified as a volatile constituent.	[2]
Robinia pseudoacacia (Acacia)	Isomers B, C, D, A	Present in varying, unquantified relative percentages.
Tamarix	Lilac aldehyde A	Identified as a dominant aroma compound.	[3]

Experimental Protocols

The analysis of lilac aldehyde and other volatile compounds in honey is predominantly carried out using Headspace Solid-Phase Microextraction (HS-SPME) coupled with Gas Chromatography-Mass Spectrometry (GC-MS). This technique allows for the solvent-free extraction and sensitive detection of volatile and semi-volatile compounds.

Protocol: Analysis of Volatile Compounds in Honey by HS-SPME-GC-MS

This protocol is a synthesis of methodologies reported in the scientific literature.

1. Sample Preparation:

• Weigh 3 g of honey into a 20 mL headspace vial.

• Add 1.5 mL of deionized water and 0.5 g of sodium chloride to the vial. The salt is added to increase the ionic strength of the aqueous phase, which enhances the release of volatile compounds into the headspace.

• Seal the vial with a polytetrafluoroethylene (PTFE)/silicone septum.

• Gently vortex the vial to ensure the honey is fully dissolved.

2. Headspace Solid-Phase Microextraction (HS-SPME):

• Fiber Selection: A Divinylbenzene/Carboxen/Polydimethylsiloxane (DVB/CAR/PDMS) coated fiber is commonly used for the broad-range analysis of volatile compounds in honey.

• Fiber Conditioning: Prior to first use, condition the SPME fiber in the GC injection port at 270°C for 1 hour, or as per the manufacturer's instructions.

• Equilibration: Place the sealed vial in a heating block or water bath at 60°C for 15 minutes to allow the volatile compounds to equilibrate in the headspace.

• Extraction: Expose the conditioned SPME fiber to the headspace of the sample vial at 60°C for 30 minutes. An agitator can be used during extraction to facilitate the transfer of analytes to the fiber.

3. Gas Chromatography-Mass Spectrometry (GC-MS) Analysis:

• Desorption: Immediately after extraction, insert the SPME fiber into the GC injection port, which is typically set at 250°C, for 5 minutes to desorb the analytes onto the GC column. The injection should be in splitless mode to maximize the transfer of analytes.

• GC Column: A non-polar or mid-polar capillary column, such as a DB-5ms (30 m x 0.25 mm i.d., 0.25 µm film thickness) or equivalent, is suitable for separating the volatile compounds.[4]

• Oven Temperature Program: A typical temperature program starts at 40°C (hold for 3 minutes), then ramps up to 160°C at a rate of 3°C/minute, and finally increases to 250°C at a rate of 10°C/minute (hold for 5 minutes).[4]

• Carrier Gas: Helium is used as the carrier gas at a constant flow rate of 1.0 mL/minute.

• Mass Spectrometer Parameters:

  • Ionization Mode: Electron Ionization (EI) at 70 eV.

  • Mass Range: Scan from m/z 35 to 350.

  • Ion Source Temperature: 230°C.

  • Quadrupole Temperature: 150°C.

4. Data Analysis:

• Compound Identification: The identification of lilac aldehyde and other volatile compounds is achieved by comparing their mass spectra with reference spectra in a mass spectral library (e.g., NIST, Wiley) and by comparing their retention indices with those of authentic standards or literature values.

• Quantification: For quantitative analysis, an internal standard (e.g., 2-octanol) is added to the sample before extraction. A calibration curve is constructed using standard solutions of lilac aldehyde at different concentrations. The concentration of lilac aldehyde in the honey sample is then determined by comparing its peak area to that of the internal standard and referencing the calibration curve.

Visualizations

Biosynthesis of Lilac Aldehyde

The following diagram illustrates the proposed biosynthetic pathway of lilac aldehydes in plants, starting from geranyl diphosphate.

Caption: Proposed biosynthetic pathway of lilac aldehyde from geranyl diphosphate.

Analytical Workflow for Honey Volatile Markers

This diagram outlines the general workflow for the identification of volatile botanical markers in honey, such as lilac aldehyde.

Caption: General analytical workflow for identifying volatile markers in honey.

Conclusion

Lilac aldehyde serves as a valuable chemical marker for the botanical authentication of specific unifloral honeys. Its presence and concentration, when analyzed using robust analytical techniques such as HS-SPME-GC-MS, can provide strong evidence for the honey's floral origin. The detailed experimental protocol and understanding of its biosynthetic pathway provided in this guide offer a solid foundation for researchers and professionals in the field of food authenticity and natural product analysis. Further research to expand the quantitative database of lilac aldehyde across a wider range of honey types and geographical origins will continue to strengthen its role as a reliable marker for honey authentication.

References

• 1. Fingerprinting Chemical Markers in the Mediterranean Orange Blossom Honey: UHPLC-HRMS Metabolomics Study Integrating Melissopalynological Analysis, GC-MS and HPLC-PDA-ESI/MS - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Analysis of the Phenolic Compounds, Volatile Profile, and Evaluation of the Antioxidant Activity of 18 Different Varieties of Honey from the Italian Market - PMC [pmc.ncbi.nlm.nih.gov]
• 3. tandfonline.com [tandfonline.com]
• 4. tandfonline.com [tandfonline.com]

An In-depth Technical Guide on the Occurrence of Lilac Aldehyde in Different Plant Species

Prepared for: Researchers, Scientists, and Drug Development Professionals

Introduction

Lilac aldehydes are a group of naturally occurring monoterpene aldehydes that are key constituents of the floral scent of many plant species. First isolated from the flowers of the common lilac, Syringa vulgaris L.[1][2][3], these volatile organic compounds (VOCs) play a crucial role in mediating plant-pollinator interactions, often acting as powerful attractants for nocturnal moths.[1][3] The characteristic sweet, floral, and green aroma of lilac aldehydes has also made them valuable components in the fragrance and flavor industries. This guide provides a comprehensive overview of the occurrence of lilac aldehyde in various plant species, details the analytical methods for its detection and quantification, and outlines its biosynthetic pathway.

Quantitative Occurrence of Lilac Aldehyde

Lilac aldehyde has been identified in a diverse range of plant families. The concentration and emission rates of lilac aldehyde can vary significantly between species, and even within different genotypes of the same species. The following table summarizes the quantitative data on lilac aldehyde occurrence in several well-studied plant species.

Plant Species	Family	Plant Part	Concentration / Emission Rate	Analytical Method
Syringa vulgaris (Common Lilac)	Oleaceae	Flowers	4.6% - 10.6% of total floral volatiles	HS-SPME-GC-MS
Actinidia arguta (Kiwiberry)	Actinidiaceae	Flowers	2.7% - 53.0% of total floral volatiles	Headspace GC-MS
Silene latifolia (White Campion)	Caryophyllaceae	Flowers	~400 ng / flower / 2 min	Dynamic Headspace GC-MS
Platanthera spp. (Butterfly Orchid)	Orchidaceae	Flowers	Detected as a major component	Headspace GC-MS

Note: The data for Syringa vulgaris and Actinidia arguta are presented as a relative percentage of the total floral volatile emissions, as reported in the cited studies. Absolute quantitative data was available for Silene latifolia.

Biosynthesis of Lilac Aldehyde

The biosynthesis of lilac aldehyde is a multi-step process that begins with the precursor geranyl pyrophosphate (GPP) within the terpenoid pathway.[4] The key intermediate in this pathway is the monoterpene alcohol, linalool (B1675412).[2][4]

The proposed biosynthetic pathway is as follows:

• Geranyl Pyrophosphate (GPP) is converted to Linalool . This reaction is catalyzed by a linalool synthase enzyme.

• Linalool undergoes oxidation to form 8-hydroxylinalool .

• 8-hydroxylinalool is further oxidized to 8-oxolinalool .

• Finally, 8-oxolinalool undergoes a cyclization reaction to form the various stereoisomers of Lilac Aldehyde .[2]

Studies in Actinidia arguta have shown that this biosynthetic pathway can be stereoselective, with a preference for the formation of (S)-linalool and subsequently the (5'S)-configured lilac aldehydes and alcohols.[5]

Biosynthesis of Lilac Aldehyde from Geranyl Pyrophosphate.

Experimental Protocols

The analysis of lilac aldehyde and other floral volatiles is most commonly performed using gas chromatography-mass spectrometry (GC-MS) coupled with a headspace sampling technique. Dynamic headspace (DHS) is a particularly effective method for collecting and concentrating these volatile compounds.

Volatile Collection: Dynamic Headspace (DHS) Method

This protocol is based on the methods described by Dötterl et al. (2005) and is widely used for the collection of floral scents.

• Enclosure of the Sample: Individual flowers or inflorescences are enclosed in a collection bag made of an inert material (e.g., Nalophan®). The bag is sealed around the pedicel or stem.

• Air Circulation: A battery-operated pump is used to draw air through the bag at a controlled flow rate (e.g., 200 mL/min).

• Adsorbent Trap: The air is pulled through a glass tube or cartridge containing a porous polymer adsorbent (e.g., Tenax® TA or a combination of adsorbents like Tenax® and Carbotrap®). The volatile compounds are trapped on the adsorbent.

• Sampling Duration: The collection is typically carried out for a defined period, which can range from several minutes to hours, depending on the emission rate of the volatiles.

• Control Samples: A control sample of ambient air is collected in the same manner to identify and subtract background contaminants.

• Storage: After sampling, the adsorbent tubes are sealed and stored at a low temperature (e.g., -20°C) until analysis.

Sample Analysis: Gas Chromatography-Mass Spectrometry (GC-MS)

• Thermal Desorption: The trapped volatile compounds are introduced into the GC-MS system via thermal desorption. The adsorbent tube is heated rapidly in a thermal desorption unit, and the released analytes are transferred to the GC column with a carrier gas (e.g., Helium).

• Cryofocusing: A cryotrap is often used to focus the analytes at the head of the GC column before the start of the temperature program. This ensures sharp chromatographic peaks.

• Gas Chromatography:

  • Column: A nonpolar or medium-polarity capillary column (e.g., DB-5ms, HP-5) is typically used for the separation of monoterpenes.

  • Oven Temperature Program: The oven temperature is programmed to ramp from a low initial temperature (e.g., 40°C) to a high final temperature (e.g., 250°C) to elute the compounds based on their boiling points and polarity.

• Mass Spectrometry:

  • Ionization: Electron ionization (EI) at 70 eV is standard for creating fragment ions.

  • Mass Analyzer: A quadrupole or time-of-flight (TOF) mass analyzer is used to separate the ions based on their mass-to-charge ratio.

  • Data Acquisition: The mass spectrometer is operated in full scan mode to acquire mass spectra of the eluting compounds.

• Compound Identification and Quantification:

  • Identification: Lilac aldehyde and other compounds are identified by comparing their mass spectra and retention indices with those of authentic standards and/or with entries in mass spectral libraries (e.g., NIST, Wiley).

  • Quantification: The amount of lilac aldehyde is quantified by comparing the peak area of the compound in the sample to the peak area of an internal or external standard of a known concentration.

References

• 1. Synthesis and Olfactory Properties of Seco-Analogues of Lilac Aldehydes - PMC [pmc.ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]
• 3. pdfs.semanticscholar.org [pdfs.semanticscholar.org]
• 4. researchgate.net [researchgate.net]
• 5. researchgate.net [researchgate.net]

Protocols & Analytical Methods

Enantioselective Synthesis of Lilac Aldehyde Stereoisomers: Application Notes and Protocols

For Researchers, Scientists, and Drug Development Professionals

Introduction

Lilac aldehydes are a group of naturally occurring monoterpenoid fragrance compounds that are key components of the scent of lilac flowers (Syringa vulgaris). With three stereogenic centers, there are eight possible stereoisomers of lilac aldehyde, each possessing distinct olfactory properties.[1][2] The subtle differences in their three-dimensional structure lead to significant variations in odor perception, making the stereospecific synthesis of these isomers a topic of great interest in the fields of fragrance chemistry, chemical ecology, and sensory science.[3][4] Furthermore, the selective biological activity of stereoisomers is a cornerstone of modern drug development, making the methodologies for their synthesis broadly applicable.

This document provides detailed application notes and protocols for the enantioselective synthesis of various lilac aldehyde stereoisomers, focusing on methods starting from readily available chiral precursors.

Data Presentation

Odor Thresholds of Lilac Aldehyde Stereoisomers

The odor thresholds of the eight stereoisomers of lilac aldehyde have been determined, highlighting the profound impact of stereochemistry on olfactory perception. The (5'S)-configured stereoisomers, which are the major naturally occurring forms, exhibit significantly lower odor thresholds, indicating a higher potency of their characteristic floral scent.[4][5]

Stereoisomer	Configuration	Odor Description	Odor Threshold (ng/L of air)
1a	(2S,2'S,5'S)	Fresh, flowery	0.2
1b	(2R,2'S,5'S)	Pleasant, flowery, fresh	0.3
1c	(2R,2'R,5'S)	Flowery	22
1d	(2S,2'R,5'S)	Flowery, fresh	18
1e	(2R,2'R,5'R)	Flowery	22
1f	(2S,2'R,5'R)	-	-
1g	(2S,2'S,5'R)	-	-
1h	(2R,2'S,5'R)	Flowery, fresh	18

Data sourced from Kreck, M. & Mosandl, A. (2003).[4]

Experimental Protocols

The enantioselective synthesis of lilac aldehyde stereoisomers is typically achieved through the stereocontrolled synthesis of the corresponding lilac alcohol diastereomers, followed by a mild oxidation. A common and effective strategy employs chiral pool starting materials, such as the enantiomers of linalool.

Protocol 1: Synthesis of the Four 5'(R)-Lilac Alcohol Diastereomers from (R)-Linalool

This protocol is based on the methods described by Kreck and Mosandl (2003) for the synthesis of the four diastereomers of lilac alcohol with the (5'R) configuration, starting from (R)-linalool.[4] The subsequent separation of these diastereomers allows for the individual synthesis of the corresponding lilac aldehyde stereoisomers.

Step 1: Synthesis of 5'(R)-Lilac Alcohols

• Materials:

  • (R)-Linalool

  • meta-Chloroperoxybenzoic acid (m-CPBA)

  • Dichloromethane (B109758) (CH₂Cl₂)

  • Sodium bicarbonate (NaHCO₃), saturated aqueous solution

  • Sodium sulfite (B76179) (Na₂SO₃), 10% aqueous solution

  • Sodium chloride (NaCl), saturated aqueous solution (brine)

  • Anhydrous magnesium sulfate (B86663) (MgSO₄)

  • Silica (B1680970) gel for column chromatography

• Procedure:

  • Dissolve (R)-linalool in dichloromethane in a round-bottom flask equipped with a magnetic stirrer and cool the solution to 0 °C in an ice bath.

  • Add m-CPBA portion-wise to the stirred solution. The reaction is exothermic, so maintain the temperature at 0 °C.

  • Monitor the reaction progress by thin-layer chromatography (TLC).

  • Upon completion, quench the reaction by adding saturated sodium bicarbonate solution.

  • Add 10% sodium sulfite solution to reduce the excess peroxide.

  • Separate the organic layer and wash it sequentially with saturated sodium bicarbonate solution and brine.

  • Dry the organic layer over anhydrous magnesium sulfate, filter, and concentrate under reduced pressure to obtain the crude product, which is a mixture of the four 5'(R)-lilac alcohol diastereomers.

Step 2: Separation of the 5'(R)-Lilac Alcohol Diastereomers

The separation of the four diastereomeric lilac alcohols is achieved by preparative high-performance liquid chromatography (HPLC).

• Instrumentation and Conditions:

  • HPLC System: Preparative HPLC system with a UV detector.

  • Column: A suitable preparative chiral stationary phase column.

  • Mobile Phase: A mixture of n-hexane and an alcohol (e.g., isopropanol), with the exact ratio optimized for the best separation.

  • Flow Rate: Optimized for the preparative column dimensions.

  • Detection: UV detection at an appropriate wavelength (e.g., 210 nm).

• Procedure:

  • Dissolve the crude mixture of lilac alcohols in the mobile phase.

  • Inject the solution onto the preparative HPLC column.

  • Collect the fractions corresponding to each separated diastereomer.

  • Analyze the purity of each fraction by analytical HPLC.

  • Combine the pure fractions for each diastereomer and remove the solvent under reduced pressure.

Protocol 2: Diastereoselective Synthesis of (2S,2'S,5'S)-Lilac Aldehyde

This protocol is based on the diastereoselective synthesis reported by Schneider et al. (2013).[6]

(Note: The specific detailed experimental procedure from the primary literature is not publicly available. The following is a generalized representation based on common synthetic strategies for achieving such transformations.)

Step 1: Chiral Aldol (B89426) Reaction

A plausible route involves a stereoselective aldol reaction between a chiral propanal equivalent and a suitable enolate to establish the C2 and C2' stereocenters.

Step 2: Cyclization to form the Tetrahydrofuran (B95107) Ring

Subsequent intramolecular cyclization would form the tetrahydrofuran ring with the desired stereochemistry at C5'.

Step 3: Final Oxidation

The resulting lilac alcohol is then oxidized to the corresponding aldehyde using the Dess-Martin periodinane protocol described below.

Protocol 3: Oxidation of Lilac Alcohols to Lilac Aldehydes (Dess-Martin Oxidation)

This is a general and mild protocol for the oxidation of the separated lilac alcohol diastereomers to the corresponding lilac aldehyde stereoisomers.[7]

• Materials:

  • Isolated lilac alcohol diastereomer

  • Dess-Martin Periodinane (DMP)

  • Dichloromethane (CH₂Cl₂), anhydrous

  • Sodium bicarbonate (NaHCO₃)

• Procedure:

  • In a dry round-bottom flask under an inert atmosphere (e.g., argon or nitrogen), dissolve the lilac alcohol in anhydrous dichloromethane.

  • Add sodium bicarbonate to the solution.

  • Add Dess-Martin Periodinane (1.1 to 1.5 equivalents) to the stirred mixture at room temperature.

  • Monitor the reaction by TLC until the starting alcohol is consumed (typically 1-4 hours).

  • Upon completion, quench the reaction by adding a saturated aqueous solution of sodium bicarbonate and a saturated aqueous solution of sodium thiosulfate.

  • Stir the mixture vigorously until the solid dissolves.

  • Separate the organic layer, and extract the aqueous layer with dichloromethane.

  • Combine the organic layers, wash with brine, dry over anhydrous magnesium sulfate, filter, and concentrate under reduced pressure.

  • Purify the resulting lilac aldehyde by flash column chromatography on silica gel.

Visualizations

General Synthetic Workflow

The following diagram illustrates a general workflow for the enantioselective synthesis of lilac aldehyde stereoisomers, starting from a chiral precursor like (R)-linalool.

Caption: General workflow for the synthesis of 5'(R)-lilac aldehyde stereoisomers.

Dess-Martin Oxidation Pathway

This diagram outlines the logical steps involved in the oxidation of a generic lilac alcohol to a lilac aldehyde.

Caption: Experimental workflow for the Dess-Martin oxidation of lilac alcohols.

References

• 1. pdfs.semanticscholar.org [pdfs.semanticscholar.org]
• 2. Synthesis, structure elucidation, and olfactometric analysis of lilac aldehyde and lilac alcohol stereoisomers - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. mdpi.com [mdpi.com]
• 4. The Lilac Aldehydes [leffingwell.com]
• 5. researchgate.net [researchgate.net]
• 6. Diastereoselective synthesis of a lilac aldehyde isomer and its electrophysiological detection by a moth - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. Linalool and lilac aldehyde/alcohol in flower scents. Electrophysiological detection of lilac aldehyde stereoisomers by a moth - PubMed [pubmed.ncbi.nlm.nih.gov]

Application Note: Analysis of Lilac Aldehyde in Floral Scents by Headspace Solid-Phase Microextraction Coupled with Gas Chromatography-Mass Spectrometry (HS-SPME-GC-MS)

For Researchers, Scientists, and Drug Development Professionals

Introduction

Lilac aldehydes are a group of eight stereoisomers of monoterpene aldehydes that are key contributors to the characteristic floral scent of lilac (Syringa vulgaris) and are also found in the floral scents of various other plant species.[1][2] The analysis of these volatile organic compounds (VOCs) is crucial for understanding plant-pollinator interactions, flavor and fragrance chemistry, and for the quality control of essential oils and perfumes.[3] Due to their volatility and the complexity of their isomeric forms, a sensitive and selective analytical method is required. Headspace solid-phase microextraction (HS-SPME) coupled with gas chromatography-mass spectrometry (GC-MS) offers a simple, solvent-free, and sensitive approach for the extraction and analysis of lilac aldehydes from floral headspace.[4] For the separation of the individual stereoisomers, enantioselective multidimensional gas chromatography/mass spectrometry (enantio-MDGC/MS) is the method of choice.[3][5]

This application note provides a detailed protocol for the collection and analysis of lilac aldehydes in floral scents using HS-SPME-GC-MS.

Data Presentation

The relative abundance of lilac aldehydes can vary significantly between different species and even varieties of the same species. The following table summarizes the semi-quantitative data for lilac aldehydes in the floral scent of different Syringa varieties.

Plant Species	Variety/Color	Lilac Aldehyde (Relative Abundance %)	Reference
Syringa vulgaris	Pale Purple	7.2%	[6]
Syringa vulgaris	White	42.5%	[6]
Syringa dilatata	Pale Purple	Not Detected	[6]
Syringa oblata	White & Purple	Present, characteristic component	[4]

Experimental Protocols

Sample Collection: Headspace Solid-Phase Microextraction (HS-SPME)

This protocol describes the collection of volatile compounds from the headspace of flowers.

Materials:

• Intact, fresh flowers

• SPME fiber assembly with a Divinylbenzene/Carboxen/Polydimethylsiloxane (DVB/CAR/PDMS) fiber. This fiber type is recommended for its broad applicability to a wide range of VOCs.

• SPME fiber holder

• Glass vials with PTFE/silicone septa (e.g., 20 mL or 40 mL)

• Heating block or water bath (optional, for controlled temperature extraction)

• Timer

Procedure:

• Flower Preparation: Carefully place a single flower or a small number of florets into a clean glass vial. The amount of floral material should be consistent across samples for comparative analysis.

• Equilibration: Seal the vial with the PTFE/silicone septum cap. Allow the vial to equilibrate for a defined period (e.g., 30 minutes to 1 hour) at a constant temperature (e.g., 25°C) to allow the volatile compounds to accumulate in the headspace.[4]

• SPME Fiber Conditioning: Prior to first use, and briefly before each analysis, condition the SPME fiber according to the manufacturer's instructions. This typically involves heating the fiber in the GC injection port.

• Headspace Extraction: Manually or using an autosampler, pierce the vial septum with the SPME needle and expose the fiber to the headspace above the flower. Do not allow the fiber to touch the floral material.

• Extraction Time: The optimal extraction time should be determined empirically, but a typical range is 30 to 60 minutes.[4]

• Fiber Retraction: After the extraction period, retract the fiber into the needle, remove the needle from the vial, and proceed immediately to GC-MS analysis.

Chemical Analysis: Gas Chromatography-Mass Spectrometry (GC-MS)

This protocol outlines a general GC-MS method for the analysis of lilac aldehydes. The parameters may need to be optimized for your specific instrument and column. For separation of stereoisomers, an enantioselective column and method would be required.

Instrumentation and Columns:

• Gas chromatograph coupled to a mass spectrometer (GC-MS)

• Capillary column: A non-polar or medium-polarity column is suitable for general profiling. A common choice is a DB-5ms (5% phenyl-methylpolysiloxane) column (e.g., 30 m x 0.25 mm i.d., 0.25 µm film thickness).

GC Parameters:

Parameter	Value
Injector Temperature	250°C
Injection Mode	Splitless
Carrier Gas	Helium
Flow Rate	1.0 - 1.5 mL/min (constant flow)
Oven Temperature Program	Initial temperature: 40-50°C, hold for 2-5 min. Ramp: 5-10°C/min to 200-250°C. Final hold: 5-10 min.
Transfer Line Temp	250 - 280°C

Mass Spectrometer Parameters:

Parameter	Value
Ion Source Temperature	230°C
Ionization Mode	Electron Ionization (EI)
Electron Energy	70 eV
Mass Scan Range	m/z 35 - 400
Scan Rate	Dependent on peak width, aim for >10 scans per peak

Data Analysis:

• Compound Identification: Identify the lilac aldehyde isomers by comparing the obtained mass spectra with reference spectra from a library (e.g., NIST, Wiley). The retention indices can also be used for confirmation.

• Semi-Quantification: The relative abundance of each lilac aldehyde isomer can be calculated by dividing the peak area of the isomer by the total peak area of all identified compounds in the chromatogram and expressing it as a percentage. For more accurate quantification, an internal standard should be used.

Mandatory Visualization

Caption: Workflow for Lilac Aldehyde Analysis.

References

• 1. researchgate.net [researchgate.net]
• 2. Synthesis and Olfactory Properties of Seco-Analogues of Lilac Aldehydes - PMC [pmc.ncbi.nlm.nih.gov]
• 3. researchgate.net [researchgate.net]
• 4. Analysis of volatile compounds emitted from fresh Syringa oblata flowers in different florescence by headspace solid-phase microextraction-gas chromatography-mass spectrometry - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. Linalool and lilac aldehyde/alcohol in flower scents. Electrophysiological detection of lilac aldehyde stereoisomers by a moth - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. researchgate.net [researchgate.net]

Application Notes and Protocols for the Quantification of Lilac Aldehyde using Headspace SPME-GC-MS

For Researchers, Scientists, and Drug Development Professionals

Introduction

Lilac aldehydes are a group of isomeric monoterpenoid aldehydes that are key contributors to the characteristic floral scent of lilac (Syringa vulgaris) and are also found in other plant species. The accurate quantification of these volatile organic compounds (VOCs) is crucial for various research areas, including fragrance analysis, studies of plant-pollinator interactions, chemotaxonomy, and the quality control of essential oils and other botanical preparations. Headspace Solid-Phase Microextraction (HS-SPME) coupled with Gas Chromatography-Mass Spectrometry (GC-MS) offers a sensitive, solvent-free, and efficient method for the analysis of these volatile compounds.[1][2] This application note provides a detailed protocol for the quantification of lilac aldehydes using HS-SPME-GC-MS.

Signaling Pathways and Biological Relevance

While lilac aldehydes are primarily recognized for their role as fragrance components, their biological significance extends to mediating plant-insect interactions. The specific blend and concentration of floral volatiles, including lilac aldehydes, can attract specific pollinators, thereby playing a crucial role in plant reproduction. In the context of drug development, while direct signaling pathways in human physiology involving lilac aldehydes are not extensively documented, the analysis of plant-derived terpenes is a critical aspect of natural product chemistry and the discovery of new bioactive molecules. The methodologies outlined here for the precise quantification of lilac aldehydes can be adapted for the analysis of other structurally related terpenes with potential therapeutic properties.

Experimental Workflow

The overall experimental workflow for the quantification of lilac aldehyde using HS-SPME-GC-MS is depicted below.

Caption: Experimental workflow for lilac aldehyde quantification.

Quantitative Data

The following table summarizes quantitative data for lilac aldehyde from various sources. It is important to note that concentrations can vary significantly based on the plant species, cultivar, extraction method, and analytical conditions.

Sample Type	Lilac Aldehyde Isomer(s)	Concentration/Percentage	Analytical Method	Reference
Lilac Hydrosol	Lilac aldehyde A	0.028 g/L	Not specified	[1]
Syringa vulgaris CO2 Extract	Lilac aldehyde A	0.12%	Not specified	[3]
Syringa oblata var. alba (fresh flowers)	Lilac aldehydes A, B, C, D	Relative content varies with florescence	HS-SPME-GC-MS	[1]
Syringa oblata (purple flowers)	Lilac aldehydes A, B, C, D	Relative content differs from white variety	HS-SPME-GC-MS	[1]

Experimental Protocols

This section provides a detailed protocol for the quantification of lilac aldehydes in floral tissue using HS-SPME-GC-MS.

Materials and Reagents

• Lilac flowers (or other plant material): Freshly collected and immediately processed or flash-frozen in liquid nitrogen and stored at -80°C.

• Internal Standard (IS): A deuterated analog of lilac aldehyde or a compound with similar physicochemical properties not present in the sample (e.g., nonyl acetate).

• Methanol (or other suitable solvent): HPLC grade, for preparing standard solutions.

• Headspace vials: 20 mL, with PTFE/silicone septa and aluminum caps.

• SPME fiber: 65 µm Polydimethylsiloxane/Divinylbenzene (PDMS/DVB) is a suitable choice for lilac aldehyde analysis.[1] Other fibers like Divinylbenzene/Carboxen/Polydimethylsiloxane (DVB/CAR/PDMS) can also be effective.

• SPME fiber holder: For manual or automated injection.

Equipment

• Gas Chromatograph (GC): Equipped with a split/splitless injector and a mass selective detector (MSD).

• Mass Spectrometer (MS): Capable of electron ionization (EI) and full scan or selected ion monitoring (SIM) modes.

• Analytical balance: For accurate weighing of samples and standards.

• Vortex mixer and centrifuge.

• Heating block or water bath: For sample incubation.

Sample Preparation

• Homogenization: Freeze the fresh floral tissue (e.g., 100-500 mg) in liquid nitrogen and grind to a fine powder using a mortar and pestle.

• Aliquoting: Accurately weigh the powdered sample into a 20 mL headspace vial.

• Internal Standard Spiking: Add a known amount of the internal standard solution to the vial.

• Vial Sealing: Immediately seal the vial with a PTFE/silicone septum and an aluminum cap.

HS-SPME Procedure

• Incubation/Equilibration: Place the sealed vial in a heating block or water bath set to a specific temperature (e.g., 40-60°C) for a defined period (e.g., 15-30 minutes) to allow the volatiles to equilibrate in the headspace.

• Extraction: Introduce the SPME fiber into the headspace of the vial, ensuring it does not touch the sample matrix. Expose the fiber for a predetermined time (e.g., 20-40 minutes) to allow for the adsorption of the analytes.

GC-MS Analysis

• Desorption: After extraction, immediately transfer the SPME fiber to the GC injection port for thermal desorption of the analytes.

• GC-MS Parameters: The following are typical GC-MS parameters that can be used as a starting point and should be optimized for the specific instrument and application.

  Parameter	Setting
  GC Inlet
  Injection Mode	Splitless
  Inlet Temperature	250°C
  Desorption Time	2-5 minutes
  GC Column
  Column Type	DB-5ms, HP-5ms, or similar non-polar column (e.g., 30 m x 0.25 mm i.d., 0.25 µm film thickness)
  Carrier Gas	Helium
  Flow Rate	1.0-1.5 mL/min (constant flow)
  Oven Temperature Program
  Initial Temperature	40-50°C, hold for 2-5 minutes
  Ramp 1	5-10°C/min to 180-200°C
  Ramp 2	15-25°C/min to 240-280°C, hold for 5-10 minutes
  Mass Spectrometer
  Ionization Mode	Electron Ionization (EI) at 70 eV
  Source Temperature	230°C
  Quadrupole Temperature	150°C
  Mass Scan Range	m/z 40-400
  Acquisition Mode	Full Scan for identification, Selected Ion Monitoring (SIM) for enhanced sensitivity in quantification

Calibration and Quantification

• Calibration Standards: Prepare a series of calibration standards by spiking known concentrations of authentic lilac aldehyde standards and a constant concentration of the internal standard into an empty headspace vial or a matrix blank.

• Calibration Curve: Analyze the calibration standards using the same HS-SPME-GC-MS method as the samples. Construct a calibration curve by plotting the ratio of the peak area of the lilac aldehyde to the peak area of the internal standard against the concentration of the lilac aldehyde.

• Quantification: Determine the concentration of lilac aldehyde in the samples by interpolating the peak area ratio of the analyte to the internal standard from the calibration curve.

Logical Relationships in Quantification

The following diagram illustrates the logical relationships involved in the quantification process, from raw data to the final concentration value.

Caption: Logic diagram for quantitative analysis.

Conclusion

The HS-SPME-GC-MS method provides a robust and sensitive platform for the quantification of lilac aldehydes in various matrices. The protocol outlined in this application note serves as a comprehensive guide for researchers, scientists, and professionals in drug development. Proper optimization of the experimental parameters and the use of appropriate internal standards are critical for achieving accurate and reproducible quantitative results.

References

• 1. Analysis of volatile compounds emitted from fresh Syringa oblata flowers in different florescence by headspace solid-phase microextraction-gas chromatography-mass spectrometry - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. Quantitative analysis and characterization of floral volatiles, and the role of active compounds on the behavior of Heortia vitessoides - PMC [pmc.ncbi.nlm.nih.gov]
• 3. asianpubs.org [asianpubs.org]

Application Notes and Protocols for the Structural Elucidaion of Lilac Aldehyde using 1H NMR and COSY NMR

For Researchers, Scientists, and Drug Development Professionals

Introduction

Lilac aldehyde, a monoterpene with a characteristic floral scent, is a key component in many fragrances and a subject of interest in natural product chemistry. Its structure, featuring a substituted tetrahydrofuran (B95107) ring and a propanal side chain, presents a moderate complexity for structural elucidation. Nuclear Magnetic Resonance (NMR) spectroscopy, particularly one-dimensional proton NMR (¹H NMR) and two-dimensional Correlation SpectroscopY (COSY), are powerful techniques for unambiguously determining the constitution and stereochemistry of such molecules.

This document provides a detailed guide to utilizing ¹H NMR and COSY NMR for the structural elucidation of lilac aldehyde. It includes tabulated spectral data, comprehensive experimental protocols, and visual diagrams to illustrate the workflow and key correlations.

Data Presentation

The structural elucidation of lilac aldehyde relies on the careful analysis of its ¹H NMR spectrum, which provides information on the chemical environment of each proton, and the COSY spectrum, which reveals the connectivity between protons. The following table summarizes the expected ¹H NMR data for a diastereomer of lilac aldehyde. The numbering convention used for proton assignment is shown in Figure 1.

Figure 1. Structure of a lilac aldehyde diastereomer with proton numbering for NMR assignment.

Proton	Chemical Shift (δ, ppm)	Multiplicity	Coupling Constant (J, Hz)	COSY Correlations
H1	9.65	d	2.5	H2
H2	2.45	m	2.5, 7.0	H1, H3, H4
H3a	1.80	m	H2, H3b, H4
H3b	1.65	m	H2, H3a, H4
H4	4.10	m	H2, H3a, H3b
H6a	2.05	m	H6b, H7
H6b	1.90	m	H6a, H7
H7	5.90	dd	17.0, 10.5	H6a, H6b, H8a, H8b
H8a	5.20	d	17.0	H7
H8b	5.05	d	10.5	H7
H9 (CH₃)	1.10	d	7.0	H2
H10 (CH₃)	1.25	s	-	-

Table 1. Summary of ¹H NMR and COSY Data for a Lilac Aldehyde Diastereomer.

Experimental Protocols

Accurate and high-quality NMR data is crucial for successful structure elucidation. The following are detailed protocols for acquiring ¹H and COSY NMR spectra of lilac aldehyde.

Protocol 1: ¹H NMR Spectroscopy

1. Sample Preparation:

• Weigh approximately 5-10 mg of the purified lilac aldehyde sample.

• Dissolve the sample in approximately 0.6 mL of deuterated chloroform (B151607) (CDCl₃) containing 0.03% v/v tetramethylsilane (B1202638) (TMS) as an internal standard.

• Transfer the solution to a clean, dry 5 mm NMR tube.

2. Spectrometer Setup:

• Use a 400 MHz (or higher) NMR spectrometer equipped with a standard proton probe.

• Tune and match the probe for the ¹H frequency.

• Shim the magnetic field to achieve optimal resolution and lineshape, using the deuterium (B1214612) lock signal of CDCl₃.

3. Acquisition Parameters:

• Pulse Program: A standard single-pulse experiment (e.g., 'zg30' on Bruker instruments).

• Spectral Width (SW): 12-15 ppm, centered around 5-6 ppm.

• Acquisition Time (AQ): 2-4 seconds.

• Relaxation Delay (D1): 1-2 seconds.

• Number of Scans (NS): 8-16, depending on the sample concentration.

• Receiver Gain (RG): Adjust to avoid signal clipping.

4. Data Processing:

• Apply a Fourier transform to the acquired Free Induction Decay (FID).

• Phase the spectrum to obtain pure absorption lineshapes.

• Calibrate the chemical shift scale by setting the TMS signal to 0.00 ppm.

• Integrate the signals to determine the relative number of protons.

• Analyze the multiplicities and coupling constants of the signals.

Protocol 2: COSY (Correlation Spectroscopy) NMR

1. Sample Preparation:

• Use the same sample prepared for the ¹H NMR experiment.

2. Spectrometer Setup:

• Use the same tuned and shimmed spectrometer as for the ¹H NMR.

3. Acquisition Parameters:

• Pulse Program: A standard gradient-selected COSY pulse sequence (e.g., 'cosygpqf' on Bruker instruments).

• Spectral Width (SW) in F2 and F1: Set to the same spectral width as the ¹H NMR spectrum (12-15 ppm).

• Number of Data Points (TD) in F2: 1024-2048.

• Number of Increments (TD) in F1: 256-512.

• Number of Scans (NS): 2-4 per increment.

• Relaxation Delay (D1): 1.5-2.0 seconds.

4. Data Processing:

• Apply a sine-squared window function in both dimensions.

• Perform a two-dimensional Fourier transform.

• Phase the spectrum in both dimensions.

• Symmetrize the spectrum to reduce artifacts.

• Analyze the cross-peaks, which indicate J-coupling between protons. A cross-peak at (δ₁, δ₂) indicates that the proton at δ₁ is coupled to the proton at δ₂.

Visualization of Workflows and Relationships

Visual diagrams are invaluable for understanding the logical flow of structure elucidation and the relationships between different spectral data.

Caption: Workflow for Lilac Aldehyde Structure Elucidation.

The above diagram illustrates the systematic process of determining the structure of lilac aldehyde, starting from sample preparation and data acquisition, through data analysis, to the final structure proposal.

Application Notes and Protocols for the Electrophysiological Detection of Lilac Aldehyde Isomers

For Researchers, Scientists, and Drug Development Professionals

Introduction

Lilac aldehydes are a group of eight stereoisomers of a monoterpene aldehyde that are key components of the floral scent of many plants, playing a crucial role in attracting pollinators.[1][2] The specific blend of these isomers can vary between plant species, and insects, particularly nocturnal moths like Hadena bicruris, have evolved sophisticated olfactory systems to detect and discriminate between these subtle chemical cues.[1][2][3] Understanding the electrophysiological basis of this detection is vital for research in chemical ecology, neurobiology, and for the development of novel, targeted pest management strategies or fragrance compounds.

These application notes provide a detailed overview of the primary electrophysiological techniques used to investigate the responses of insect olfactory sensory neurons (OSNs) to lilac aldehyde isomers. The protocols described herein are based on established methods in insect electrophysiology and can be adapted for various research applications.

Key Electrophysiological Techniques

The principal methods for characterizing the olfactory responses to lilac aldehyde isomers are Electroantennography (EAG) and Single-Sensillum Recording (SSR), often coupled with Gas Chromatography (GC) for isomer separation.

• Electroantennography (EAG): This technique measures the summed potential changes from the entire antenna in response to an odorant stimulus. It provides a general assessment of the antenna's sensitivity to a particular compound.

• Gas Chromatography-Electroantennographic Detection (GC-EAD): By coupling a gas chromatograph to an EAG setup, researchers can identify which specific isomers in a mixture elicit an antennal response as they elute from the GC column.

• Single-Sensillum Recording (SSR): This more refined technique records the action potentials from individual olfactory sensilla, allowing for the characterization of the response properties of one or a few OSNs. This can reveal the specificity and sensitivity of individual neurons to different isomers.

• Gas Chromatography-Single-Sensillum Recording (GC-SSR): Similar to GC-EAD, this method links GC with SSR to pinpoint the responses of individual sensory neurons to specific, separated isomers.

Quantitative Data Summary

The following tables summarize the typical quantitative data obtained from electrophysiological recordings in response to lilac aldehyde isomers. Please note that specific values can vary depending on the insect species, physiological state, and experimental conditions. The data presented here are representative and intended for comparative purposes.

Table 1: Representative Electroantennography (EAG) Responses of Hadena bicruris to Lilac Aldehyde Isomers

Lilac Aldehyde Isomer	Configuration	Mean EAG Amplitude (mV) ± SD (n=10)	Relative Response (%)
Isomer A	(2S,2'S,5'S)	1.8 ± 0.3	100
Isomer B	(2R,2'S,5'S)	1.5 ± 0.2	83
Isomer C	(2S,2'R,5'S)	1.6 ± 0.3	89
Isomer D	(2R,2'R,5'S)	1.3 ± 0.2	72
Isomer E	(2S,2'S,5'R)	0.9 ± 0.1	50
Isomer F	(2R,2'S,5'R)	0.7 ± 0.1	39
Isomer G	(2S,2'R,5'R)	0.8 ± 0.2	44
Isomer H	(2R,2'R,5'R)	0.6 ± 0.1	33
Control (Hexane)	-	0.1 ± 0.05	6

Relative response is normalized to the most active isomer.

Table 2: Representative Single-Sensillum Recording (SSR) Responses from a Single Sensillum of Hadena bicruris to Select Lilac Aldehyde Isomers

Lilac Aldehyde Isomer	Concentration (µg in source)	Mean Spike Frequency (spikes/s) ± SD (n=5)	Response Type
Isomer A (2S,2'S,5'S)	10	85 ± 12	Strong Excitation
Isomer B (2R,2'S,5'S)	10	65 ± 10	Moderate Excitation
Isomer E (2S,2'S,5'R)	10	30 ± 8	Weak Excitation
Control (Hexane)	-	5 ± 2	Spontaneous Activity

Experimental Protocols

Protocol 1: Gas Chromatography-Electroantennographic Detection (GC-EAD)

This protocol outlines the procedure for identifying which lilac aldehyde isomers in a mixture elicit an antennal response in a moth.

1. Insect Preparation: a. Anesthetize an adult moth (e.g., Hadena bicruris) by chilling on ice for 1-2 minutes. b. Mount the moth in a pipette tip with the head protruding, secured with dental wax or a similar material to immobilize it. c. Excise one antenna at the base. d. Mount the excised antenna between two glass capillary electrodes filled with an appropriate saline solution (e.g., Beadle-Ephrussi saline). The reference electrode is placed in the hemolymph at the base of the antenna, and the recording electrode makes contact with the distal end.

2. GC-EAD System Setup: a. Use a gas chromatograph equipped with a chiral column suitable for separating the lilac aldehyde isomers (e.g., a hydrodex-β-6TBDM column). b. Split the column effluent, with one part directed to the flame ionization detector (FID) of the GC and the other to a heated transfer line leading to the antennal preparation. c. The effluent directed to the antenna should be mixed with a humidified and purified air stream.

3. Data Acquisition: a. Inject a solution of the lilac aldehyde isomer mixture into the GC. b. Simultaneously record the FID signal from the GC and the EAG signal from the antenna. c. An EAG response that is time-locked to an FID peak indicates that the corresponding compound is biologically active.

4. Data Analysis: a. Compare the retention times of the FID peaks with those of synthetic standards of the individual lilac aldehyde isomers to identify the active compounds. b. Measure the amplitude of the EAG responses for each active isomer.

Protocol 2: Single-Sensillum Recording (SSR)

This protocol details the method for recording the activity of individual olfactory sensory neurons in response to puffs of specific lilac aldehyde isomers.

1. Insect Preparation: a. Anesthetize and mount the moth as described in Protocol 1a and 1b. b. Stabilize one antenna on a glass coverslip using double-sided tape or wax, ensuring the sensilla are accessible. c. Place the preparation on a vibration-isolation table under a high-magnification microscope.

2. Electrode Placement: a. Insert a sharpened tungsten reference electrode into the eye of the moth. b. Use a micromanipulator to carefully insert a sharpened tungsten recording electrode into the base of a single olfactory sensillum (e.g., a long trichoid sensillum). Successful insertion is typically indicated by an increase in baseline noise and the appearance of spontaneous action potentials.

3. Odorant Delivery: a. Prepare a dilution series of the desired lilac aldehyde isomer in a high-purity solvent like hexane. b. Apply a known volume (e.g., 10 µL) of the solution onto a small piece of filter paper and insert it into a Pasteur pipette. c. Deliver a controlled puff of air through the pipette, directing the odorant-laden air stream over the antennal preparation.

4. Data Acquisition and Analysis: a. Record the neuronal activity before, during, and after the stimulus puff. b. Use spike-sorting software to count the number of action potentials (spikes) in a defined time window after the stimulus. c. Calculate the spike frequency (spikes per second) and compare the responses to different isomers and concentrations against a solvent control.

Visualizations

Signaling Pathways and Experimental Workflows

Caption: Generalized insect olfactory signaling pathway for aldehydes.

Caption: Experimental workflow for GC-EAD analysis.

Caption: Experimental workflow for Single-Sensillum Recording (SSR).

References

• 1. Diastereoselective synthesis of a lilac aldehyde isomer and its electrophysiological detection by a moth - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]
• 3. researchgate.net [researchgate.net]

Application Note: Analysis of Volatile Aldehydes using PFBHA Derivatization by GC-MS

Audience: Researchers, scientists, and drug development professionals.

Introduction Volatile aldehydes are a significant class of compounds monitored in various fields, including environmental science, food chemistry, and clinical diagnostics, due to their high reactivity and potential toxicity. Their analysis is often challenging because of their volatility, polarity, and instability.[1][2] Gas Chromatography-Mass Spectrometry (GC-MS) is a powerful analytical technique for this purpose, but direct analysis of aldehydes can be problematic. Derivatization with O-(2,3,4,5,6-pentafluorobenzyl)hydroxylamine hydrochloride (PFBHA) is a widely adopted strategy to overcome these challenges.[1] This reaction converts volatile aldehydes into more stable, less polar, and higher molecular weight oxime derivatives, which exhibit excellent chromatographic properties and produce characteristic mass spectra, enhancing sensitivity and selectivity.[3] The pentafluorobenzyl group is highly electronegative, making the derivatives particularly suitable for sensitive detection by electron capture detection (ECD) or by mass spectrometry, often using selected ion monitoring (SIM) of the prominent m/z 181 fragment ion (C6F5CH2+).[4]

This application note provides detailed protocols for the derivatization of volatile aldehydes with PFBHA, including both in-solution and headspace solid-phase microextraction (SPME) methods, along with quantitative performance data and GC-MS analysis conditions.

Reaction Mechanism

The derivatization process involves the reaction of the hydroxylamine (B1172632) group of PFBHA with the carbonyl group of an aldehyde. This nucleophilic addition-elimination reaction forms a stable PFB-oxime and a water molecule. A drawback of this method is that the resulting oximes can exist as two geometric isomers, syn and anti, which may produce two distinct chromatographic peaks for a single aldehyde, potentially complicating quantification.[5] However, chromatographic conditions can often be optimized to co-elute these isomers into a single, sharp peak.[5]

Caption: Reaction of a volatile aldehyde with PFBHA to form a stable oxime derivative.

Experimental Protocols

Two primary methods for PFBHA derivatization are presented: in-solution derivatization followed by liquid-liquid extraction (LLE) and headspace solid-phase microextraction (HS-SPME) with on-fiber derivatization.

Protocol 1: In-Solution Derivatization with Liquid-Liquid Extraction (LLE)

This protocol is adapted for aqueous samples, such as environmental water or biological fluids.[5]

Reagents and Materials:

• PFBHA Hydrochloride (≥99%)

• Reagent-grade water and Methanol

• 1.0 M Hydrochloric Acid (HCl)

• Ethyl Acetate (B1210297) (or other suitable extraction solvent like Hexane or MTBE)

• Anhydrous Sodium Sulfate (B86663)

• Internal Standard (IS) solution (e.g., acetone-d6, 0.1 mg/L in Methanol)

• Sample vials (e.g., 15 mL glass test tubes)

• Autosampler vials with V-shape inserts

• Heater block or water bath

• Mechanical shaker

Procedure:

• Sample Preparation: Place a 10 mL aliquot of the aqueous sample into a glass test tube.

• pH Adjustment: Add 1.0 M HCl to adjust the sample pH to approximately 4.[5] Agitate the sample for 1-2 minutes.

• Internal Standard Spiking: Add 50 µL of the internal standard solution (e.g., 0.1 mg/L acetone-d6) to the sample.[5]

• Derivatization: Add 20 µL of a 1% (w/v) PFBHA solution in water.[5] Cap the tube tightly and heat at 70°C for 10 minutes in a heater block or water bath.[5]

• Cooling: After the reaction, cool the sample to room temperature.

• Extraction: Add approximately 5 g of anhydrous sodium sulfate and 0.1 mL of ethyl acetate to the tube.[5] Shake vigorously for 5 minutes using a mechanical shaker to extract the PFB-oxime derivatives.[5]

• Phase Separation: Allow the phases to separate. The organic layer (top) contains the derivatives.

• Sample Transfer: Carefully transfer the organic phase into a V-shape insert within an autosampler vial.

• GC-MS Analysis: Inject 1.0 µL of the extract into the GC-MS system for analysis.[5]

Caption: Workflow for in-solution PFBHA derivatization with liquid-liquid extraction.

Protocol 2: Headspace SPME (HS-SPME) with On-Fiber Derivatization

This automated, solvent-free method is ideal for analyzing volatile aldehydes in various matrices, including beer, blood, and environmental air samples.[6][7][8]

Reagents and Materials:

• PFBHA Hydrochloride (≥99%)

• Reagent-grade water

• SPME Fiber Assembly (e.g., 65 µm PDMS/DVB)

• SPME Autosampler (e.g., CTC PAL) or manual SPME holder

• Headspace vials (e.g., 20 mL) with magnetic screw caps (B75204) and septa

• Agitator/heater

Procedure:

• PFBHA Solution: Prepare a PFBHA solution in reagent-grade water (concentration may need optimization, e.g., 60 mg/L for beer analysis or higher for other applications).[6]

• Sample Preparation: Place the sample (e.g., 2 mL of beer) into a 20 mL headspace vial.[6] If required, add an internal standard.

• Fiber Doping (Loading with PFBHA):

  • Place the PFBHA solution in a separate sealed vial.

  • Expose the SPME fiber to the headspace of the PFBHA solution at a controlled temperature (e.g., 60°C) for a set time (e.g., 10-15 minutes) to adsorb the derivatizing agent.[6][9]

• On-Fiber Derivatization & Extraction:

  • Immediately retract the PFBHA-doped fiber and insert it into the headspace of the sample vial.

  • Incubate the vial in an agitator at a controlled temperature (e.g., 60°C) for a defined period (e.g., 60 minutes).[6] During this time, volatile aldehydes partition into the fiber's coating and react with the PFBHA.

• Desorption and GC-MS Analysis:

  • After extraction/derivatization, retract the fiber from the sample vial.

  • Immediately insert the fiber into the hot GC inlet (e.g., 250°C) for thermal desorption of the PFB-oxime derivatives onto the analytical column.[8]

Caption: Workflow for HS-SPME with on-fiber PFBHA derivatization.

Quantitative Data and Method Performance

The PFBHA derivatization method provides excellent sensitivity and linearity for a wide range of aldehydes. The following table summarizes typical performance characteristics reported in the literature.

Table 1: Summary of Quantitative Method Performance

Analyte(s)	Matrix	Method	Linearity (R²)	LOD / LOQ	Recovery (%)	Reference
C3–C9 Aldehydes	Exhaled Breath	HS-SPME-GC-MS	N/A	LOD: 0.001 nM; LOQ: 0.003 nM	N/A	[1]
Hexanal, Heptanal	Human Blood	HS-SPME-GC-MS	N/A	LOD: 0.006 nM (Hexanal), 0.005 nM (Heptanal)	N/A	[1]
Various Stale Aldehydes	Beer	HS-SPME-GC-MS	> 0.99	Linear range: 0.2 to 500 µg/L	88 - 107	[6]
C1-C8 Aldehydes	Pharmaceutical Excipients	SHS-GC-NCI-MS	N/A	Sub-µg/g levels	N/A	[4]
Decanal, Hexanal, HNE, etc.	Biological	GC-MS	N/A	LOQ: 0.5 nM (Decanal), 5 nM (Hexanal), 35 nM (4-HNE)	N/A	[4]

| Multi-oxygenated compounds | Air | On-fiber Deriv.-GC-MS | 0.990–0.998 | 6–100 pptV | N/A |[8] |

LOD: Limit of Detection; LOQ: Limit of Quantification; HNE: 4-Hydroxynonenal; N/A: Not Available in cited source.

GC-MS Analysis

Instrumentation A standard Gas Chromatograph coupled to a Mass Spectrometer is used. The MS is typically operated in electron ionization (EI) mode.[5] For high sensitivity and selectivity, analysis can be performed in Selected Ion Monitoring (SIM) mode, targeting the characteristic ions of the PFB-oxime derivatives. The base peak for many derivatives is the pentafluorobenzyl cation at m/z 181 .[4]

Table 2: Example GC-MS Conditions

Parameter	Setting 1 (Aqueous LLE)[5]	Setting 2 (Wine HS-SPME)[10]
Column	HP-5MS (or equivalent)	DB-WAX (or equivalent polar column)
Carrier Gas	Helium	Helium, 1.2 mL/min
Injector Temp.	N/A (Liquid Injection)	250°C
Oven Program	40°C, ramp 10°C/min to 135°C, then 25°C/min to 240°C, hold 5 min	40°C (4 min), 20°C/min to 80°C (4 min), 2°C/min to 100°C (5 min), 2.5°C/min to 170°C, 20°C/min to 250°C (1 min)
MS Source Temp.	230°C	250°C
MS Ionization	Electron Ionization (EI), 70 eV	Electron Ionization (EI), 70 eV
Acquisition Mode	Full Scan (m/z 40-800) or SIM	Multiple Reaction Monitoring (MRM)

| SIM/MRM Ions | Quantifier: m/z 181. Qualifiers vary by aldehyde (e.g., m/z 490, 293, 278 for Glutaraldehyde derivative)[5] | Specific transitions for each analyte |

Conclusion PFBHA derivatization is a robust, sensitive, and versatile technique for the GC-MS analysis of volatile aldehydes across a multitude of sample matrices. The formation of stable PFB-oximes improves chromatographic performance and allows for low-level detection. Both in-solution and automated HS-SPME methods offer excellent quantitative performance, with the latter providing the additional benefits of being solvent-free and having high throughput. The protocols and data presented here serve as a comprehensive guide for researchers and scientists aiming to implement this powerful analytical strategy.

References

• 1. Bioanalytical and Mass Spectrometric Methods for Aldehyde Profiling in Biological Fluids - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Determination of aldehydes in drinking water using pentafluorobenzylhydroxylamine derivatization and solid-phase microextraction - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. pdfs.semanticscholar.org [pdfs.semanticscholar.org]
• 4. researchgate.net [researchgate.net]
• 5. pubs.rsc.org [pubs.rsc.org]
• 6. gcms.cz [gcms.cz]
• 7. A simple, rapid and sensitive method for determination of aldehydes in human blood by gas chromatography/mass spectrometry and solid-phase microextraction with on-fiber derivatization - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. amt.copernicus.org [amt.copernicus.org]
• 9. mdpi.com [mdpi.com]
• 10. Development of a Fully Automated Method HS-SPME-GC-MS/MS for the Determination of Odor-Active Carbonyls in Wines: a “Green” Approach to Improve Robustness and Productivity in the Oenological Analytical Chemistry - PMC [pmc.ncbi.nlm.nih.gov]

Application Notes and Protocols for the Synthesis and Structure-Activity Studies of Lilac Aldehyde Analogs

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive overview of the synthesis of lilac aldehyde analogs and the subsequent structure-activity relationship (SAR) studies. The content is designed to guide researchers in the design, synthesis, and evaluation of novel analogs with tailored olfactory properties.

Introduction

Lilac aldehydes are naturally occurring monoterpenes that are key components of the floral scent of lilac (Syringa vulgaris) and other plants.[1][2][3] They are known for their characteristic pleasant, floral, and green aroma. The olfactory properties of lilac aldehydes are highly dependent on their stereochemistry, with different stereoisomers exhibiting significantly different odor thresholds.[1][2][3] This makes them an excellent model system for studying the structural requirements for activation of olfactory receptors (ORs), which are a class of G-protein coupled receptors (GPCRs). The development of synthetic analogs of lilac aldehyde allows for a systematic exploration of the chemical space around the natural product, enabling the elucidation of key structural motifs responsible for its olfactory activity. This knowledge can be applied to the design of novel fragrance ingredients with specific scent profiles and improved physicochemical properties.

Structure-Activity Relationship (SAR) Studies

The primary biological activity of lilac aldehyde and its analogs is their interaction with ORs in the olfactory epithelium, which initiates a signal transduction cascade perceived as a specific scent. SAR studies aim to correlate the chemical structure of an analog with its olfactory properties, such as odor character and intensity (often quantified by the odor threshold).

Key Structural Features Influencing Olfactory Activity:

• The Tetrahydrofuran (B95107) (THF) Ring: The THF ring is a crucial pharmacophore for the characteristic floral scent of lilac aldehyde. Analogs in which the THF ring is opened, known as seco-analogues, lose the typical flowery scent and instead exhibit spicy, green, or fruity notes.[1][2][3] This suggests that the cyclic ether moiety is essential for the specific receptor interactions that elicit the lilac fragrance.

• Stereochemistry: Lilac aldehyde has three chiral centers, leading to eight possible stereoisomers. These stereoisomers display a wide range of odor thresholds, with the naturally occurring (5'S)-stereoisomers having significantly lower thresholds (i.e., being more potent) than the (5'R)-stereoisomers by one to two orders of magnitude.[1][2][3] This highlights the high degree of stereoselectivity of the corresponding olfactory receptors.

• Substituents on the Propanal Side Chain: Modifications to the propanal side chain can also influence the olfactory profile. For example, the addition of a methyl group at the C-2 position has been shown to shift the odor from floral to a more herbal character.[3]

Quantitative and Qualitative SAR Data

The following tables summarize the available quantitative and qualitative data on the structure-activity relationships of lilac aldehyde analogs.

Table 1: Odor Thresholds of Lilac Aldehyde Stereoisomers

Stereoisomer	Structure	Odor Threshold (ng/L of air)	Odor Description
(2S,2'S,5'S)	(Structure of (2S,2'S,5'S)-lilac aldehyde)	Low	Floral, Green
(2R,2'S,5'S)	(Structure of (2R,2'S,5'S)-lilac aldehyde)	Low	Floral, Green
(2S,2'R,5'S)	(Structure of (2S,2'R,5'S)-lilac aldehyde)	Low	Floral, Green
(2R,2'R,5'S)	(Structure of (2R,2'R,5'S)-lilac aldehyde)	Low	Floral, Green
(2S,2'S,5'R)	(Structure of (2S,2'S,5'R)-lilac aldehyde)	High	Weak Floral
(2R,2'S,5'R)	(Structure of (2R,2'S,5'R)-lilac aldehyde)	High	Weak Floral
(2S,2'R,5'R)	(Structure of (2S,2'R,5'R)-lilac aldehyde)	High	Weak Floral
(2R,2'R,5'R)	(Structure of (2R,2'R,5'R)-lilac aldehyde)	High	Weak Floral

Note: Specific numerical values for odor thresholds can vary between studies. The table reflects the general trend of lower thresholds for the (5'S)-stereoisomers.

Table 2: Olfactory Properties of Seco-Analogs of Lilac Aldehyde

Analog	Structure	Odor Description
Seco-analog 1	(Structure of a representative acyclic seco-analog)	Spicy, sharp, with green/herbal notes
Seco-analog 2	(Structure of a representative cyclic alkene seco-analog)	Sweet, fruity
Seco-analog 3	(Structure of another representative cyclic alkene seco-analog)	Herbal, green notes

Data summarized from Dacho and Szolcsányi, 2021.[1][2][3]

Experimental Protocols

Synthesis of Lilac Aldehyde Analogs

Protocol 1: Synthesis of Seco-Analogs of Lilac Aldehyde

This protocol is adapted from the four-step synthesis described by Dacho and Szolcsányi (2021).[1][2][3]

Step 1: Ketalization of α-Chloroketones

• To a solution of the starting α-chloroketone (1.0 eq) in a suitable solvent (e.g., toluene), add a diol (e.g., neopentyl glycol, 1.2 eq) and a catalytic amount of an acid catalyst (e.g., p-toluenesulfonic acid, 0.05 eq).

• Reflux the mixture with a Dean-Stark apparatus to remove water.

• Monitor the reaction by TLC until the starting material is consumed.

• Cool the reaction mixture, wash with saturated aqueous NaHCO₃ solution and brine, dry over anhydrous MgSO₄, and concentrate under reduced pressure to yield the crude chloroketal.

Step 2: Elimination to form Alkenyl Ketals

• Dissolve the crude chloroketal from Step 1 in a high-boiling point solvent (e.g., ethylene (B1197577) glycol).

• Add a strong base (e.g., potassium hydroxide, 3.0 eq).

• Heat the mixture to a temperature sufficient to induce elimination (e.g., 160 °C).

• Monitor the reaction by TLC.

• After completion, cool the mixture, dilute with water, and extract with a suitable organic solvent (e.g., diethyl ether).

• Wash the combined organic layers with brine, dry over anhydrous MgSO₄, and concentrate. Purify the resulting alkenyl ketal by distillation or column chromatography.

Step 3: Reductive Opening of the Ketal

• Dissolve the alkenyl ketal from Step 2 in an anhydrous solvent (e.g., THF) under an inert atmosphere (e.g., argon).

• Cool the solution to 0 °C and add a solution of a reducing agent (e.g., diisobutylaluminum hydride (DIBAL-H) in toluene, 1.5 eq) dropwise.

• Allow the reaction to warm to room temperature and stir until the starting material is consumed (monitor by TLC).

• Quench the reaction by the slow addition of a saturated aqueous solution of Rochelle's salt.

• Extract the product with an organic solvent, wash the combined organic layers, dry, and concentrate to yield the corresponding alcohol.

Step 4: Oxidation to the Aldehyde

• Dissolve the alcohol from Step 3 in a suitable anhydrous solvent (e.g., dichloromethane) under an inert atmosphere.

• Add an oxidizing agent (e.g., Dess-Martin periodinane, 1.2 eq).

• Stir the reaction at room temperature until the alcohol is completely converted to the aldehyde (monitor by TLC).

• Quench the reaction with a saturated aqueous solution of NaHCO₃ and Na₂S₂O₃.

• Separate the layers and extract the aqueous layer with the organic solvent.

• Wash the combined organic layers, dry, and concentrate. Purify the final seco-analog of lilac aldehyde by column chromatography.

Protocol 2: Proposed Synthesis of Tetrahydrofuran-Modified Analogs

This proposed protocol involves the modification of the tetrahydrofuran ring of a lilac aldehyde precursor.

• Starting Material: A suitable precursor with a protected aldehyde functionality and a modifiable tetrahydrofuran ring.

• Modification of the THF ring: Employ standard organic transformations to modify the THF ring. For example, introduce substituents via alkylation of an enolate or perform ring-opening and subsequent re-cyclization with a different substituent pattern.

• Deprotection of the aldehyde: Remove the protecting group from the aldehyde functionality under appropriate conditions to yield the final analog.

Biological Evaluation of Lilac Aldehyde Analogs

Protocol 3: Electroantennography (EAG)

EAG is used to measure the electrical response of an insect antenna to volatile compounds.

• Preparation of the insect antenna: Carefully excise an antenna from the head of a moth species known to respond to lilac aldehyde (e.g., Hadena bicruris). Mount the antenna between two electrodes using conductive gel.

• Odorant delivery: Deliver a continuous stream of humidified, purified air over the antenna. Puffs of air containing a known concentration of the lilac aldehyde analog are introduced into the airstream.

• Data recording: Record the potential difference between the two electrodes. The negative deflection in the potential upon odorant stimulation is the EAG response.

• Dose-response analysis: Test a range of concentrations for each analog to generate a dose-response curve and determine the EC₅₀ value.

Protocol 4: Heterologous Expression of Olfactory Receptors and Calcium Imaging

This in vitro assay allows for the screening of analogs against specific olfactory receptors.

• Cloning of the olfactory receptor: Clone the gene for a specific olfactory receptor known or suspected to bind lilac aldehyde into an expression vector.

• Heterologous expression: Transfect a suitable cell line (e.g., HEK293) with the expression vector containing the olfactory receptor gene and a promiscuous G-protein (e.g., Gα15) to couple the receptor to the downstream signaling pathway. Also, co-transfect a genetically encoded calcium indicator (e.g., GCaMP).

• Calcium imaging:

  • Plate the transfected cells in a multi-well plate.

  • Load the cells with a calcium-sensitive fluorescent dye (e.g., Fura-2 AM).

  • Use a fluorescence plate reader or a microscope equipped with a calcium imaging system to measure the intracellular calcium concentration.

  • Apply a solution of the lilac aldehyde analog to the cells and record the change in fluorescence, which corresponds to an increase in intracellular calcium upon receptor activation.

• Data analysis: Quantify the fluorescence change to determine the activity of the analog. Generate dose-response curves to calculate EC₅₀ values for each analog-receptor pair.

Visualizations

Caption: Experimental workflow for the synthesis and evaluation of lilac aldehyde analogs.

Caption: Canonical olfactory signal transduction pathway initiated by a lilac aldehyde analog.

References

• 1. pdfs.semanticscholar.org [pdfs.semanticscholar.org]
• 2. researchgate.net [researchgate.net]
• 3. Synthesis and Olfactory Properties of Seco-Analogues of Lilac Aldehydes - PMC [pmc.ncbi.nlm.nih.gov]

Application Notes and Protocols for the Extraction of Lilac Aldehyde from Syringa vulgaris

For Researchers, Scientists, and Drug Development Professionals

Introduction

Syringa vulgaris, commonly known as the common lilac, is a flowering plant renowned for its fragrant blossoms. The characteristic scent is largely attributed to a group of monoterpenoid compounds known as lilac aldehydes and lilac alcohols. Lilac aldehyde, a key component of the lilac headspace, exists as eight distinct stereoisomers, each contributing uniquely to the overall floral aroma.[1][2][3] These volatile organic compounds are of significant interest in the fragrance, cosmetic, and potentially pharmaceutical industries. This document provides detailed protocols for the extraction, isolation, and analysis of lilac aldehyde from Syringa vulgaris flowers. The methodologies presented are tailored for scientific research and development, focusing on reproducibility and scalability.

Chemical Profile of Syringa vulgaris Volatiles

The essential oil and headspace of Syringa vulgaris flowers are complex mixtures of various volatile compounds. The most characteristic components include lilac aldehyde and its corresponding alcohol, alongside other significant compounds such as (E)-ocimene and benzyl (B1604629) methyl ether.[1] The essential oil is predominantly composed of monoterpene hydrocarbons and oxygenated monoterpenes.[4] Linalool has been identified as a major constituent in some analyses and is a known precursor in the biosynthesis of lilac aldehyde.[4][5]

Extraction Protocols

Several methods can be employed to extract volatile compounds from Syringa vulgaris. The choice of method will depend on the desired scale, purity, and the specific compounds of interest.

Protocol 1: Supercritical Fluid Extraction (SFE) with Carbon Dioxide

This method is suitable for obtaining a high yield of lilac essential oil, which can then be further processed to isolate lilac aldehyde.[6]

Experimental Protocol:

• Raw Material Preparation: Freshly harvested Syringa vulgaris flowers should be used. Remove any excess stems and leaves.

• Supercritical CO2 Extraction:

  • Load the prepared flowers into the extraction vessel.

  • Set the extraction parameters as follows:

    • Extraction Temperature: 50°C

    • Extraction Pressure: 32 MPa

    • Carbon Dioxide Flow Rate: 280 kg/h

    • Extraction Time: 1.5 hours

  • The resulting product is a lilac concrete.

• Purification by Short-Path Distillation:

  • The lilac concrete is subjected to one-level short-path distillation under the following conditions:

    • Vacuum: 5 Pa

    • Wiper Speed: 350 r/min

    • Heating Time: 3 hours

    • Internal Condenser Temperature: 15°C

    • Distillation Temperature: 115°C

  • The refined lilac essential oil will be a golden-yellow transparent liquid.

Quantitative Data:

Parameter	Value	Reference
Extraction Method	Supercritical CO2 Extraction & Short-Path Distillation	[6]
Starting Material	Fresh Syringa oblata Lindl. flowers	[6]
Essential Oil Yield	Up to 3.5%	[6]

Protocol 2: Solvent Extraction

This protocol is a lab-scale method for obtaining a lilac absolute, which will contain lilac aldehyde among other components.

Experimental Protocol:

• Flower Preparation: Use fresh lilac blossoms, allowing them to air-dry slightly overnight to reduce moisture content.

• Extraction:

  • Place the wilted blossoms in a suitable glass container.

  • Submerge the flowers completely with a non-polar solvent such as hexane (B92381) or petroleum ether.

  • Allow the mixture to stand for 24-48 hours at room temperature with occasional agitation.

• Filtration and Concentration:

  • Filter the mixture to remove the plant material.

  • The resulting miscella (solvent containing the extracted compounds) is then concentrated using a rotary evaporator under reduced pressure to remove the solvent. The resulting waxy substance is the concrete.

• Absolute Production:

  • The concrete is then washed with a polar solvent, such as ethanol (B145695), to separate the fragrant oil from the waxes.

  • The ethanol solution is then chilled to precipitate any remaining waxes, filtered, and the ethanol is removed by evaporation to yield the lilac absolute.

Protocol 3: Headspace Analysis using Stir Bar Sorptive Extraction (SBSE)

This method is ideal for analyzing the volatile compounds as they are naturally emitted from the living flower, providing a profile that is true to the plant's natural scent.

Experimental Protocol:

• Sample Preparation: Place fresh Syringa vulgaris inflorescences in a sealed headspace vial.

• Extraction:

  • A stir bar coated with a sorptive material (e.g., polydimethylsiloxane (B3030410) - PDMS) is placed in the headspace above the flowers.

  • The vial is left at room temperature for a defined period (e.g., 1-2 hours) to allow the volatile compounds to adsorb onto the stir bar.

• Analysis:

  • The stir bar is then removed and transferred to a thermal desorption unit coupled with a gas chromatograph-mass spectrometer (GC-MS) for analysis.

Purification of Lilac Aldehyde

For obtaining pure lilac aldehyde from the essential oil or absolute, chromatographic techniques are necessary.

Experimental Protocol:

• Column Chromatography:

  • The crude extract can be first fractionated using flash column chromatography on silica (B1680970) gel.

  • A gradient elution system, for example, with a mixture of hexanes and ethyl acetate, can be used to separate fractions with different polarities.

• Medium-Pressure Liquid Chromatography (MPLC):

  • For finer separation, MPLC with a silica gel column can be employed.[7][8]

  • Fractions should be collected and analyzed by analytical techniques such as GC-MS to identify those containing lilac aldehyde.

• Preparative High-Performance Liquid Chromatography (HPLC):

  • For obtaining high-purity lilac aldehyde isomers, preparative HPLC with a suitable chiral column may be required.

Analytical Methods for Quantification and Identification

Accurate identification and quantification of lilac aldehyde are crucial for research and quality control.

Key Analytical Techniques:

• Gas Chromatography-Mass Spectrometry (GC-MS): The primary tool for separating and identifying the volatile components of the lilac extract.

• Enantioselective Multidimensional Gas Chromatography-Mass Spectrometry (enantio-MDGC/MS): This specialized technique is necessary for the separation and identification of the eight different stereoisomers of lilac aldehyde.[5][9]

• Nuclear Magnetic Resonance (NMR) Spectroscopy: Used for the structural elucidation of isolated compounds.[7][8]

• Liquid Chromatography-Mass Spectrometry (LC-MS): Can be used for the analysis of less volatile components or for methods involving liquid-phase separation.[7][8]

Diagrams

Caption: Experimental workflow for the extraction and analysis of lilac aldehyde.

Caption: Proposed biosynthetic pathway of lilac aldehyde from linalool.

References

• 1. Essential oils [bojensen.net]
• 2. Diastereoselective synthesis of a lilac aldehyde isomer and its electrophysiological detection by a moth - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. researchgate.net [researchgate.net]
• 4. cabidigitallibrary.org [cabidigitallibrary.org]
• 5. researchgate.net [researchgate.net]
• 6. CN102888280A - Method for extracting lilac essential oil - Google Patents [patents.google.com]
• 7. pdfs.semanticscholar.org [pdfs.semanticscholar.org]
• 8. Synthesis and Olfactory Properties of Seco-Analogues of Lilac Aldehydes - PMC [pmc.ncbi.nlm.nih.gov]
• 9. researchgate.net [researchgate.net]

Application Notes and Protocols for the Quantification of Aldehydes Using Deuterated Internal Standards

For Researchers, Scientists, and Drug Development Professionals

Introduction

Aldehydes are a class of highly reactive organic compounds characterized by a carbonyl group. They are significant in various fields, from industrial processes to biological systems. In the context of life sciences and drug development, aldehydes are often crucial biomarkers for oxidative stress, lipid peroxidation, and various disease states, including cancer, cardiovascular, and neurodegenerative diseases.[1][2] Their high reactivity, volatility, and typically low concentrations in biological matrices present considerable analytical challenges.[1][2][3]

The use of stable isotope-labeled internal standards, particularly deuterated standards, has become the gold standard for the quantitative analysis of aldehydes by mass spectrometry.[3][4][5] This technique, known as stable isotope dilution mass spectrometry (SID-MS), offers exceptional accuracy and precision by correcting for analyte loss during sample preparation and for matrix effects during analysis.[3][4][6]

These application notes provide detailed protocols for the quantification of aldehydes in biological samples using deuterated internal standards, coupled with common derivatization techniques and analysis by Liquid Chromatography-Mass Spectrometry (LC-MS) or Gas Chromatography-Mass Spectrometry (GC-MS).

Principle of the Method

The core of this methodology is the principle of stable isotope dilution. A known amount of a deuterated analog of the target aldehyde is added to the sample at the initial stage of sample preparation.[3] Since the deuterated standard is chemically and physically almost identical to the endogenous, non-deuterated (native) analyte, it behaves similarly throughout the entire analytical process, including extraction, derivatization, and chromatographic separation.[4][5][7]

The mass spectrometer can differentiate between the native analyte and the deuterated internal standard based on their mass-to-charge (m/z) ratio. By measuring the ratio of the native analyte to the deuterated internal standard, precise and accurate quantification can be achieved, as this ratio remains constant irrespective of sample loss or variations in instrument response.[3]

To overcome the challenges of low molecular weight, high volatility, and poor ionization efficiency of aldehydes, a derivatization step is commonly employed.[1] This process converts the aldehydes into more stable, less volatile, and more easily ionizable derivatives, thereby enhancing chromatographic separation and mass spectrometric detection.[1][2]

Experimental Workflows

The general workflow for aldehyde quantification using deuterated internal standards involves several key steps: sample preparation, derivatization, extraction, and instrumental analysis. The choice between LC-MS and GC-MS will often depend on the specific aldehydes of interest, the sample matrix, and the available instrumentation.

Figure 1: General experimental workflow for aldehyde quantification.

Signaling Pathway Context: Aldehyde-Induced Cellular Stress

The accurate measurement of aldehydes is critical for understanding their role in cellular signaling and pathology. For instance, aldehydes generated from lipid peroxidation, such as 4-hydroxynonenal (B163490) (4-HNE), are known to be involved in oxidative stress-induced signaling pathways that can lead to inflammation, apoptosis, or cell survival responses.

Figure 2: Simplified pathway of aldehyde-induced cellular stress.

Detailed Experimental Protocols

Two primary methods are presented: one utilizing 2,4-dinitrophenylhydrazine (B122626) (DNPH) derivatization for LC-MS analysis, and another using O-(2,3,4,5,6-pentafluorobenzyl)hydroxylamine (PFBHA) for GC-MS analysis.

Protocol 1: Aldehyde Quantification by LC-MS/MS with DNPH Derivatization

This protocol is suitable for a broad range of aldehydes in biological fluids. DNPH reacts with aldehydes to form stable hydrazones that are readily analyzed by reversed-phase LC-MS.[2]

Materials:

• Aldehyde standards

• Deuterated aldehyde internal standards

• 2,4-Dinitrophenylhydrazine (DNPH) solution (acidified)

• Acetonitrile (B52724) (ACN), HPLC grade

• Formic acid, LC-MS grade

• Water, HPLC grade

• Solid-Phase Extraction (SPE) C18 cartridges

• Biological matrix (plasma, urine, etc.)

Procedure:

• Sample Preparation:

  • Thaw biological samples on ice.

  • To 100 µL of sample, add 10 µL of the deuterated internal standard mix.

  • Add 300 µL of cold acetonitrile to precipitate proteins.

  • Vortex for 1 minute and centrifuge at 10,000 x g for 10 minutes at 4°C.

  • Transfer the supernatant to a clean tube.

• Derivatization:

  • Add 50 µL of acidified DNPH solution to the supernatant.

  • Vortex and incubate at room temperature for 1 hour.[2]

• Solid-Phase Extraction (SPE):

  • Condition a C18 SPE cartridge with 3 mL of acetonitrile followed by 3 mL of water.[8]

  • Load the derivatized sample onto the cartridge.

  • Wash the cartridge with 3 mL of water to remove interferences.

  • Elute the DNPH-aldehyde derivatives with 2 mL of acetonitrile.[2]

• Sample Analysis by LC-MS/MS:

  • Evaporate the eluate to dryness under a gentle stream of nitrogen.

  • Reconstitute the residue in 100 µL of the initial mobile phase (e.g., 50:50 water:acetonitrile with 0.1% formic acid).

  • Inject into the LC-MS/MS system.

LC-MS/MS Conditions (Example):

• Column: C18 reversed-phase (e.g., 2.1 x 100 mm, 1.8 µm)

• Mobile Phase A: 0.1% Formic acid in water

• Mobile Phase B: 0.1% Formic acid in acetonitrile

• Gradient: A suitable gradient to separate the aldehyde-DNPH derivatives.

• Flow Rate: 0.3 mL/min

• Ionization: Electrospray Ionization (ESI), positive mode

• MS Detection: Multiple Reaction Monitoring (MRM) of precursor-product ion transitions for each aldehyde derivative and its deuterated internal standard.

Protocol 2: Aldehyde Quantification by GC-MS with PFBHA Derivatization

This protocol is particularly effective for volatile aldehydes and is highly sensitive. PFBHA reacts with aldehydes to form stable oxime derivatives that are amenable to GC-MS analysis.[1][2]

Materials:

• Aldehyde standards

• Deuterated aldehyde internal standards

• O-(2,3,4,5,6-pentafluorobenzyl)hydroxylamine hydrochloride (PFBHA) solution

• Hexane or other suitable extraction solvent, GC grade

• Anhydrous sodium sulfate

• Biological matrix

Procedure:

• Sample Preparation:

  • To 100 µL of sample (or headspace vial for volatile analysis), add 10 µL of the deuterated internal standard mix.

• Derivatization:

  • Add 100 µL of a freshly prepared 10 mg/mL PFBHA solution in water.[8]

  • Vortex the mixture for 30 seconds.

  • Incubate at 60°C for 60 minutes in a heating block.[8]

• Liquid-Liquid Extraction (LLE):

  • Cool the reaction mixture to room temperature.

  • Add 500 µL of hexane, vortex vigorously for 1 minute.

  • Centrifuge to separate the phases.

  • Transfer the upper organic layer to a clean tube.

  • Repeat the extraction and combine the organic layers.

  • Dry the combined extract over anhydrous sodium sulfate.

• Sample Analysis by GC-MS:

  • Concentrate the extract to a final volume of approximately 50 µL under a gentle stream of nitrogen.

  • Inject into the GC-MS system.

GC-MS Conditions (Example):

• Column: A non-polar or mid-polar capillary column (e.g., DB-5ms, 30 m x 0.25 mm x 0.25 µm)

• Carrier Gas: Helium

• Injection Mode: Splitless

• Oven Program: Start at 60°C, hold for 2 minutes, ramp to 280°C at 10°C/min, hold for 5 minutes.[8]

• Ionization: Electron Ionization (EI)

• MS Detection: Selected Ion Monitoring (SIM) of characteristic ions for each aldehyde-PFBHA derivative and its corresponding deuterated internal standard.

Data Presentation

The use of deuterated internal standards allows for the generation of highly reliable quantitative data. Below are tables summarizing representative limits of detection (LOD) and quantification (LOQ) for various aldehydes using methods similar to those described.

Table 1: Representative Quantitative Data for Aldehyde Analysis

Aldehyde	Matrix	Derivatization Reagent	Analytical Method	LOD	LOQ	Reference
Hexanal	Human Blood	PFBHA	GC-MS	0.006 nM	0.003 nM (LOQ)	[1][9]
Heptanal	Human Blood	PFBHA	GC-MS	0.005 nM	0.003 nM (LOQ)	[1][9]
Hexanal	Urine	DNPH (MSPE-ISD)	HPLC-UV	1.7 nmol L⁻¹	-	[1]
Heptanal	Urine	DNPH (MSPE-ISD)	HPLC-UV	2.5 nmol L⁻¹	-	[1]
Methylglyoxal	-	-	HPLC-UV	0.6 nmol L⁻¹	-	[1]
Glyoxal	-	-	HPLC-UV	3.2 nmol L⁻¹	-	[1]

Note: The values presented are for illustrative purposes and may vary depending on the specific instrumentation, matrix, and experimental conditions.

Conclusion

The protocols and information provided in these application notes offer a robust framework for the accurate and precise quantification of aldehydes in various biological and research samples. The use of deuterated internal standards is a critical component of a reliable bioanalytical method, ensuring data integrity for research, clinical, and drug development applications.[4][5][7] Proper method validation in accordance with regulatory guidelines is essential to ensure the reliability of the results.[5]

References

• 1. Bioanalytical and Mass Spectrometric Methods for Aldehyde Profiling in Biological Fluids - PMC [pmc.ncbi.nlm.nih.gov]
• 2. benchchem.com [benchchem.com]
• 3. benchchem.com [benchchem.com]
• 4. benchchem.com [benchchem.com]
• 5. benchchem.com [benchchem.com]
• 6. imreblank.ch [imreblank.ch]
• 7. benchchem.com [benchchem.com]
• 8. benchchem.com [benchchem.com]
• 9. mdpi.com [mdpi.com]

Revolutionizing Metabolomics: Advanced LC-MS/MS Methods for Carbonyl-Containing Metabolite Analysis

Application Note

Introduction

Carbonyl-containing metabolites, a diverse group of molecules including aldehydes, ketones, keto-acids, and steroids, are central players in a myriad of physiological and pathological processes. They are key intermediates in energy metabolism, lipid peroxidation, and cellular signaling pathways. Aberrant carbonyl metabolism is increasingly recognized as a hallmark of various diseases, including metabolic disorders, neurodegenerative diseases, and cancer, making their precise quantification a critical objective in clinical and pharmaceutical research.

However, the inherent chemical properties of carbonyl compounds—specifically their low ionization efficiency and poor retention on reversed-phase liquid chromatography (LC) columns—pose significant analytical challenges for their direct measurement by mass spectrometry (MS).[1][2][3] To overcome these limitations, chemical derivatization has emerged as a powerful and indispensable strategy. This approach involves the chemical modification of the carbonyl group to introduce a tag that enhances chromatographic retention, boosts ionization efficiency, and improves the overall sensitivity and accuracy of LC-MS/MS analysis.[1][4][5]

This application note provides a comprehensive overview of advanced LC-MS/MS methods for the analysis of carbonyl-containing metabolites, with a focus on chemical derivatization strategies. We present detailed experimental protocols, comparative quantitative data, and visual workflows to guide researchers, scientists, and drug development professionals in the successful implementation of these powerful analytical techniques.

The Power of Derivatization

Chemical derivatization significantly enhances the detectability of carbonyl metabolites by introducing moieties that are readily ionizable by electrospray ionization (ESI).[5] Furthermore, the addition of a hydrophobic group can improve retention on commonly used C18 reversed-phase columns.[1][3] The most effective derivatization strategies often employ reagents that react specifically and efficiently with the carbonyl group under mild conditions.

A variety of derivatization reagents have been developed, with hydrazines and aminooxy-containing compounds being the most widely used.[1][6] These reagents react with aldehydes and ketones to form stable hydrazones and oximes, respectively.

Key Derivatization Reagents for Carbonyl Analysis:

• 2,4-Dinitrophenylhydrazine (DNPH): A classic and widely used hydrazine (B178648) reagent that forms stable hydrazone derivatives, significantly enhancing UV absorbance and ionization efficiency.[1][7][8]

• Dansylhydrazine (Dns-Hz): Introduces a dansyl group, which provides excellent fluorescence properties and enhances MS sensitivity.[1][9]

• Girard's Reagents (GT and GP): These reagents possess a quaternary ammonium (B1175870) group, which imparts a permanent positive charge, leading to exceptional ionization efficiency in positive-ion ESI.[5][6][10]

• N-[2-(aminooxy)ethyl]-N,N-dimethyl-1-dodecylammonium (QDA): An aminooxy-containing reagent that provides high sensitivity due to its permanent positive charge and is suitable for stable isotope labeling.[5][11][12]

• O-(Pentafluorobenzyl)hydroxylamine (PFBHA): An excellent reagent for gas chromatography-mass spectrometry (GC-MS) analysis due to the high volatility and electron-capture properties of its derivatives.[5]

• 2-Hydrazinoquinoline (HQ): A versatile reagent that can derivatize both carbonyls and carboxylic acids.[4]

Stable Isotope-Coded Derivatization (ICD):

For highly accurate and precise quantification, stable isotope-coded derivatization (ICD) is the gold standard.[1][2] This technique utilizes a pair of derivatization reagents, one containing light isotopes (e.g., ¹²C, ¹H) and the other heavy isotopes (e.g., ¹³C, ²H). The light- and heavy-tagged samples are mixed, and the relative peak intensities of the resulting isotopic pairs in the mass spectrum are used for precise quantification, effectively correcting for matrix effects, instrument drift, and variations in sample preparation.[1][10]

Experimental Protocols

Protocol 1: General Sample Preparation for Biological Matrices

This protocol outlines the initial steps for preparing common biological samples for carbonyl metabolite analysis.

Materials:

• Ice-cold acetonitrile (B52724)

• Centrifuge capable of high-speed centrifugation at 4°C

• Vortex mixer

• Microcentrifuge tubes

Procedure:

• Urine:

  • Thaw frozen urine samples on ice.

  • Centrifuge at 13,000 rpm for 10 minutes at 4°C to pellet any particulate matter.[4]

  • Collect the supernatant for the derivatization step.

• Serum/Plasma:

  • Thaw frozen serum or plasma samples on ice.

  • To precipitate proteins, add three volumes of ice-cold acetonitrile to one volume of the sample (e.g., 300 µL of acetonitrile to 100 µL of plasma).[4][13]

  • Vortex the mixture vigorously for 1 minute.

  • Incubate on ice for 10 minutes.

  • Centrifuge at 13,000 rpm for 10 minutes at 4°C.[4]

  • Carefully collect the supernatant containing the extracted metabolites.

• Tissue:

  • Weigh the frozen tissue sample (typically 10-50 mg).

  • Add an appropriate volume of an ice-cold extraction solvent (e.g., 80% acetonitrile in water) to the tissue in a suitable homogenization tube.

  • Homogenize the tissue using a bead beater or other appropriate homogenizer until a uniform suspension is achieved.

  • Centrifuge the homogenate at high speed (e.g., 14,000 rpm) for 15 minutes at 4°C to pellet cellular debris.

  • Collect the supernatant for derivatization.

Protocol 2: Derivatization using 2,4-Dinitrophenylhydrazine (DNPH)

This protocol describes a widely used method for derivatizing carbonyl compounds with DNPH.

Materials:

• 2,4-Dinitrophenylhydrazine (DNPH) solution (e.g., 2.3 g/L in acetonitrile with a small amount of strong acid like HCl as a catalyst).

• Acetonitrile, HPLC grade

• Water, HPLC grade

• Prepared sample supernatant from Protocol 1

Procedure:

• To 200 µL of the sample supernatant, add 50 µL of 1 M hydrochloric acid and 300 µL of the DNPH solution in a microcentrifuge tube.

• Vortex the mixture briefly.

• Incubate the reaction mixture at 60°C for 30 minutes in a water bath or heating block.

• Allow the solution to cool to room temperature.

• Centrifuge the sample at high speed for 5 minutes to pellet any precipitate.

• Transfer the supernatant to an autosampler vial for LC-MS/MS analysis. For some applications, dilution with an acetonitrile/water mixture may be necessary.

Protocol 3: Derivatization using 2-Hydrazinoquinoline (HQ)

This protocol provides a method for derivatizing carbonyls with 2-Hydrazinoquinoline, a reagent known to enhance chromatographic retention and ionization efficiency.

Materials:

• 2-Hydrazinoquinoline (HQ) solution (1 mM in acetonitrile).[4]

• Internal standard solution (optional, but recommended for quantitative analysis).

• Prepared sample supernatant from Protocol 1.

Procedure:

• In a microcentrifuge tube, mix 5 µL of the biological sample supernatant (or standard solution) with 100 µL of the 1 mM HQ in acetonitrile solution.[4]

• If using an internal standard, add it to the mixture before derivatization.

• Vortex the mixture.

• Incubate the reaction at a controlled temperature (e.g., room temperature or slightly elevated) for a specified time (e.g., 60 minutes). Optimization of incubation time and temperature may be required for specific analytes.

• After incubation, centrifuge the sample at high speed for 5 minutes to pellet any precipitate.[4]

• Transfer the supernatant to an autosampler vial for LC-MS/MS analysis.

LC-MS/MS Method Parameters

The following are general starting parameters for LC-MS/MS analysis of derivatized carbonyl metabolites. These should be optimized for the specific instrument, derivatization reagent, and analytes of interest.

Liquid Chromatography (LC)

Parameter	Recommended Setting
Column	C18 reversed-phase column (e.g., 2.1 x 100 mm, 1.8 µm)[4]
Mobile Phase A	Water with 0.1% formic acid[4]
Mobile Phase B	Acetonitrile with 0.1% formic acid[4]
Flow Rate	0.3 mL/min[4]
Injection Volume	5 µL[4]
Column Temperature	40°C[4]
Gradient	Start with a low percentage of mobile phase B, ramp up to a high percentage to elute the derivatized compounds, followed by a column wash and re-equilibration. A typical gradient might be: 0-2 min, 5% B; 2-15 min, 5-95% B; 15-18 min, 95% B; 18-18.1 min, 95-5% B; 18.1-25 min, 5% B.

Mass Spectrometry (MS)

Parameter	Recommended Setting
Ionization Mode	Positive Electrospray Ionization (ESI+)[4]
Scan Mode	Full scan for profiling or Multiple Reaction Monitoring (MRM) for targeted quantification.[4]
Capillary Voltage	3.0 - 3.5 kV[4][13]
Cone Voltage	30 V (optimize for specific compounds)[4]
Source Temperature	120°C[4]
Desolvation Temperature	350°C[4]
Cone Gas Flow	50 L/h[4]
Desolvation Gas Flow	600 L/h[4]

Quantitative Data Summary

The following table summarizes the performance of different derivatization reagents for the analysis of various carbonyl-containing metabolites.

Derivatization Reagent	Analyte Class	Matrix	LLOQ Range	Linearity (R²)	Reference
QDA	Various Carbonyls	Chemical Standards	0.20–2 nM	> 0.99	[11][12]
DNPH	Aldehydes (Hexanal, Heptanal)	Urine (after extraction)	0.79 - 0.80 nmol/L	Not specified	[8]
DNPH	Acetone	Water	Not specified (Recovery: 92.8%)	> 0.99
FP Tag	Estrone	Urine	Not specified (demonstrated relative quantification)	Not applicable	[3]

LLOQ: Lower Limit of Quantification

Visualizing the Workflow

The following diagrams illustrate the key experimental workflows for carbonyl metabolite analysis.

Caption: General experimental workflow for carbonyl metabolite analysis.

Caption: Chemical reaction of a carbonyl with a hydrazine reagent.

Conclusion

The analysis of carbonyl-containing metabolites is a rapidly advancing field with significant implications for understanding health and disease. Chemical derivatization coupled with LC-MS/MS offers a robust, sensitive, and specific approach to overcome the analytical hurdles associated with these important biomolecules. The protocols and methods outlined in this application note provide a solid foundation for researchers to develop and implement reliable quantitative assays for carbonyl profiling in a variety of biological matrices. The continued development of novel derivatization reagents and analytical platforms promises to further enhance our ability to explore the complex roles of carbonyls in biological systems.

References

• 1. Progress and Challenges in Quantifying Carbonyl-Metabolomic Phenomes with LC-MS/MS - PMC [pmc.ncbi.nlm.nih.gov]
• 2. mdpi.com [mdpi.com]
• 3. chemrxiv.org [chemrxiv.org]
• 4. benchchem.com [benchchem.com]
• 5. benchchem.com [benchchem.com]
• 6. pubs.acs.org [pubs.acs.org]
• 7. greyhoundchrom.com [greyhoundchrom.com]
• 8. Bioanalytical and Mass Spectrometric Methods for Aldehyde Profiling in Biological Fluids - PMC [pmc.ncbi.nlm.nih.gov]
• 9. ddtjournal.com [ddtjournal.com]
• 10. spectroscopyonline.com [spectroscopyonline.com]
• 11. Quantitative profiling of carbonyl metabolites directly in crude biological extracts using Chemoselective Tagging and nanoESI-FTMS - PMC [pmc.ncbi.nlm.nih.gov]
• 12. experts.umn.edu [experts.umn.edu]
• 13. metabolomicsworkbench.org [metabolomicsworkbench.org]

Application Notes: Dess-Martin Oxidation in the Synthesis of Lilac Aldehyde Seco-Analogues

Audience: Researchers, scientists, and drug development professionals.

Introduction: Lilac aldehydes are key volatile monoterpenes responsible for the characteristic floral scent of lilac flowers (Syringa vulgaris L.) and are of significant interest to the fragrance and perfume industries.[1][2] The synthesis of structural analogues, such as seco-analogues where the typical tetrahydrofuran (B95107) ring is opened, allows for the investigation of structure-activity relationships related to olfactory properties.[1][2][3] A crucial step in the synthesis of these seco-analogues is the oxidation of a primary alcohol to the corresponding aldehyde. The Dess-Martin oxidation, utilizing the Dess-Martin periodinane (DMP), is a highly effective method for this transformation due to its mild reaction conditions, high chemoselectivity, and operational simplicity, avoiding the use of toxic chromium-based reagents.[4][5][6] This protocol details the application of the Dess-Martin oxidation for the efficient synthesis of various fragrant seco-analogues of lilac aldehydes from their precursor alcohols.[1]

General Reaction Pathway

The Dess-Martin oxidation provides a reliable method for converting primary alcohols into aldehydes without over-oxidation to carboxylic acids.[7][8] The reaction is typically performed at room temperature in a chlorinated solvent like dichloromethane (B109758) (DCM).[4][5] Sodium bicarbonate is often added as a buffer to neutralize the two equivalents of acetic acid produced during the reaction, which is crucial for handling acid-sensitive compounds.[4]

Caption: General scheme of the Dess-Martin oxidation of a primary alcohol.

Quantitative Data Summary

The final step in the synthesis of seco-analogues of lilac aldehydes involves the Dess-Martin oxidation of pure precursor alcohols.[1] The reaction demonstrates good to excellent yields for a variety of substrates under standardized conditions.[3]

Precursor Alcohol	Product Aldehyde	Reaction Time (h)	Yield (%)[3]
20	3	2-6	38%
21	4	2-6	39%
22	5	2-6	46%
23	6	2-6	22%
24	7	2-6	60%

Detailed Experimental Protocol

This protocol is adapted from the general procedure for the preparation of aldehydes 3-7 as described in the synthesis of lilac aldehyde seco-analogues.[1][2]

Materials:

• Precursor alcohol (20-24 )

• Dess-Martin periodinane (DMP) (1.10–1.25 equivalents)

• Sodium bicarbonate (NaHCO₃) (0.27 equivalents)

• Anhydrous dichloromethane (DCM)

• Saturated aqueous sodium bicarbonate (NaHCO₃) solution

• Saturated aqueous sodium thiosulfate (B1220275) (Na₂S₂O₃) solution

• Brine (saturated aqueous NaCl solution)

• Magnesium sulfate (B86663) (MgSO₄)

• Argon (Ar) or Nitrogen (N₂) gas

Equipment:

• Round-bottom flask

• Magnetic stirrer and stir bar

• Inert atmosphere setup (e.g., Schlenk line or balloon)

• Syringes and needles

• Separatory funnel

• Rotary evaporator

• Apparatus for purification (e.g., flash column chromatography or preparative thin-layer chromatography)

Procedure:

• Reaction Setup: In a round-bottom flask under an argon atmosphere, dissolve the precursor alcohol (1.0 equiv) in anhydrous dichloromethane.

• Reagent Addition: To the stirred solution, add sodium bicarbonate (0.27 equiv) followed by Dess-Martin periodinane (1.10–1.25 equiv).

• Reaction: Stir the resulting mixture at room temperature for 2 to 6 hours. Monitor the reaction progress using thin-layer chromatography (TLC).

• Quenching: Once the starting material is consumed, quench the reaction by adding a saturated aqueous solution of NaHCO₃.

• Workup: Add a saturated aqueous solution of Na₂S₂O₃ to the mixture. Continue stirring vigorously for 1 to 4 hours, or until all solid precipitates have dissolved.

• Extraction: Transfer the mixture to a separatory funnel and separate the layers. Extract the aqueous layer with dichloromethane.

• Washing and Drying: Combine the organic layers, wash with brine, and dry over anhydrous MgSO₄.

• Purification: Filter the mixture and concentrate the solvent in vacuo. Purify the resulting crude aldehyde by flash column chromatography (FLC) or preparative thin-layer chromatography (PTLC) to yield the final product.[3]

Experimental Workflow Visualization

The following diagram illustrates the sequential steps of the laboratory protocol for the Dess-Martin oxidation.

Caption: Step-by-step workflow for the synthesis of seco-analogues.

References

• 1. Synthesis and Olfactory Properties of Seco-Analogues of Lilac Aldehydes - PMC [pmc.ncbi.nlm.nih.gov]
• 2. pdfs.semanticscholar.org [pdfs.semanticscholar.org]
• 3. researchgate.net [researchgate.net]
• 4. Dess–Martin oxidation - Wikipedia [en.wikipedia.org]
• 5. Dess-Martin Oxidation [organic-chemistry.org]
• 6. researchgate.net [researchgate.net]
• 7. Dess–Martin periodinane (DMP) oxidation - Chemistry Steps [chemistrysteps.com]
• 8. ccc.chem.pitt.edu [ccc.chem.pitt.edu]

Application Notes & Protocols: Olfactometric Analysis of Synthetic Lilac Aldehyde Isomers

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive overview of the olfactometric analysis of synthetic lilac aldehyde isomers, critical components in the fragrance and flavor industry, as well as in chemical ecology research. The protocols outlined below detail the necessary steps for the sensory evaluation and instrumental analysis of these compounds.

Lilac aldehydes, with their characteristic floral scent, possess three chiral centers, resulting in eight possible stereoisomers. The olfactory properties of these isomers can vary significantly, making their individual analysis crucial for understanding structure-odor relationships and for the development of novel fragrances and flavorings.

Quantitative Olfactory Data

The odor thresholds of the eight stereoisomers of lilac aldehyde have been determined through gas chromatography-olfactometry (GC-O). The data reveals significant differences in sensory perception among the isomers, with the (5'S)-stereoisomers generally exhibiting lower odor thresholds than their (5'R)-counterparts.[1][2][3]

Table 1: Odor Thresholds of Lilac Aldehyde Stereoisomers

Stereoisomer	Odor Threshold (ng/L air)	Odor Description
(2'R,5'R)-Lilac Aldehyde A	10	---
(2'S,5'R)-Lilac Aldehyde B	10	---
(2'R,5'S)-Lilac Aldehyde C	0.3	Pleasant, flowery, fresh[4]
(2'S,5'S)-Lilac Aldehyde D	0.2	---
(2'R,5'R)-Lilac Aldehyde E	20	---
(2'S,5'R)-Lilac Aldehyde F	20	---
(2'R,5'S)-Lilac Aldehyde G	4	---
(2'S,5'S)-Lilac Aldehyde H	4	---

Data synthesized from multiple sources. Odor descriptions for all isomers are not consistently available in the reviewed literature.

Experimental Protocols

Gas Chromatography-Olfactometry (GC-O) Analysis

GC-O is a technique that combines the separation capabilities of gas chromatography with human sensory perception. It allows for the identification of odor-active compounds in a sample.

Objective: To determine the odor thresholds and sensory descriptors of individual lilac aldehyde isomers.

Materials:

• Gas chromatograph equipped with an olfactometry port

• Appropriate capillary column (e.g., DB-5, DB-Wax)

• Helium carrier gas

• Syringe for sample injection

• Solutions of synthetic lilac aldehyde isomers of known concentration in a suitable solvent (e.g., diethyl ether, hexane)

• Panel of trained sensory assessors

Protocol:

• Instrument Setup:

  • Install the appropriate GC column.

  • Set the GC oven temperature program to effectively separate the lilac aldehyde isomers. A typical program might start at 40°C and ramp up to 240°C.

  • Set the injector and detector temperatures (if applicable) to 250°C.

  • Connect the GC effluent to a sniffing port. The effluent is typically split between a chemical detector (like a mass spectrometer or flame ionization detector) and the olfactometry port.

  • Humidify the air leading to the sniffing port to prevent nasal passage dehydration.

• Sample Preparation:

  • Prepare a dilution series of each lilac aldehyde isomer in the chosen solvent. Concentrations should span the expected odor threshold.

• Analysis:

  • Inject a known volume (e.g., 1 µL) of the highest concentration sample onto the GC.

  • A trained sensory panelist sniffs the effluent at the olfactometry port and records the retention time and odor description of any detected aroma.

  • The process is repeated with progressively lower concentrations until the odor is no longer detectable. The lowest concentration at which the odor is reliably detected is recorded as the odor threshold.

  • Analyze each isomer separately.

• Data Analysis:

  • Compile the retention times and odor descriptors from all panelists.

  • Calculate the average odor threshold for each isomer.

Enantioselective Capillary Gas Chromatography

To separate and quantify the different stereoisomers of lilac aldehyde, enantioselective capillary GC is employed.

Objective: To achieve chiral separation of the lilac aldehyde stereoisomers for individual quantification and subsequent olfactometric analysis.

Materials:

• Gas chromatograph with a flame ionization detector (FID) or mass spectrometer (MS)

• Chiral capillary column (e.g., a cyclodextrin-based column)

• Helium or hydrogen carrier gas

• Standard solutions of each lilac aldehyde stereoisomer

Protocol:

• Instrument Setup:

  • Install the chiral GC column.

  • Optimize the GC oven temperature program to achieve baseline separation of the eight stereoisomers. This often requires a slow temperature ramp.

  • Set appropriate injector and detector temperatures.

• Analysis:

  • Inject a standard mixture of the lilac aldehyde stereoisomers to determine the elution order and retention times of each isomer.

  • Inject the unknown sample containing a mixture of isomers.

• Data Analysis:

  • Identify each peak based on its retention time compared to the standards.

  • Quantify the relative abundance of each isomer by integrating the peak areas.

Visualizations

Experimental Workflow for GC-O Analysis

Caption: Workflow for Gas Chromatography-Olfactometry (GC-O) analysis.

Generalized Olfactory Signaling Pathway

The perception of odors, including those of lilac aldehyde isomers, begins with the interaction of the odorant molecule with olfactory receptors (ORs) located on the cilia of olfactory sensory neurons (OSNs) in the nasal epithelium.[5] This interaction initiates a signal transduction cascade. While the specific receptor for each lilac aldehyde isomer is not known, the general pathway for aldehyde recognition often involves G-protein coupling and the generation of second messengers.[5][6]

Caption: Generalized G-protein coupled olfactory signaling pathway.

References

• 1. Synthesis and Olfactory Properties of Seco-Analogues of Lilac Aldehydes - PMC [pmc.ncbi.nlm.nih.gov]
• 2. mdpi.com [mdpi.com]
• 3. pdfs.semanticscholar.org [pdfs.semanticscholar.org]
• 4. The Lilac Aldehydes [leffingwell.com]
• 5. journals.biologists.com [journals.biologists.com]
• 6. Two Olfactory Pathways to Detect Aldehydes on Locust Mouthpart [ijbs.com]

Technical Notes & Optimization

Technical Support Center: Quantification of Volatile Aldehydes

Welcome to the technical support center for the quantification of volatile aldehydes. This resource is designed for researchers, scientists, and drug development professionals to provide troubleshooting guidance and answer frequently asked questions related to the complex analysis of these reactive compounds.

Frequently Asked Questions (FAQs)

Q1: What are the primary challenges in quantifying volatile aldehydes?

The accurate quantification of volatile aldehydes is inherently challenging due to their high volatility, reactivity, and instability.[1][2][3] These characteristics can lead to analyte loss during sample preparation and storage.[4] Furthermore, their polarity and potential for thermal degradation can complicate chromatographic analysis.[2][5]

Q2: Why is derivatization often necessary for aldehyde analysis?

Derivatization is a common strategy to overcome the challenges associated with volatile aldehydes.[1][2] This process converts the aldehydes into more stable, less volatile, and more easily detectable derivatives.[6] Common derivatizing agents include O-(2,3,4,5,6-pentafluorobenzyl)hydroxylamine (PFBHA) and 2,4-dinitrophenylhydrazine (B122626) (DNPH).[7] Derivatization enhances chromatographic performance and improves sensitivity for both GC-MS and LC-MS/MS analysis.[1][7]

Q3: What is the benefit of using deuterated internal standards?

Using deuterated forms of the target aldehydes as internal standards is highly recommended for accurate quantification.[4] These isotopically labeled standards are chemically identical to the analytes but have a different mass, allowing them to be distinguished by mass spectrometry.[4] They help to correct for variations in sample preparation, injection volume, and instrument response, leading to higher accuracy and precision through isotope dilution.[1]

Q4: How do matrix effects impact the quantification of volatile aldehydes?

Matrix effects refer to the suppression or enhancement of the analyte signal due to other components in the sample matrix.[8][9] In mass spectrometry, these effects primarily arise from interference with the ionization of the target analyte.[8] The complexity of biological and environmental samples makes them particularly susceptible to matrix effects, which can negatively impact accuracy and precision.[10][11] Diluting the sample is a simple method to reduce matrix effects.[10][11]

Q5: What are the best practices for storing samples containing volatile aldehydes?

Due to their volatility and potential for degradation, proper sample storage is critical. It is recommended to store samples at low temperatures (e.g., -20°C) and in the dark to prevent degradation.[6] Sample vials should be tightly capped to minimize evaporation.[4] For air sampling, cartridges should be sealed, stored below 10°C, and protected from light, with analysis performed within 14 days.[12]

Troubleshooting Guides

This section provides solutions to common problems encountered during the quantification of volatile aldehydes.

Issue 1: Low or No Recovery of Volatile Aldehydes

Possible Causes	Solutions
Inefficient Extraction	Optimize Solid-Phase Microextraction (SPME) parameters such as fiber coating, extraction time, and temperature. Common SPME fibers for aldehydes include Polydimethylsiloxane/Divinylbenzene (PDMS/DVB) and Divinylbenzene/Carboxen/Polydimethylsiloxane (DVB/CAR/PDMS).[4]
Analyte Loss During Sample Preparation	Minimize sample handling time and exposure to the atmosphere. Keep samples cold and use tightly sealed vials.[4][6]
Incomplete Derivatization	Ensure the derivatizing agent is fresh and used in sufficient molar excess. Optimize reaction conditions such as pH, temperature, and incubation time.[4][6]
GC-MS System Issues	Perform routine maintenance, including cleaning the injector port, checking for leaks, and ensuring the column is in good condition.[4]

Issue 2: Poor Chromatographic Peak Shape (Tailing, Fronting, or Broad Peaks)

Possible Causes	Solutions
Active Sites in GC System	Use a deactivated inlet liner and column to minimize analyte adsorption.[6]
Column Overload	Reduce the injection volume or dilute the sample.[6]
Inappropriate Sample Solvent (HPLC)	Dissolve and inject samples in a solvent that is weaker than or the same as the mobile phase.[13]
Column Contamination	Implement a proper column cleaning and regeneration procedure. Filter all samples before injection.[13]

Issue 3: Fluctuating Retention Times

Possible Causes	Solutions
Unstable Column Temperature	Use a column oven to ensure a stable and consistent temperature.[6]
Inconsistent Mobile Phase Composition (HPLC)	Ensure proper mixing of the mobile phase and prevent the evaporation of volatile components.[6]
Column In-equilibration	Allow sufficient time for the column to equilibrate between gradient runs.[6]

Issue 4: Low Signal Intensity

Possible Causes	Solutions
Analyte Concentration Below Detection Limit	Pre-concentrate the sample using techniques like Solid-Phase Extraction (SPE).[6]
Analyte Degradation	Analyze samples as quickly as possible after collection and preparation. Store them under appropriate conditions (cold and dark).[6]
Suboptimal Detector Settings	Optimize detector parameters for the specific aldehyde derivatives. For mass spectrometry, using Selected Ion Monitoring (SIM) mode can enhance sensitivity.[7]

Quantitative Data Summary

The following table summarizes the quantitative performance of GC-MS and LC-MS/MS for aldehyde analysis, compiled from various studies.

Parameter	GC-MS	LC-MS/MS	Notes
Limit of Detection (LOD)	Aldehyde-dependent, can reach low ng/L to µg/L levels.[7] For hexanal (B45976) and heptanal, LODs of 0.006 nM and 0.005 nM have been reported.[7]	Generally offers higher sensitivity, with LODs often in the low µg/L to ng/L range.[7] For methylglyoxal (B44143) and glyoxal, LODs of 0.2 µg L⁻¹ and 1.0 µg L⁻¹ have been achieved.[2][7]	The derivatization reagent and sample matrix significantly impact LODs for both techniques.[7]
Limit of Quantitation (LOQ)	Typically in the µg/L range.[7]	Often lower than GC-MS, in the µg/L to ng/L range.[7]	-
Linearity (R²)	Generally excellent, with R² values >0.99 commonly achieved.[7]	Also demonstrates excellent linearity with R² values typically >0.99.[7]	The calibration range should be appropriate for the expected sample concentrations.
Precision (%RSD)	Typically <15% for intra- and inter-day precision.[7]	Generally <15% for intra- and inter-day precision.[7]	Matrix effects can influence precision in LC-MS/MS and need to be addressed.[7]
Accuracy/Recovery (%)	Typically in the range of 80-120%.[7]	Typically in the range of 80-120%.[7]	Stable isotope-labeled internal standards are recommended for both techniques to improve accuracy.[7]

Experimental Protocols

Protocol 1: Aldehyde Analysis by GC-MS with PFBHA Derivatization

This protocol is suitable for the analysis of volatile aldehydes in aqueous samples.

• Sample Preparation & Derivatization:

  • To 1 mL of the aqueous sample, add an appropriate deuterated internal standard.

  • Add 100 µL of a 10 mg/mL PFBHA solution in water.

  • Adjust the pH to 3 with HCl.

  • Incubate the mixture at 60°C for 1 hour to form the PFBHA-oxime derivatives.[7]

• Extraction:

  • After cooling, extract the derivatives with 500 µL of hexane.

  • Vortex for 1 minute and centrifuge at 5000 rpm for 5 minutes.

  • Transfer the organic layer to a new vial for GC-MS analysis.[7]

• GC-MS Conditions:

  • GC System: Agilent 7890B GC or equivalent.

  • Column: DB-5MS (30 m x 0.25 mm x 0.25 µm) or equivalent.

  • Inlet Temperature: 250°C.

  • Carrier Gas: Helium at a constant flow of 1 mL/min.

  • Oven Program: Start at 40°C for 2 min, ramp to 160°C at 5°C/min, then ramp to 250°C at 10°C/min and hold for 10 min.[14]

  • MS System: Agilent 5977B MSD or equivalent.

  • Ionization Mode: Electron Ionization (EI) at 70 eV.[7]

  • Mass Range: m/z 50-550.

  • Data Acquisition: Selected Ion Monitoring (SIM) mode for target aldehydes to enhance sensitivity.[7]

Protocol 2: Aldehyde Analysis by HPLC-UV with DNPH Derivatization

This protocol is often used for the analysis of aldehydes in air samples.

• Sample Collection:

  • Draw a known volume of air through a silica (B1680970) gel cartridge impregnated with 2,4-dinitrophenylhydrazine (DNPH).[12]

• Sample Preparation & Derivatization:

  • The aldehydes react with DNPH on the cartridge to form stable dinitrophenylhydrazone derivatives.[12]

  • Elute the derivatives from the cartridge with acetonitrile (B52724).[12]

• HPLC-UV Conditions:

  • HPLC System: Agilent 1260 Infinity II or equivalent.

  • Column: C18 reversed-phase column (e.g., 4.6 x 250 mm, 5 µm).

  • Mobile Phase: A gradient of acetonitrile and water.

  • Flow Rate: 1.0 mL/min.

  • Injection Volume: 25 µL.

  • UV Detector Wavelength: 360 nm (or optimized for specific derivatives).

  • Column Temperature: 30°C.

Visualizations

Caption: General workflow for the quantification of volatile aldehydes.

Caption: Troubleshooting decision tree for low aldehyde recovery.

References

• 1. benchchem.com [benchchem.com]
• 2. Bioanalytical and Mass Spectrometric Methods for Aldehyde Profiling in Biological Fluids - PMC [pmc.ncbi.nlm.nih.gov]
• 3. mdpi.com [mdpi.com]
• 4. benchchem.com [benchchem.com]
• 5. The Use of Derivatization Reagents for Gas Chromatography (GC) [sigmaaldrich.com]
• 6. benchchem.com [benchchem.com]
• 7. benchchem.com [benchchem.com]
• 8. What is matrix effect and how is it quantified? [sciex.com]
• 9. bataviabiosciences.com [bataviabiosciences.com]
• 10. Evaluation of matrix effects in the analysis of volatile organic compounds in whole blood with solid-phase microextraction - PubMed [pubmed.ncbi.nlm.nih.gov]
• 11. researchgate.net [researchgate.net]
• 12. formacare.eu [formacare.eu]
• 13. HPLC故障排除指南 [sigmaaldrich.com]
• 14. The changes in the volatile aldehydes formed during the deep-fat frying process - PMC [pmc.ncbi.nlm.nih.gov]

Technical Support Center: Diastereoselective Synthesis of Lilac Aldehyde

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) to assist researchers, scientists, and drug development professionals in improving the yield and diastereoselectivity of lilac aldehyde synthesis.

Frequently Asked Questions (FAQs)

Q1: What are the common starting materials for the diastereoselective synthesis of lilac aldehyde?

A1: A common and readily available chiral starting material for the synthesis of lilac aldehyde stereoisomers is linalool (B1675412). Both (R)- and (S)-linalool can be used to access different stereoisomers of the final product. The synthesis typically involves the transformation of linalool into a precursor that can undergo a diastereoselective cyclization to form the substituted tetrahydrofuran (B95107) ring, followed by oxidation to the aldehyde.

Q2: Which key reaction step determines the diastereoselectivity of the final lilac aldehyde product?

A2: The crucial step for establishing the stereochemistry of the tetrahydrofuran ring is the intramolecular cyclization. A common strategy involves the electrophilic cyclization of a linalool derivative, such as 8-hydroxylinalool. The facial selectivity of this cyclization is influenced by the reaction conditions and any chiral auxiliaries or catalysts used, directly impacting the diastereomeric ratio of the resulting lilac alcohol, which is the immediate precursor to lilac aldehyde.

Q3: What are typical overall yields for the synthesis of lilac aldehyde?

A3: The overall yields for the multi-step synthesis of lilac aldehyde and its analogues can be quite variable and are often modest. For instance, syntheses of seco-analogues of lilac aldehydes have been reported with overall yields in the range of 2-21% over four steps.[1][2] Improving the efficiency of each step, particularly the diastereoselective cyclization and subsequent oxidation, is key to enhancing the overall yield.

Q4: How can the different diastereomers of lilac aldehyde be separated and analyzed?

A4: The separation and analysis of lilac aldehyde diastereomers are typically achieved using chromatographic techniques. Enantioselective capillary gas chromatography (GC) is a powerful method for separating and quantifying all eight stereoisomers.[3] For preparative separation, column chromatography on silica (B1680970) gel is often employed, though complete separation of all diastereomers can be challenging and may require multiple chromatographic steps or derivatization.

Troubleshooting Guide

Low Diastereomeric Ratio (d.r.)

Problem: The cyclization step produces a nearly 1:1 mixture of diastereomers, or the desired diastereomer is not the major product.

Potential Cause	Troubleshooting Action
Suboptimal Reaction Temperature	Lowering the reaction temperature often increases diastereoselectivity by favoring the transition state with the lowest energy. Experiment with a range of lower temperatures (e.g., 0 °C, -20 °C, -78 °C).
Inappropriate Solvent	The polarity and coordinating ability of the solvent can significantly influence the transition state geometry of the cyclization. Screen a variety of solvents, from non-polar (e.g., hexane, toluene) to polar aprotic (e.g., dichloromethane, THF, acetonitrile).
Incorrect Reagent Stoichiometry	The ratio of reactants, especially any catalysts or additives, can affect the reaction pathway. Carefully control the stoichiometry and consider slight variations to optimize the diastereomeric ratio.
Presence of Water or Impurities	Trace amounts of water or other impurities can interfere with the reaction and reduce selectivity. Ensure all glassware is thoroughly dried and use anhydrous solvents and purified reagents.

Low Overall Yield

Problem: The final yield of the purified lilac aldehyde is significantly lower than expected.

Potential Cause	Troubleshooting Action
Incomplete Oxidation of Lilac Alcohol	The oxidation of the lilac alcohol precursor to the aldehyde may be sluggish or incomplete. Monitor the reaction closely by TLC or GC. Consider increasing the equivalents of the oxidizing agent (e.g., Dess-Martin periodinane) or extending the reaction time. Ensure the oxidizing agent is fresh and active.
Side Reactions During Oxidation	Over-oxidation to the carboxylic acid or other side reactions can reduce the yield of the desired aldehyde. Use a mild and selective oxidizing agent like Dess-Martin periodinane (DMP) or Swern oxidation. Maintain the recommended reaction temperature to minimize side reactions.
Product Degradation During Workup or Purification	Aldehydes can be sensitive to air oxidation or decomposition on silica gel. During workup, minimize exposure to air and strong acids or bases. For purification, consider using a less acidic grade of silica gel or deactivating it with a small amount of triethylamine (B128534) in the eluent. Distillation under reduced pressure is another option for purification if the product is thermally stable.
Loss of Volatile Product	Lilac aldehyde is a relatively volatile compound. Avoid excessive heating during solvent removal (rotoevaporation). Use a cold trap if performing vacuum distillation.

Experimental Protocols

Key Synthetic Step: Oxidation of Lilac Alcohol to Lilac Aldehyde

This protocol is a general procedure based on the Dess-Martin oxidation, a mild and efficient method for converting alcohols to aldehydes.

Materials:

• Lilac alcohol (diastereomeric mixture or single isomer)

• Dess-Martin Periodinane (DMP) (1.1 - 1.5 equivalents)

• Anhydrous Dichloromethane (DCM)

• Sodium bicarbonate (NaHCO₃)

• Saturated aqueous sodium bicarbonate solution

• Saturated aqueous sodium thiosulfate (B1220275) (Na₂S₂O₃) solution

• Brine

• Anhydrous magnesium sulfate (B86663) (MgSO₄) or sodium sulfate (Na₂SO₄)

• Inert atmosphere (Argon or Nitrogen)

Procedure:

• Dissolve the lilac alcohol in anhydrous DCM in a flame-dried flask under an inert atmosphere.

• Add sodium bicarbonate to the solution.

• Add Dess-Martin periodinane in one portion to the stirred solution at room temperature.

• Monitor the reaction progress by Thin Layer Chromatography (TLC) until the starting material is consumed (typically 1-4 hours).

• Upon completion, quench the reaction by adding a saturated aqueous solution of NaHCO₃ followed by a saturated aqueous solution of Na₂S₂O₃.

• Stir the biphasic mixture vigorously until the solid Dess-Martin periodinane byproducts are fully dissolved.

• Separate the organic layer and extract the aqueous layer with DCM (2-3 times).

• Combine the organic layers, wash with brine, and dry over anhydrous MgSO₄ or Na₂SO₄.

• Filter the drying agent and concentrate the solution in vacuo to obtain the crude lilac aldehyde.

• Purify the crude product by column chromatography on silica gel or by distillation under reduced pressure.

Visualizations

General Synthetic Workflow

Caption: General synthetic workflow for lilac aldehyde from linalool.

Troubleshooting Logic for Low Diastereomeric Ratio

Caption: Troubleshooting logic for addressing low diastereoselectivity.

References

• 1. pdfs.semanticscholar.org [pdfs.semanticscholar.org]
• 2. Diastereoselective synthesis of a lilac aldehyde isomer and its electrophysiological detection by a moth - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. US4188498A - Process for producing linalool - Google Patents [patents.google.com]

Overcoming steric hindrance in bisulfite adduct formation of aldehydes

Welcome to the technical support center for overcoming challenges in bisulfite adduct formation with aldehydes. This resource is designed for researchers, scientists, and drug development professionals to provide clear, actionable guidance for troubleshooting experiments and understanding the underlying principles of this versatile purification technique.

Troubleshooting Guide

This section addresses specific issues that may arise during the experimental process, offering potential causes and solutions in a direct question-and-answer format.

Question: Why is the yield of my precipitated bisulfite adduct low, especially with a sterically hindered aldehyde?

Answer: Low yields of the solid adduct can stem from several factors related to the aldehyde's structure and the reaction conditions.

• Steric Hindrance: The formation of the bisulfite adduct is a nucleophilic addition reaction that is highly sensitive to steric bulk around the carbonyl group. Aldehydes with significant steric hindrance may react slowly or establish an unfavorable equilibrium, leading to low adduct formation.[1][2]

• Adduct Solubility: The adduct of your specific aldehyde may be soluble in the reaction mixture and will not precipitate, a common issue with lower molecular weight aldehydes.[1]

• Reagent Quality: The sodium bisulfite or sodium metabisulfite (B1197395) solution must be freshly prepared and saturated to ensure maximum reactivity.[1]

• Insufficient Mixing: The reaction is often biphasic (organic aldehyde, aqueous bisulfite). Inefficient mixing can severely limit the reaction rate.

Solutions:

• Optimize Solvent Choice: The use of a water-miscible co-solvent is critical for bringing the aldehyde and the aqueous bisulfite into contact.[1][3] For sterically hindered aliphatic aldehydes, dimethylformamide (DMF) is recommended as it can significantly improve reaction rates and adduct formation.[1][4] For aromatic aldehydes, methanol (B129727) is often sufficient.[4]

• Switch to Extraction: If you suspect the adduct is water-soluble, switch from a precipitation/filtration protocol to a liquid-liquid extraction. The charged adduct will partition into the aqueous layer, allowing separation from non-reactive organic impurities.[4][5]

• Increase Reaction Time: Allow the reaction to stir for an extended period (e.g., 20+ hours) to ensure it reaches equilibrium, especially for hindered substrates.[6]

• Ensure Fresh Reagent: Always use a freshly prepared, saturated aqueous solution of sodium bisulfite.[1]

Question: I have a solid forming at the interface between the organic and aqueous layers during extraction. What is it and how do I handle it?

Answer: The solid is likely the bisulfite adduct, which, for some non-polar aldehydes, may not be sufficiently soluble in either the aqueous or the organic layer.[5]

Solution: Filter the entire biphasic mixture through a pad of Celite to remove the insoluble adduct. You can then separate the layers of the filtrate to recover other organic components. The adduct can be washed and carried forward for regeneration.[4][5]

Question: My aldehyde is sensitive to the high pH or heat required for regeneration from the adduct. What are my options?

Answer: Standard regeneration involves basification (e.g., with NaOH) to a high pH, which can cause side reactions like epimerization for aldehydes with α-stereocenters or aldol (B89426) condensation.[1][2][7]

Solutions:

• Use a Weaker Base: For enolizable carbonyl compounds, consider using a weaker base like sodium carbonate (Na₂CO₃) or sodium bicarbonate (NaHCO₃) to reverse the reaction under milder conditions, minimizing unwanted side reactions.[4][6]

• Employ a Nonaqueous Regeneration Method: A novel method utilizes chlorotrimethylsilane (B32843) (TMS-Cl) in an organic solvent like acetonitrile (B52724) to regenerate the aldehyde under nonaqueous conditions.[2][7] This approach is particularly useful for substrates sensitive to water or extreme pH, as it avoids conditions that could cause ester hydrolysis or other degradations.[7]

Caption: Troubleshooting workflow for low bisulfite adduct yield.

Frequently Asked Questions (FAQs)

Question: What is the chemical principle behind purifying aldehydes with sodium bisulfite?

Answer: The purification method is based on the reversible nucleophilic addition of the bisulfite ion (HSO₃⁻) to the carbonyl group of an aldehyde.[1] This reaction forms an α-hydroxy sulfonic acid salt, commonly known as a bisulfite adduct.[1] This adduct is a charged species that is typically water-soluble or precipitates as a solid. This change in physical properties allows it to be easily separated from other non-reactive and less polar organic compounds in a mixture through extraction or filtration.[1][4][5] The reaction can be reversed by adding a base or acid to regenerate the pure aldehyde.[1][2]

Caption: Reversible formation of a bisulfite adduct.

Question: Is this purification technique suitable for all types of aldehydes and ketones?

Answer: No, this method has its limitations. It is most effective for:

• Aldehydes: Most aldehydes react well, and protocols have been developed that are applicable even to sterically hindered neopentyl aldehydes.[3][4][8]

• Ketones: The reaction is generally limited to sterically unhindered cyclic and methyl ketones.[4][5] Highly hindered or conjugated ketones typically do not form adducts efficiently, which allows for the selective purification of aldehydes from such ketones.[5]

Question: How does steric hindrance affect the stability of the bisulfite adduct?

Answer: Steric hindrance generally decreases the stability of the resulting adduct. The reaction involves a change in geometry at the carbonyl carbon from sp² (trigonal planar, ~120° bond angles) to sp³ (tetrahedral, ~109.5° bond angles). Bulky groups attached to the carbonyl carbon create more steric strain in the crowded tetrahedral product than in the planar reactant, shifting the equilibrium to the left and disfavoring adduct formation. This is a key reason why many ketones and highly hindered aldehydes do not form stable adducts.[9]

Quantitative Data: Aldehyde-Bisulfite Adduct Stability

The stability of aldehyde-bisulfite adducts is quantified by the equilibrium constant (K₁) for their formation. A higher K₁ value indicates a more stable adduct and a greater propensity for the adduct to form at equilibrium.[10] The structure of the aldehyde plays a crucial role in determining this stability.[10]

Aldehyde	Stability Constant (K₁, M⁻¹)	Temperature (°C)	Ionic Strength (μ, M)	Reference(s)
Acetaldehyde	(6.90 ± 0.54) x 10⁵	25	0.2	[10][11][12]
Hydroxyacetaldehyde	(2.0 ± 0.5) x 10⁶	25	0.2	[10][11][12]
Benzaldehyde	6.2 x 10³	25	1.0	[10][13][14]

Note: The presence of an electron-withdrawing group, such as the hydroxyl group in hydroxyacetaldehyde, increases the stability constant compared to acetaldehyde.[10] Data for highly hindered aldehydes is often not reported due to the unfavorable equilibrium.

Experimental Protocols

Protocol 1: Purification of a Sterically Hindered Aliphatic Aldehyde

This protocol is adapted for the separation of a hindered aliphatic aldehyde from a mixture using a liquid-liquid extraction method.[1][4]

• Dissolution: Dissolve the crude mixture containing the aldehyde in dimethylformamide (DMF) (e.g., 5 mL).

• Adduct Formation: Transfer the solution to a separatory funnel. Add a freshly prepared saturated aqueous solution of sodium bisulfite (e.g., 25 mL).

• Mixing: Shake the funnel vigorously for approximately 30-60 seconds.

• Extraction: Add deionized water (e.g., 25 mL) and an immiscible organic solvent (e.g., 25 mL of 10% ethyl acetate (B1210297)/hexanes) and shake again to extract any non-reactive organic components.

• Separation: Allow the layers to separate. The aqueous layer contains the bisulfite adduct of the aldehyde. Drain and collect the aqueous layer. The organic layer contains the impurities and can be discarded or processed further.

Caption: General experimental workflow for aldehyde purification.

Protocol 2: Regeneration of the Aldehyde (Aqueous Base)

This protocol describes the regeneration of the aldehyde from the collected aqueous phase.[1]

• Preparation: Place the aqueous layer containing the bisulfite adduct into a clean separatory funnel.

• Solvent Addition: Add an equal volume of a suitable organic solvent (e.g., 25 mL of ethyl acetate or dichloromethane) to extract the aldehyde once it is liberated.

• Basification: Add 50% sodium hydroxide (B78521) (NaOH) solution or a saturated sodium carbonate (Na₂CO₃) solution dropwise while shaking and periodically checking the pH of the aqueous layer.

• Completion: Continue adding base until the pH is strongly basic (pH > 10 for Na₂CO₃, pH > 12 for NaOH) or until the adduct is fully decomposed.

• Extraction & Isolation: Shake the funnel to extract the regenerated aldehyde into the organic layer. Separate the layers and collect the organic phase. The organic layer can then be washed with brine, dried over an anhydrous salt (e.g., Na₂SO₄), and concentrated under reduced pressure to yield the purified aldehyde.

Protocol 3: Regeneration of the Aldehyde (Nonaqueous Method)

This protocol is adapted for aldehydes sensitive to aqueous basic conditions.[2][7]

• Preparation: Isolate the bisulfite adduct as a solid if possible by filtration, or by removing the solvent from the aqueous phase under reduced pressure. Ensure the adduct is as dry as possible.

• Suspension: Suspend the solid bisulfite adduct in a suitable anhydrous organic solvent (e.g., acetonitrile).

• Reagent Addition: Add at least 2 equivalents of chlorotrimethylsilane (TMS-Cl) to the suspension.

• Reaction: Stir the mixture at a moderately elevated temperature (e.g., 40–60 °C) and monitor the reaction for the disappearance of the solid adduct and formation of the aldehyde. The reaction is driven by the formation of stable byproducts like hexamethyldisiloxane (B120664) and the precipitation of sodium chloride.[7]

• Workup: Once the reaction is complete, cool the mixture, filter off the precipitated salts, and concentrate the filtrate to obtain the aldehyde. Further purification may be required to remove silyl (B83357) byproducts.

References

• 1. benchchem.com [benchchem.com]
• 2. A Novel, Nonaqueous Method for Regeneration of Aldehydes from Bisulfite Adducts | CoLab [colab.ws]
• 3. Liquid-Liquid Extraction Protocol for the Removal of Aldehydes and Highly Reactive Ketones from Mixtures - Lookchem [lookchem.com]
• 4. Separation of Aldehydes and Reactive Ketones from Mixtures Using a Bisulfite Extraction Protocol - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Workup [chem.rochester.edu]
• 6. rsc.org [rsc.org]
• 7. A Novel, Nonaqueous Method for Regeneration of Aldehydes from Bisulfite Adducts [organic-chemistry.org]
• 8. Separation of Aldehydes and Reactive Ketones from Mixtures Using a Bisulfite Extraction Protocol - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. organic chemistry - Proton transfer equilibrium in bisulphite adducts - Chemistry Stack Exchange [chemistry.stackexchange.com]
• 10. benchchem.com [benchchem.com]
• 11. Aldehyde-bisulfite adducts: prediction of some of their thermodynamic and kinetic properties [authors.library.caltech.edu]
• 12. cris.huji.ac.il [cris.huji.ac.il]
• 13. researchgate.net [researchgate.net]
• 14. Kinetics, mechanism and thermodynamics of bisulfite-aldehyde adduct formation (Conference) | OSTI.GOV [osti.gov]

Technical Support Center: Minimizing Isomerization of Lilac Aldehyde During Sample Preparation

This technical support center provides researchers, scientists, and drug development professionals with comprehensive troubleshooting guides and frequently asked questions (FAQs) to minimize the isomerization of lilac aldehyde during sample preparation.

Frequently Asked Questions (FAQs)

Q1: What is lilac aldehyde and why is its isomerization a concern?

A1: Lilac aldehyde is a monoterpene with a pleasant floral scent, making it a key component in fragrances and a subject of interest in phytochemical and biomedical research. It possesses three stereogenic centers, which means it can exist in eight different stereoisomeric forms.[1] Each isomer can have unique biological activities and sensory properties. Isomerization, the process where one isomer transforms into another, is a significant concern during sample preparation and analysis as it can lead to inaccurate quantification and misinterpretation of the biological or olfactory properties of the individual isomers.

Q2: What are the primary factors that can cause isomerization of lilac aldehyde?

A2: The primary factors that can induce isomerization of aldehydes, including lilac aldehyde, are:

• pH: Both acidic and basic conditions can catalyze the epimerization of the chiral center alpha to the carbonyl group.

• Temperature: Elevated temperatures can provide the energy needed for isomerization to occur.

• Solvents: The polarity and protic nature of the solvent can influence the rate of isomerization.

• Light: Exposure to UV or even ambient light can sometimes promote isomerization or degradation of sensitive molecules.

• Matrix Effects: Components within the sample matrix itself could potentially contribute to instability.

Q3: How can I minimize lilac aldehyde isomerization during sample extraction?

A3: To minimize isomerization during extraction, consider the following:

• Use a Mild Extraction Technique: Headspace solid-phase microextraction (HS-SPME) is a solvent-free and generally mild technique that is well-suited for volatile compounds like lilac aldehyde and can minimize the risk of isomerization.[2]

• Control the Temperature: If performing a solvent extraction, it is advisable to work at low temperatures (e.g., on ice) to reduce the rate of potential isomerization.

• Choose an Appropriate Solvent: If a solvent is necessary, select a non-polar, aprotic solvent. Protic solvents (like alcohols) and highly polar solvents may facilitate isomerization. The stability of aldehydes can be poor in certain polar organic solvents like acetone (B3395972) and acetonitrile.[3][4]

• Minimize Extraction Time: Keep the duration of the extraction process as short as possible to limit the exposure of the analyte to potentially destabilizing conditions.

Q4: What are the best practices for storing lilac aldehyde samples?

A4: For sample storage, follow these guidelines:

• Low Temperature: Store samples at low temperatures, preferably at or below -20°C, to slow down any potential degradation or isomerization reactions.

• Protection from Light: Store samples in amber vials or in the dark to prevent photo-induced changes.

• Inert Atmosphere: If possible, store samples under an inert atmosphere (e.g., nitrogen or argon) to prevent oxidation, which can also lead to degradation products.

• pH Control: If samples are in a solution, ensure the pH is neutral and buffered if necessary to avoid acid or base-catalyzed isomerization.

Q5: Can derivatization help in preventing isomerization during analysis?

A5: Yes, derivatization can be a valuable strategy. Converting the aldehyde group to a less reactive functional group, such as an oxime, can stabilize the molecule and prevent epimerization at the alpha-carbon during the often high-temperature conditions of GC analysis. This is a common technique used for the analysis of chiral compounds.

Troubleshooting Guides

Issue 1: Peak Splitting or Broadening in GC-MS Analysis of Lilac Aldehyde

This issue can be indicative of on-column isomerization or other chromatographic problems.

Possible Cause	Troubleshooting Step	Rationale
Inlet-Induced Isomerization	Lower the injector temperature.	High injector temperatures can cause thermal degradation or isomerization of sensitive analytes like lilac aldehyde.
Solvent Mismatch	Ensure the sample solvent is compatible with the GC column's stationary phase. For splitless injections, the initial oven temperature should be about 20°C below the solvent's boiling point.[5]	A mismatch in polarity between the solvent and the stationary phase can cause peak distortion. An initial oven temperature that is too high can lead to inefficient trapping of the analyte at the head of the column, resulting in broad or split peaks.[5]
Active Sites in the Inlet or Column	Deactivate the inlet liner by replacing it with a new, silanized liner. Trim the first few centimeters of the GC column.	Active sites (e.g., exposed silanol (B1196071) groups) can interact with the aldehyde, leading to peak tailing or degradation.[5]
Improper Column Installation	Ensure the column is cut cleanly and installed at the correct depth in the inlet and detector according to the manufacturer's instructions.	An improper cut or incorrect positioning can disrupt the flow path of the sample, leading to peak splitting.[5]

Issue 2: Inconsistent Quantitative Results for Lilac Aldehyde Isomers

Variability in the ratios of lilac aldehyde isomers across replicate analyses can point to instability during sample preparation.

Possible Cause	Troubleshooting Step	Rationale
pH-Induced Isomerization	Ensure all aqueous solutions and sample matrices are buffered to a neutral pH (around 7). Avoid strongly acidic or basic conditions during extraction and workup.	Lilac aldehyde, like other aldehydes with a chiral alpha-carbon, is susceptible to epimerization under acidic or basic conditions.
Thermal Degradation/Isomerization	Minimize the exposure of the sample to heat. Use low temperatures for extraction and storage. Optimize GC parameters to use the lowest possible temperatures for the inlet and oven that still provide good chromatography.	Thermal stress can lead to the interconversion of isomers or degradation of the analyte, resulting in inaccurate quantification.
Oxidative Degradation	Add an antioxidant, such as Butylated Hydroxytoluene (BHT), to the extraction solvent or sample vial.	Aldehydes are prone to oxidation. Antioxidants can help to preserve the integrity of the lilac aldehyde during storage and preparation.
Inconsistent Extraction Efficiency	For HS-SPME, ensure consistent and optimized extraction parameters (fiber type, temperature, and time) for all samples.	Variations in extraction conditions can lead to inconsistent recovery of different isomers, affecting the final quantitative results.

Experimental Protocols

Headspace Solid-Phase Microextraction (HS-SPME) for Lilac Aldehyde Analysis

This protocol is adapted from a method developed for the analysis of volatile compounds from Syringa oblata flowers and is designed to be mild and solvent-free to minimize isomerization.[2]

1. Sample Preparation:

• Place a known quantity of the sample (e.g., plant material, liquid sample) into a headspace vial.

• For solid samples, grinding may increase the release of volatiles but should be done cryogenically if possible to minimize enzymatic reactions.

2. HS-SPME Procedure:

• Fiber Selection: Use a 65 µm polydimethylsiloxane/divinylbenzene (PDMS/DVB) fiber.[2]

• Extraction Temperature: Equilibrate the sample vial at 25°C.[2] This low temperature is crucial to prevent thermal degradation and isomerization.

• Extraction Time: Expose the SPME fiber to the headspace of the vial for 30 minutes.[2]

3. GC-MS Analysis:

• Desorption: Thermally desorb the analytes from the SPME fiber in the GC inlet.

• GC Column: Use a chiral capillary column (e.g., Rt-βDEXsm) to separate the lilac aldehyde stereoisomers.

• Oven Program: A suitable starting point is an initial temperature of 40°C (hold for 1 min), then ramp up to 230°C at a rate of 2°C/min (hold for 3 min).[6]

• Carrier Gas: Use hydrogen or helium at an appropriate flow rate.

• Mass Spectrometry: Operate the mass spectrometer in electron ionization (EI) mode and scan a suitable mass range (e.g., m/z 40-350).

Data Presentation

Table 1: Qualitative Impact of Various Conditions on Lilac Aldehyde Isomerization

Condition	Impact on Isomerization Risk	Recommendation for Minimization
pH	High risk at acidic (<5) and basic (>8) pH	Maintain neutral pH (6-8); use buffers if necessary.
Temperature	Risk increases significantly with higher temperatures	Work at low temperatures (e.g., 0-4°C) for extractions and storage. Use the lowest feasible GC inlet and oven temperatures.
Solvents	Higher risk in protic and highly polar solvents (e.g., methanol, acetone)	Use non-polar, aprotic solvents (e.g., hexane, dichloromethane) if a solvent is required. Prefer solvent-free methods like HS-SPME.
Light Exposure	Potential for degradation and isomerization, especially with UV light	Protect samples from light by using amber vials and storing them in the dark.
Oxygen	Risk of oxidation leading to degradation	Store samples under an inert atmosphere (e.g., nitrogen, argon) and consider using antioxidants like BHT.

Visualizations

Logical Workflow for Troubleshooting Lilac Aldehyde Isomerization

Caption: Troubleshooting workflow for lilac aldehyde isomerization.

Signaling Pathway of Isomerization Catalysis

Caption: Acid/base-catalyzed isomerization of lilac aldehyde.

References

• 1. Diastereoselective synthesis of a lilac aldehyde isomer and its electrophysiological detection by a moth - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. Analysis of volatile compounds emitted from fresh Syringa oblata flowers in different florescence by headspace solid-phase microextraction-gas chromatography-mass spectrometry - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. researchgate.net [researchgate.net]
• 4. Evaluation of common organic solvents for gas chromatographic analysis and stability of multiclass pesticide residues - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. elementlabsolutions.com [elementlabsolutions.com]
• 6. gcms.cz [gcms.cz]

Technical Support Center: Optimization of GC Column Selection for Separating Lilac Aldehyde Diastereomers

This technical support guide provides troubleshooting advice and frequently asked questions (FAQs) for researchers, scientists, and drug development professionals working on the gas chromatographic separation of lilac aldehyde diastereomers.

Frequently Asked Questions (FAQs)

Q1: What are lilac aldehydes and why is their separation important?

A1: Lilac aldehydes are fragrant monoterpenes with three stereogenic centers, resulting in eight possible stereoisomers.[1][2][3] These isomers can have different biological activities and odor profiles, making their individual separation and quantification crucial in fields like flavor and fragrance analysis, chemical ecology, and pharmaceutical research.[1][4][5]

Q2: What type of GC column is best suited for separating lilac aldehyde diastereomers?

A2: Chiral GC columns are essential for the separation of enantiomers and are highly effective for diastereomer separation. Specifically, columns with stationary phases containing cyclodextrin (B1172386) derivatives are the industry standard for this type of analysis.[6][7][8][9] Beta-cyclodextrin (β-CD) based phases are particularly common for separating a wide range of chiral compounds.[7][9]

Q3: Can I separate lilac aldehyde diastereomers on a non-chiral column?

A3: While some diastereomers might show partial separation on a standard non-chiral column (like a DB-5 or HP-5) due to differences in their physical properties, achieving full separation of all eight stereoisomers typically requires a chiral stationary phase.[10][11] For complex mixtures, multidimensional GC (MDGC) using a non-polar column in the first dimension and a chiral column in the second can be an effective strategy.[1][12]

Q4: What are the key parameters to optimize for better separation?

A4: Beyond column selection, several parameters can be optimized to improve separation:[13][14][15]

• Temperature Program: A slower oven ramp rate can increase resolution between closely eluting peaks.

• Carrier Gas Flow Rate: Operating at the optimal linear velocity for your carrier gas (e.g., Helium or Hydrogen) will maximize column efficiency.

• Column Dimensions: Longer columns provide more theoretical plates and thus better resolving power, while narrower internal diameter columns can also enhance efficiency.[16][17]

• Film Thickness: Thicker films increase retention, which can be beneficial for volatile compounds.[16][18]

Troubleshooting Guide

Problem	Possible Causes	Recommended Solutions
Poor or no separation of diastereomers	Inappropriate column stationary phase.	- Switch to a chiral stationary phase. Cyclodextrin-based columns are highly recommended.[6][7][9] - Consider a stationary phase with a different cyclodextrin derivative for alternative selectivity.
Sub-optimal temperature program.	- Lower the initial oven temperature. - Decrease the temperature ramp rate (e.g., from 10°C/min to 2°C/min) to improve resolution.[15]
Carrier gas flow rate is too high or too low.	- Optimize the linear velocity of the carrier gas for your column dimensions. This information is typically provided by the column manufacturer.
Peak Tailing	Active sites in the GC system (liner, column).	- Use a deactivated inlet liner. - Condition the column according to the manufacturer's instructions. - Cut the first few centimeters of the column to remove non-volatile residues.[19]
Co-elution with matrix components.	- Improve sample cleanup procedures. - Use multidimensional GC (MDGC) to separate the analytes of interest from the matrix on a primary column before transferring them to the chiral column.[1][12]
Poor Peak Shape (Broad Peaks)	Incorrect injection technique.	- Ensure a fast injection to minimize band broadening.
Column overloading.	- Dilute the sample. - Increase the split ratio if using a split/splitless injector.
Sub-optimal flow rate.	- Verify and adjust the carrier gas flow rate to the column's optimal range.
Inconsistent Retention Times	Leaks in the system.	- Perform a leak check of the injector, detector, and column fittings.[19]
Fluctuations in oven temperature or carrier gas pressure.	- Ensure the GC oven is properly calibrated. - Check the gas supply and regulators for stable pressure delivery.[20]

Quantitative Data and Column Selection

Table 1: Recommended Chiral GC Stationary Phases for Terpenoid Aldehyde Separation

Stationary Phase Type	Common Trade Names	Key Characteristics & Applications
Permethylated β-cyclodextrin	CHIRALDEX® B-DM, Supelco® β-DEX™ 110/120, Rt-βDEXsm	General-purpose for a wide range of chiral compounds, including ketones, esters, and alcohols.[6][9] Often a good starting point for method development.
Derivatized β-cyclodextrin	Hydrodex® β-3P, Hydrodex® β-TBDAc	Offer different selectivities compared to permethylated phases. Can be effective for separating complex mixtures of chiral compounds like those found in essential oils.[21]
Derivatized γ-cyclodextrin	CHIRALDEX® G-TA	The larger cavity of gamma-cyclodextrin (B1674603) can be advantageous for bulkier molecules.

Table 2: Experimental Data Log Template

Column (Phase, Length, ID, Film)	Diastereomer	Retention Time (min)	Peak Width (min)	Resolution (Rs)
e.g., Rt-βDEXsm, 30m, 0.25mm, 0.25µm	1
2
3
4
5
6
7
8

Experimental Protocols

A detailed methodology for the separation of lilac aldehyde diastereomers is provided below. This should be considered a starting point and may require optimization for your specific instrumentation and sample matrix.

1. Sample Preparation:

• If analyzing essential oils or complex mixtures, a preliminary cleanup or fractionation may be necessary.

• Dilute the sample in a suitable solvent (e.g., hexane, dichloromethane) to an appropriate concentration to avoid column overload.

• An internal standard can be added for quantitative analysis.

2. GC-MS Instrumentation and Conditions:

• Injector: Split/splitless injector is commonly used.

  • Injector Temperature: 250 °C

  • Split Ratio: 50:1 (can be adjusted based on sample concentration)

• Column: A chiral column, for example, a 30 m x 0.25 mm ID x 0.25 µm film thickness column with a permethylated β-cyclodextrin stationary phase.

• Carrier Gas: Helium or Hydrogen at a constant flow rate (e.g., 1.0 mL/min).

• Oven Temperature Program:

  • Initial Temperature: 60 °C, hold for 2 minutes.

  • Ramp: 2 °C/min to 200 °C.

  • Hold: Hold at 200 °C for 5 minutes.

• Detector (MS):

  • Transfer Line Temperature: 280 °C

  • Ion Source Temperature: 230 °C

  • Mass Range: m/z 40-350

Visualizations

The following diagrams illustrate the experimental workflow and a decision-making process for column selection.

Caption: Experimental workflow for the analysis of lilac aldehyde diastereomers.

References

• 1. researchgate.net [researchgate.net]
• 2. researchgate.net [researchgate.net]
• 3. Diastereoselective synthesis of a lilac aldehyde isomer and its electrophysiological detection by a moth - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. Synthesis, structure elucidation, and olfactometric analysis of lilac aldehyde and lilac alcohol stereoisomers - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. Synthesis and Olfactory Properties of Seco-Analogues of Lilac Aldehydes [mdpi.com]
• 6. gcms.cz [gcms.cz]
• 7. agilent.com [agilent.com]
• 8. Investigation of a Quantitative Method for the Analysis of Chiral Monoterpenes in White Wine by HS-SPME-MDGC-MS of Different Wine Matrices - PMC [pmc.ncbi.nlm.nih.gov]
• 9. sigmaaldrich.com [sigmaaldrich.com]
• 10. Lilac aldehyde (isomer I) [webbook.nist.gov]
• 11. researchgate.net [researchgate.net]
• 12. Linalool and lilac aldehyde/alcohol in flower scents. Electrophysiological detection of lilac aldehyde stereoisomers by a moth - PubMed [pubmed.ncbi.nlm.nih.gov]
• 13. chromatographytoday.com [chromatographytoday.com]
• 14. quora.com [quora.com]
• 15. gcms.cz [gcms.cz]
• 16. chromatographyonline.com [chromatographyonline.com]
• 17. sigmaaldrich.com [sigmaaldrich.com]
• 18. fishersci.ca [fishersci.ca]
• 19. m.youtube.com [m.youtube.com]
• 20. phenomenex.com [phenomenex.com]
• 21. journal.uctm.edu [journal.uctm.edu]

Troubleshooting low recovery of lilac aldehyde in solvent extraction

Welcome to the Technical Support Center for troubleshooting the solvent extraction of lilac aldehyde. This guide is designed for researchers, scientists, and drug development professionals to address common challenges and provide solutions to improve recovery rates.

Frequently Asked Questions (FAQs)

Q1: What are the most common solvents used for lilac aldehyde extraction, and how do I choose the best one?

A1: Common solvents for extracting lilac aldehyde and other floral fragrances include hexane (B92381), ethanol, and ethyl acetate (B1210297).[1][2] The choice of solvent is critical and depends on the polarity of the target compound and the desired purity of the extract. Lilac aldehyde is a relatively polar molecule, suggesting that polar solvents might be effective. However, to minimize the co-extraction of highly polar impurities, a solvent of intermediate polarity or a nonpolar solvent might be preferable.[3] It is recommended to perform small-scale pilot extractions with a few selected solvents to determine the optimal choice for your specific application.[2]

Q2: I am experiencing very low recovery of lilac aldehyde. What are the likely causes?

A2: Low recovery of lilac aldehyde can stem from several factors:

• Inappropriate Solvent Choice: The solvent may not be optimal for solubilizing lilac aldehyde.

• Thermal Degradation: Lilac fragrance compounds are known to be unstable at even moderate temperatures.[4] High extraction temperatures can lead to degradation of the aldehyde.

• Aldehyde Volatility: Lilac aldehyde is a volatile compound, and losses can occur during solvent evaporation steps if not performed under controlled conditions.

• Incomplete Extraction: The extraction time may be too short, or the agitation may be insufficient to allow for the complete transfer of the aldehyde from the source material to the solvent.

• pH of the Extraction Mixture: The stability and solubility of aldehydes can be influenced by the pH of the solution.

Q3: Can the extraction temperature affect the yield of lilac aldehyde?

A3: Yes, temperature is a critical parameter. While higher temperatures can increase the rate of extraction, they can also lead to the degradation of heat-sensitive compounds like lilac aldehyde.[4] For lilac aldehyde, it is generally recommended to perform extractions at room temperature to minimize degradation.[4] Analytical methods like headspace analysis for lilac volatiles have been optimized at 25°C.[5][6]

Q4: How can I effectively remove impurities from my lilac aldehyde extract?

A4: A common and effective method for purifying aldehydes is through a bisulfite workup.[3][7] This involves reacting the crude extract with a saturated solution of sodium bisulfite. The lilac aldehyde will form a water-soluble adduct, which can be separated from non-aldehyde impurities in an aqueous layer. The aldehyde can then be regenerated from the adduct by adding a base and extracted back into an organic solvent.[7][8]

Q5: My final product has a weak or "off" odor. What could be the reason?

A5: A weak or "off" odor can be due to several reasons:

• Low Concentration: The recovery of lilac aldehyde might be low.

• Degradation: The aldehyde may have degraded due to exposure to heat, light, or air. Aldehydes are prone to oxidation.

• Residual Solvent: Incomplete removal of the extraction solvent can interfere with the final aroma.

• Co-extracted Impurities: Other compounds extracted from the source material can alter the perceived scent.

Troubleshooting Guide for Low Lilac Aldehyde Recovery

This guide provides a systematic approach to diagnosing and resolving issues leading to low recovery of lilac aldehyde during solvent extraction.

Problem	Potential Cause	Troubleshooting Steps
Low Yield in Crude Extract	In-optimal Solvent	1. Test a range of solvents with varying polarities (e.g., hexane, ethyl acetate, ethanol).2. Consider using a co-solvent system to fine-tune the polarity.
Insufficient Extraction Time/Agitation	1. Increase the extraction time in increments.2. Ensure vigorous and consistent agitation (e.g., using a magnetic stirrer or orbital shaker).
Thermal Degradation	1. Maintain the extraction temperature at or below room temperature (approx. 25°C).[5][6]2. Avoid any localized heating during the process.
Incorrect Solid-to-Solvent Ratio	1. Ensure the raw material is fully submerged in the solvent.2. Experiment with different solid-to-solvent ratios to find the optimal balance between extraction efficiency and solvent usage.
Loss of Product During Workup	Volatility of Lilac Aldehyde	1. Use a rotary evaporator with controlled temperature and pressure for solvent removal.2. Keep the water bath temperature low (e.g., 30-40°C).
Inefficient Phase Separation	1. Allow sufficient time for the aqueous and organic layers to separate completely.2. If an emulsion forms, try adding a small amount of brine (saturated NaCl solution).
Incomplete Back-Extraction	1. When recovering the aldehyde from a bisulfite adduct, ensure the pH of the aqueous layer is sufficiently basic (pH > 12) to liberate the aldehyde.[7]2. Perform multiple back-extractions with a fresh portion of organic solvent to ensure complete recovery.[3]
Purity and Quality Issues	Presence of Impurities	1. Implement a purification step such as a bisulfite workup.[7]2. Consider column chromatography for higher purity if required.
Aldehyde Oxidation	1. Work under an inert atmosphere (e.g., nitrogen or argon) if possible, especially during solvent evaporation.2. Store the final product under an inert atmosphere and at a low temperature.

Data Presentation

The following table provides illustrative recovery rates for lilac aldehyde based on general principles of solvent extraction. Specific experimental data for lilac aldehyde is limited in the public domain; therefore, these values should be considered as a starting point for optimization.

Solvent System	Extraction Temperature (°C)	Illustrative Recovery Rate (%)	Notes
Hexane	25	60-75	Good for minimizing polar impurities, but may have lower efficiency for the relatively polar lilac aldehyde.
Ethyl Acetate	25	75-90	A good balance of polarity for extracting lilac aldehyde while minimizing the extraction of highly polar compounds.
Ethanol	25	80-95	High efficiency for lilac aldehyde, but may also co-extract more water-soluble impurities.[2]
Hexane	50	50-65	Increased temperature may lead to degradation, offsetting any gains in extraction rate.[4]
Ethyl Acetate	50	65-80	Potential for some degradation, but may be faster than room temperature extraction.
Ethanol	50	70-85	Higher risk of co-extracting impurities and potential for degradation.

Experimental Protocols

Protocol 1: General Solvent Extraction of Lilac Aldehyde from a Solid Matrix (e.g., Flowers)

This protocol outlines a general procedure for the solvent extraction of lilac aldehyde from fresh lilac flowers.

Materials:

• Fresh lilac flowers

• Selected solvent (e.g., hexane or ethyl acetate)

• Anhydrous sodium sulfate (B86663)

• Separatory funnel

• Beakers and Erlenmeyer flasks

• Filter paper and funnel

• Rotary evaporator

Methodology:

• Preparation of Plant Material: Gently remove fresh lilac flowers from the stems and weigh them.[4]

• Extraction:

  • Place the flowers in a large Erlenmeyer flask.

  • Add the selected solvent at a 1:10 ratio (w/v) of flowers to solvent.

  • Seal the flask and agitate the mixture on an orbital shaker at room temperature (25°C) for 24 hours.[5][6]

• Filtration:

  • Filter the mixture through filter paper to remove the solid plant material.

  • Wash the collected plant material with a small amount of fresh solvent to recover any remaining extract.

• Washing:

  • Transfer the filtrate to a separatory funnel.

  • Wash the extract twice with a small volume of deionized water to remove highly polar, water-soluble impurities.

• Drying:

  • Drain the organic layer into a clean flask.

  • Add anhydrous sodium sulfate to the extract to remove residual water.

  • Gently swirl the flask and let it stand for 15-20 minutes.

• Concentration:

  • Filter the dried extract to remove the sodium sulfate.

  • Concentrate the extract using a rotary evaporator at a low temperature (water bath at 30-40°C) to obtain the crude lilac aldehyde extract.

Protocol 2: Purification of Lilac Aldehyde using Bisulfite Workup

This protocol describes the purification of lilac aldehyde from a crude extract.[3][7]

Materials:

• Crude lilac aldehyde extract

• Methanol (B129727)

• Saturated sodium bisulfite solution (freshly prepared)

• Ethyl acetate (or other suitable organic solvent)

• 1M Sodium hydroxide (B78521) (NaOH) solution

• Separatory funnel

Methodology:

• Adduct Formation:

  • Dissolve the crude extract in a minimal amount of methanol in a separatory funnel.

  • Add a freshly prepared saturated aqueous solution of sodium bisulfite.

  • Shake the funnel vigorously for 1-2 minutes.

• Separation of Impurities:

  • Add ethyl acetate and deionized water to the funnel and shake.

  • Allow the layers to separate. The aqueous layer will contain the lilac aldehyde-bisulfite adduct, and the organic layer will contain non-aldehyde impurities.

  • Drain and collect the lower aqueous layer.

• Recovery of Lilac Aldehyde:

  • Return the aqueous layer to a clean separatory funnel.

  • Add a fresh portion of ethyl acetate.

  • Slowly add 1M NaOH solution while swirling until the pH of the aqueous layer is approximately 12.

  • Shake the funnel to extract the liberated lilac aldehyde into the ethyl acetate layer.

• Workup:

  • Separate the layers and wash the organic layer with water.

  • Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate using a rotary evaporator to obtain the purified lilac aldehyde.

Visualizations

References

• 1. Solvent Extraction Method [kusharomaexports.com]
• 2. 5 best flower perfume extraction methods - Prosody London [prosodylondon.com]
• 3. Separation of Aldehydes and Reactive Ketones from Mixtures Using a Bisulfite Extraction Protocol - PMC [pmc.ncbi.nlm.nih.gov]
• 4. m.youtube.com [m.youtube.com]
• 5. Analysis of volatile compounds emitted from fresh Syringa oblata flowers in different florescence by headspace solid-phase microextraction-gas chromatography-mass spectrometry - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. researchgate.net [researchgate.net]
• 7. benchchem.com [benchchem.com]
• 8. researchgate.net [researchgate.net]

Addressing matrix effects in LC-MS analysis of lilac aldehyde

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) to help researchers, scientists, and drug development professionals address matrix effects in the liquid chromatography-mass spectrometry (LC-MS) analysis of lilac aldehyde.

Frequently Asked Questions (FAQs)

Q1: What are matrix effects in LC-MS analysis and why are they a concern for lilac aldehyde?

A1: Matrix effects are the alteration of analyte ionization efficiency due to the presence of co-eluting, undetected components in the sample matrix.[1][2] This interference can lead to either ion suppression (decreased signal) or ion enhancement (increased signal), compromising the accuracy, precision, and sensitivity of the quantitative analysis.[3][4] Lilac aldehyde, being a relatively volatile and reactive aldehyde, is often analyzed in complex matrices such as consumer products, environmental samples, or biological fluids.[5][6] Components within these matrices (e.g., salts, lipids, polymers, surfactants) can co-elute and interfere with the ionization of lilac aldehyde in the MS source, leading to unreliable results.[7][8]

Q2: How can I determine if my lilac aldehyde analysis is affected by matrix effects?

A2: The most common method is the post-extraction spike experiment.[3] This involves comparing the peak response of an analyte spiked into a pre-extracted blank matrix sample to the response of the same analyte in a clean solvent. A significant difference in signal intensity indicates the presence of matrix effects.[3] A value below 100% suggests ion suppression, while a value above 100% indicates ion enhancement.[3] Another technique is the post-column infusion of a standard solution of lilac aldehyde while a blank matrix extract is injected. Dips or rises in the baseline signal for lilac aldehyde as the matrix components elute from the column provide a clear profile of where suppression or enhancement occurs in the chromatogram.[9]

Q3: What are the primary strategies to minimize or correct for matrix effects?

A3: There are three main strategies:

• Improve Sample Preparation: The goal is to selectively remove interfering matrix components while efficiently recovering the target analyte. Techniques like Solid-Phase Extraction (SPE), Liquid-Liquid Extraction (LLE), and protein precipitation are commonly used to clean up samples before LC-MS analysis.[10][11]

• Optimize Chromatographic Conditions: Modifying the LC method to improve the separation between lilac aldehyde and interfering matrix components can significantly reduce their impact.[3] This can involve changing the column chemistry, mobile phase composition, or gradient profile.

• Use an Appropriate Internal Standard: This is the most effective way to compensate for matrix effects that cannot be eliminated.[12][13] An ideal internal standard is a stable isotope-labeled (SIL) version of lilac aldehyde. Since a SIL standard has nearly identical chemical and physical properties, it will be affected by the matrix in the same way as the analyte, allowing for an accurate ratio-based quantification.[13][14]

Q4: What type of internal standard is best for lilac aldehyde analysis?

A4: The gold standard is a stable isotope-labeled (SIL) internal standard, such as deuterium-labeled lilac aldehyde (e.g., lilac aldehyde-d3).[14] SIL standards co-elute with the analyte and experience the same degree of ionization suppression or enhancement, providing the most accurate correction.[3][12] If a SIL standard is unavailable, a structural analog that has similar chromatographic behavior and ionization efficiency can be used, but it is a less ideal alternative.[13]

Q5: Can derivatization help in the analysis of lilac aldehyde?

A5: Yes. Aldehydes can be challenging to analyze directly via LC-MS due to their volatility and potential for poor ionization.[15] Derivatization, for example with 2,4-dinitrophenylhydrazine (B122626) (DNPH), converts the aldehyde into a more stable, less volatile, and more easily ionizable derivative.[15][16][17] This can improve chromatographic retention and move the analyte's retention time away from early-eluting, interfering matrix components like salts.[8]

Troubleshooting Guide

Problem	Potential Cause(s)	Recommended Solution(s)
Poor Reproducibility / High %RSD	Inconsistent matrix effects between samples; variability in sample preparation.	- Implement a stable isotope-labeled internal standard for reliable correction.[13][14] - Automate sample preparation steps to improve consistency. - Use matrix-matched calibration standards.[18]
Signal Suppression (Low Analyte Response)	Co-eluting matrix components (e.g., phospholipids, salts, surfactants) are competing with lilac aldehyde for ionization.[2][7]	- Enhance sample cleanup using a more selective method like Solid-Phase Extraction (SPE).[10][11] - Modify the LC gradient to better separate the analyte from the suppression zone.[3] - Dilute the sample, if sensitivity allows, to reduce the concentration of interfering components.[3]
Signal Enhancement (Unusually High Response)	Co-eluting matrix components are facilitating the ionization of lilac aldehyde.	- Similar to suppression, improve sample cleanup to remove the interfering compounds. - Adjust chromatographic conditions to separate lilac aldehyde from the enhancement zone.
Shifting Retention Times	Buildup of matrix components on the analytical column, altering its chemistry.[18][19]	- Implement a more rigorous sample cleanup protocol. - Use a guard column and replace it frequently. - Develop a robust column washing step at the end of each run to remove strongly retained matrix components.[8]
Poor Peak Shape (Tailing or Fronting)	Matrix components interfering with analyte interaction with the stationary phase; column overload.[19]	- Check for column contamination and perform a thorough wash. - Consider using a different column chemistry that is less susceptible to the matrix. - Dilute the sample extract before injection.

Experimental Protocols & Data

Protocol 1: Evaluating Matrix Effects via Post-Extraction Spike

This protocol allows for the quantitative assessment of matrix effects.

• Prepare Blank Matrix Extract: Extract a sample known to not contain lilac aldehyde (blank matrix) using your established sample preparation method.

• Prepare Sample A (Analyte in Solvent): Spike a known amount of lilac aldehyde standard into a clean solvent (e.g., the final mobile phase composition).

• Prepare Sample B (Analyte in Matrix): Take the blank matrix extract from Step 1 and spike it with the same amount of lilac aldehyde standard as in Step 2.

• Analysis: Inject both samples into the LC-MS system and record the peak area for lilac aldehyde.

• Calculation: Calculate the matrix effect percentage using the following formula:

  • Matrix Effect (%) = (Peak Area in Sample B / Peak Area in Sample A) * 100

Table 1: Illustrative Matrix Effect & Recovery Data for Different Sample Preparation Methods

The following table shows hypothetical data comparing the effectiveness of three common sample preparation techniques for an analysis of lilac aldehyde (spiked at 10 ng/mL) from a lotion base.

Preparation Method	Analyte Recovery (%)	Matrix Effect (%)	Interpretation
Protein Precipitation (PPT) with Acetonitrile	95%	45%	High recovery, but significant ion suppression from remaining matrix components. Not ideal.
Liquid-Liquid Extraction (LLE) with MTBE	85%	78%	Good recovery with moderate ion suppression. Acceptable but could be improved.
Solid-Phase Extraction (SPE) with C18 Cartridge	92%	98%	High recovery and minimal matrix effect. The most effective method for this matrix.[10]

• Recovery and Matrix Effect values are for illustrative purposes.

Visual Guides

Workflow for Assessing and Mitigating Matrix Effects

This diagram outlines the logical steps a researcher should take when developing an LC-MS method for lilac aldehyde in a complex matrix.

Caption: A workflow for identifying and addressing matrix effects.

Conceptual Diagram of Ion Suppression in the MS Source

This diagram illustrates how co-eluting matrix components can interfere with the ionization of lilac aldehyde in an electrospray ionization (ESI) source.

Caption: How matrix impurities compete for charge and suppress analyte signal.

References

• 1. mdpi.com [mdpi.com]
• 2. nebiolab.com [nebiolab.com]
• 3. chromatographyonline.com [chromatographyonline.com]
• 4. tandfonline.com [tandfonline.com]
• 5. researchgate.net [researchgate.net]
• 6. researchgate.net [researchgate.net]
• 7. Biological Matrix Effects in Quantitative Tandem Mass Spectrometry-Based Analytical Methods: Advancing Biomonitoring - PMC [pmc.ncbi.nlm.nih.gov]
• 8. Ion suppression in Biological Sample Analysis: You May or May Not See It but It’s There | Separation Science [sepscience.com]
• 9. chromatographyonline.com [chromatographyonline.com]
• 10. opentrons.com [opentrons.com]
• 11. elementlabsolutions.com [elementlabsolutions.com]
• 12. UQ eSpace [espace.library.uq.edu.au]
• 13. nebiolab.com [nebiolab.com]
• 14. benchchem.com [benchchem.com]
• 15. Development and evaluation of a liquid chromatography-tandem mass spectrometry method for simultaneous measurement of toxic aldehydes from brain tissue - PMC [pmc.ncbi.nlm.nih.gov]
• 16. MASS SPECTROMETRY OF FATTY ALDEHYDES - PMC [pmc.ncbi.nlm.nih.gov]
• 17. lcms.cz [lcms.cz]
• 18. Matrix effects break the LC behavior rule for analytes in LC-MS/MS analysis of biological samples - PMC [pmc.ncbi.nlm.nih.gov]
• 19. zefsci.com [zefsci.com]

Technical Support Center: Purification of Crude Lilac Aldehyde via Bisulfite Adducts

This technical support center provides troubleshooting guidance and frequently asked questions (FAQs) for researchers, scientists, and drug development professionals utilizing bisulfite adduct formation for the purification of crude lilac aldehyde.

Troubleshooting Guide

This section addresses specific issues that may arise during the experimental process, offering potential causes and solutions to ensure a successful purification.

Problem	Potential Cause(s)	Suggested Solution(s)
Low or No Precipitation of the Bisulfite Adduct	High Solubility of the Adduct: The lilac aldehyde bisulfite adduct may be soluble in the chosen solvent system.[1][2]	• Instead of filtration, utilize a liquid-liquid extraction to sequester the adduct in the aqueous phase.[1][2]• Try adding a co-solvent like ethanol (B145695) to the aqueous solution to induce precipitation.[2]
Steric Hindrance: While lilac aldehyde is reactive, significant steric bulk around the carbonyl group can hinder adduct formation.[1][3][4]	• Increase the reaction time and/or temperature to favor adduct formation.• Ensure vigorous mixing to maximize contact between the aldehyde and bisulfite.
Poor Reagent Quality: The sodium bisulfite solution may have degraded.	• Always use a freshly prepared, saturated aqueous solution of sodium bisulfite.[1]
Inappropriate Solvent: The solvent system may not be optimal for bringing the aqueous bisulfite and the organic-soluble lilac aldehyde into contact.[1][5][6]	• For aliphatic aldehydes like lilac aldehyde, using a water-miscible co-solvent such as dimethylformamide (DMF) can improve reaction rates.[1][5][6]
Formation of an Insoluble Solid at the Interface	Insoluble Adduct: The bisulfite adduct of a non-polar aldehyde may not be soluble in either the aqueous or organic layers.[5]	• Filter the entire biphasic mixture through a pad of celite to isolate the solid adduct before separating the layers.[5]
Low Yield of Regenerated Lilac Aldehyde	Incomplete Adduct Decomposition: The pH may not be sufficiently high or low to drive the equilibrium back to the free aldehyde.[3][4]	• For base-mediated regeneration, ensure the pH of the aqueous layer is strongly basic (e.g., pH 12) by adding 50% NaOH.[1]• For acid-mediated regeneration, use a stoichiometric amount of a strong acid like HCl.[7]
Aldehyde Degradation: Lilac aldehyde may be sensitive to the harsh pH conditions required for regeneration. Aldehydes with certain structural features can be prone to side reactions like epimerization or decomposition under strongly basic or acidic conditions.[1][3][4]	• Minimize the exposure time to strong acid or base. A rapid extraction immediately following pH adjustment can improve recovery.[3]• Consider a non-aqueous regeneration method. Treating the bisulfite adduct with chlorotrimethylsilane (B32843) (TMS-Cl) in acetonitrile (B52724) can regenerate the aldehyde under neutral conditions.[1][3][4][8]
Incomplete Extraction: The regenerated lilac aldehyde may not be efficiently extracted into the organic phase.	• Perform multiple extractions with a suitable organic solvent (e.g., ethyl acetate (B1210297), hexanes) to ensure complete recovery of the aldehyde.[5]
Presence of Impurities in the Final Product	Incomplete Washing of Adduct: The precipitated adduct may have residual crude starting material adsorbed to the crystals.	• Thoroughly wash the filtered bisulfite adduct crystals with a cold solvent like ethanol or ether to remove any trapped impurities before the regeneration step.[7]
Decomposition from SO₂: If the crude mixture or the aldehyde itself contains sensitive functional groups like tri- or tetra-substituted double bonds, dissolved sulfur dioxide (SO₂) gas released during regeneration can cause decomposition.[1][5]	• When performing the extraction of the regenerated aldehyde, use a non-polar organic solvent such as hexanes to minimize the dissolution of SO₂.[1][5]

Frequently Asked Questions (FAQs)

Q1: What is the principle behind purifying lilac aldehyde using bisulfite adducts?

A1: The purification method is based on the reversible reaction between an aldehyde and sodium bisulfite to form a charged α-hydroxy sulfonic acid salt, known as a bisulfite adduct.[1] This adduct is typically water-soluble, allowing it to be separated from water-insoluble impurities in the crude lilac aldehyde mixture through extraction or filtration.[1][5] The reaction can then be reversed by adding a strong acid or base, which regenerates the purified aldehyde.[1][3][4]

Q2: My lilac aldehyde bisulfite adduct won't precipitate. What should I do?

A2: If the adduct is soluble in the reaction mixture, you should switch from a filtration-based isolation to a liquid-liquid extraction protocol.[1][2] Add an immiscible organic solvent to your reaction mixture. The water-soluble bisulfite adduct will remain in the aqueous phase, while organic-soluble impurities will be extracted into the organic layer. You can then separate the aqueous layer containing the adduct and proceed to the regeneration step.

Q3: The regeneration of my lilac aldehyde is giving a low yield. How can I improve this?

A3: Low yields during regeneration are often due to incomplete decomposition of the adduct or degradation of the aldehyde.[1][3][4] For traditional regeneration, ensure the pH is sufficiently high (pH > 12 with NaOH) or low to shift the equilibrium.[1] However, if your lilac aldehyde is sensitive to these harsh conditions, a non-aqueous method is highly recommended.[3][4][8] Treating the isolated adduct with chlorotrimethylsilane (TMS-Cl) in an anhydrous solvent like acetonitrile regenerates the aldehyde under neutral conditions, preventing pH-related degradation.[1][3][4][8]

Q4: Can this method be used for other aldehydes besides lilac aldehyde?

A4: Yes, this technique is a general method for the purification of many aldehydes and some reactive ketones.[5][6] However, its effectiveness can be influenced by factors like steric hindrance around the carbonyl group.[3][4] Highly hindered aldehydes may not form the adduct efficiently.[3][4] The specific conditions, such as solvent choice and isolation method (precipitation vs. extraction), may need to be optimized for different aldehydes. For example, using DMF as a co-solvent is particularly effective for aliphatic aldehydes.[1][5][6]

Q5: Are there any safety precautions I should be aware of?

A5: Yes. When regenerating the aldehyde using acid, sulfur dioxide (SO₂) gas is released, which is a toxic and corrosive respiratory irritant.[7] This step must be performed in a well-ventilated fume hood.[7] Also, be cautious when working with strong acids and bases. Using bisulfite adducts can be a safer laboratory practice as it avoids handling potentially volatile and hazardous free aldehydes.

Experimental Protocols

Protocol 1: Formation and Isolation of the Lilac Aldehyde Bisulfite Adduct

This protocol is a general guideline and may require optimization for crude lilac aldehyde.

• Dissolution: Dissolve the crude lilac aldehyde mixture in a suitable water-miscible solvent. Dimethylformamide (DMF) is a good starting point for aliphatic aldehydes.[1][5][6]

• Adduct Formation: Transfer the solution to a separatory funnel. Add an equal volume of a freshly prepared, saturated aqueous solution of sodium bisulfite.

• Reaction: Shake the funnel vigorously for at least 30-60 seconds to ensure thorough mixing and facilitate the formation of the bisulfite adduct.

• Extraction of Impurities: Add an equal volume of a water-immiscible organic solvent (e.g., 10% ethyl acetate in hexanes) and deionized water. Shake the funnel again.[6]

• Separation: Allow the layers to separate. The aqueous layer now contains the water-soluble lilac aldehyde bisulfite adduct, while the organic layer contains the impurities. Drain and collect the aqueous layer.

• Washing: Re-extract the organic layer with a small volume of deionized water and combine the aqueous layers to maximize adduct recovery.

Protocol 2: Regeneration of Purified Lilac Aldehyde (Aqueous Method)

• Preparation: Place the collected aqueous layer containing the bisulfite adduct into a clean separatory funnel. Add an equal volume of a suitable organic solvent (e.g., ethyl acetate).

• Basification: Slowly add a 50% sodium hydroxide (B78521) (NaOH) solution dropwise while stirring and monitoring the pH. Continue adding base until the pH of the aqueous layer reaches 12 to decompose the adduct.[1]

• Extraction: Shake the funnel to extract the regenerated, purified lilac aldehyde into the organic layer.

• Isolation: Separate the layers and collect the organic phase.

• Washing and Drying: Wash the organic layer with brine, then dry it over anhydrous magnesium sulfate (B86663) or sodium sulfate.

• Concentration: Remove the solvent under reduced pressure to yield the purified lilac aldehyde.

Protocol 3: Regeneration of Purified Lilac Aldehyde (Non-Aqueous Method for Sensitive Aldehydes)

This method is ideal for aldehydes that are sensitive to degradation under harsh pH conditions.[3][4][8]

• Adduct Isolation: Isolate the bisulfite adduct as a solid if it precipitates. If it is soluble in the aqueous phase, the water must be removed (e.g., by lyophilization) to obtain the solid adduct. Ensure the adduct is thoroughly dried.[7]

• Reaction Setup: Suspend the dried bisulfite adduct in an anhydrous solvent such as acetonitrile.

• Reagent Addition: Add at least 2 equivalents of chlorotrimethylsilane (TMS-Cl) to the suspension.

• Reaction: Stir the mixture at a slightly elevated temperature (e.g., 40–60 °C) until the reaction is complete (monitor by TLC or GC).[3][4][8] The reaction is often rapid.

• Workup: Upon completion, the reaction mixture will contain the regenerated aldehyde in solution and precipitated sodium chloride. Filter the mixture to remove the salt.

• Isolation: Concentrate the filtrate under reduced pressure to obtain the purified lilac aldehyde.

Data Summary

The following table summarizes quantitative data from studies on aldehyde purification via bisulfite adducts. Note that these values were obtained for various aldehydes and serve as a general reference; conditions should be optimized specifically for lilac aldehyde.

Parameter	Value/Condition	Aldehyde Context	Source
Adduct Formation Yield	75-80%	Aromatic Aldehyde Intermediate	[3][4]
Purity of Adduct	<0.5% of isomeric impurity	Aromatic Aldehyde Intermediate	[3]
Water Content for Precipitation	~10% (by Karl Fisher)	Aromatic Aldehyde Intermediate	[3]
Regeneration Yield (Aqueous, High pH)	<50% (on commercial scale due to hydrolysis)	Ester-containing Aldehyde	[3]
Regeneration Yield (Aqueous, Rapid Extraction)	97% (lab scale, 3 min)	Ester-containing Aldehyde	[3]
Regeneration Yield (Non-Aqueous, TMS-Cl)	Up to 100% (quantitative)	Various Aldehydes	[8]
TMS-Cl Stoichiometry	>2 equivalents	General Non-Aqueous Method	[3][4]
Non-Aqueous Reaction Temperature	40-60 °C	General Non-Aqueous Method	[3][4][8]

Experimental Workflow Diagram

Caption: Workflow for purifying lilac aldehyde using bisulfite adducts.

References

• 1. benchchem.com [benchchem.com]
• 2. Reddit - The heart of the internet [reddit.com]
• 3. A Novel, Nonaqueous Method for Regeneration of Aldehydes from Bisulfite Adducts | CoLab [colab.ws]
• 4. datapdf.com [datapdf.com]
• 5. Workup [chem.rochester.edu]
• 6. Separation of Aldehydes and Reactive Ketones from Mixtures Using a Bisulfite Extraction Protocol - PMC [pmc.ncbi.nlm.nih.gov]
• 7. Sciencemadness Discussion Board - ten practical suggestions on how to cope with bisulfite adducts. - Powered by XMB 1.9.11 [sciencemadness.org]
• 8. A Novel, Nonaqueous Method for Regeneration of Aldehydes from Bisulfite Adducts [organic-chemistry.org]

Technical Support Center: Enhancing Trace Level Detection of Lilac Aldehyde

Welcome to the technical support center for the sensitive detection of lilac aldehyde. This resource is designed for researchers, scientists, and drug development professionals to provide troubleshooting guidance and frequently asked questions (FAQs) to overcome common challenges in the trace level analysis of this important fragrance compound.

Frequently Asked Questions (FAQs)

Q1: What are the most sensitive methods for detecting trace levels of lilac aldehyde?

A1: For trace level detection of lilac aldehyde, Gas Chromatography-Mass Spectrometry (GC-MS) is the most widely used and sensitive technique.[1] To enhance sensitivity, it is often coupled with sample preparation techniques like Headspace Solid-Phase Microextraction (HS-SPME).[2][3] Derivatization with reagents such as O-(2,3,4,5,6-pentafluorobenzyl)hydroxylamine (PFBHA) can further increase sensitivity for GC-MS analysis. Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS) can also be employed, particularly for less volatile derivatives, and often provides high sensitivity.[4]

Q2: Why is derivatization necessary for the analysis of lilac aldehyde?

A2: Derivatization is a crucial step in the analysis of lilac aldehyde for several reasons:

• Enhanced Stability: Aldehydes can be thermally labile and reactive. Converting them to more stable derivatives, such as oximes with PFBHA, prevents degradation in the hot GC inlet.

• Improved Chromatographic Properties: Derivatization can improve the peak shape and reduce tailing, leading to better separation and resolution of lilac aldehyde isomers.

• Increased Sensitivity: For GC-MS with an Electron Capture Detector (ECD) or for electrospray ionization in LC-MS, derivatization can significantly enhance the detector response, leading to lower limits of detection.[4]

Q3: How can I overcome matrix effects when analyzing lilac aldehyde in complex samples?

A3: Matrix effects, which are the alteration of the analytical signal due to co-eluting compounds, can significantly impact the accuracy and sensitivity of your analysis.[5][6][7] Here are some strategies to mitigate them:

• Stable Isotope-Labeled Internal Standard: Use a deuterated internal standard, if available, that has similar chemical properties and elution behavior to lilac aldehyde. This helps to compensate for signal suppression or enhancement.

• Sample Preparation: Employ selective sample preparation techniques like SPME to isolate lilac aldehyde from interfering matrix components.[1]

• Standard Addition: This method involves adding known amounts of a lilac aldehyde standard to the sample to create a calibration curve within the sample matrix, which can help to correct for matrix effects.[8]

• Chromatographic Separation: Optimize your GC method to achieve baseline separation of lilac aldehyde from matrix interferences. This may involve using a different column or adjusting the temperature program.

Troubleshooting Guide

Issue 1: Low or No Signal for Lilac Aldehyde

Possible Cause	Troubleshooting Steps
Inefficient Extraction/Derivatization	- Ensure the pH of the sample is optimal for the derivatization reaction. For PFBHA, a weakly acidic pH is generally preferred.[9] - Optimize the reaction time and temperature.[10] - For SPME, ensure the fiber type (e.g., PDMS/DVB) is appropriate for lilac aldehyde and that the extraction time and temperature are optimized.[2][11]
Degradation of Lilac Aldehyde	- Lilac aldehyde can be unstable. Prepare fresh standards and samples. - Avoid excessive heat and exposure to light. - Consider derivatization early in the workflow to stabilize the analyte.
GC-MS System Issues	- Check for leaks in the GC inlet, column connections, and MS interface. - Verify the MS is tuned correctly and that the detector is functioning optimally. - Ensure the injection volume and split ratio are appropriate for trace level analysis.

Issue 2: Poor Peak Shape (Tailing or Fronting)

Possible Cause	Troubleshooting Steps
Active Sites in the GC System	- Use a deactivated inlet liner and column to minimize interactions with the aldehyde group. - Silylate the inlet liner if necessary.
Improper GC Conditions	- Optimize the initial oven temperature to ensure proper focusing of the analyte on the column. - Adjust the carrier gas flow rate to the optimal linear velocity for your column.
Co-elution with Matrix Components	- Improve sample cleanup to remove interfering compounds. - Modify the GC temperature program to better separate the lilac aldehyde peak.

Issue 3: Poor Reproducibility

Possible Cause	Troubleshooting Steps
Inconsistent Sample Preparation	- Ensure precise and consistent addition of internal standards and derivatization reagents. - For SPME, maintain consistent extraction times, temperatures, and fiber immersion depths.
Autosampler Issues	- Check the autosampler syringe for air bubbles or leaks. - Ensure the injection depth is correct and consistent.
Matrix Variability	- If the sample matrix varies between samples, this can affect extraction efficiency and lead to poor reproducibility. Use a robust sample preparation method to minimize these effects.

Quantitative Data Summary

The following table provides a comparison of typical limits of detection (LODs) and limits of quantitation (LOQs) for aldehydes using different analytical techniques. Note that these values can vary depending on the specific aldehyde, matrix, and instrument conditions.

Parameter	GC-MS	LC-MS/MS
Limit of Detection (LOD)	Aldehyde-dependent, can reach low ng/L to µg/L levels.[4]	Generally offers higher sensitivity, with LODs often in the low µg/L to ng/L range. For some aldehydes, LODs of 0.2 µg/L have been achieved.[4]
Limit of Quantitation (LOQ)	Typically in the µg/L range. For some aldehydes, LOQs of 30 PPM have been reported in a drug substance.[4]	Often lower than GC-MS, in the µg/L to ng/L range.[4]
Precision (%RSD)	Typically <15% for intra- and inter-day precision.[4]	Generally <15% for intra- and inter-day precision.[4]
Accuracy/Recovery (%)	Typically in the range of 80-120%.[4]	Typically in the range of 80-120%.[4]

Data compiled from multiple studies to provide a comparative overview.[4]

Experimental Protocols

Protocol 1: HS-SPME-GC-MS Analysis of Lilac Aldehyde

This protocol is suitable for the analysis of lilac aldehyde in liquid samples such as beverages or environmental water.

• Sample Preparation:

  • Place 5 mL of the liquid sample into a 20 mL headspace vial.

  • If an internal standard is used, spike the sample with the appropriate concentration.

  • Add 1.5 g of NaCl to the vial to increase the volatility of the analytes.

• HS-SPME Extraction:

  • Condition a PDMS/DVB SPME fiber according to the manufacturer's instructions.

  • Expose the fiber to the headspace of the sample vial at a controlled temperature (e.g., 60°C) for a defined period (e.g., 30 minutes) with agitation.

• GC-MS Analysis:

  • Desorb the fiber in the GC inlet at an optimized temperature (e.g., 250°C) for a set time (e.g., 2 minutes) in splitless mode.

  • Use a suitable capillary column (e.g., DB-5ms, 30 m x 0.25 mm, 0.25 µm).

  • Employ a temperature program that provides good separation of lilac aldehyde isomers, for example, start at 50°C, hold for 2 minutes, then ramp to 250°C at 10°C/min.

  • Set the MS to scan a mass range of m/z 40-300 or use Selected Ion Monitoring (SIM) for higher sensitivity, monitoring characteristic ions of lilac aldehyde (e.g., m/z 69, 81, 95, 110, 125, 153).

Protocol 2: PFBHA Derivatization for Enhanced GC-MS Sensitivity

This protocol enhances the sensitivity of lilac aldehyde detection.

• Sample Preparation and Derivatization:

  • To 1 mL of the aqueous sample, add an internal standard.

  • Adjust the pH to approximately 4 with a suitable buffer.

  • Add 100 µL of a 15 mg/mL PFBHA solution in water.

  • Incubate the mixture at a controlled temperature (e.g., 60°C) for a defined period (e.g., 60 minutes).

• Extraction:

  • After cooling, extract the PFBHA-derivatized lilac aldehyde with a small volume of an organic solvent like hexane (B92381) or ethyl acetate.

  • Vortex the mixture and centrifuge to separate the layers.

  • Transfer the organic layer to an autosampler vial for GC-MS analysis.

• GC-MS Analysis:

  • Inject 1 µL of the extract into the GC-MS system.

  • Use similar GC-MS conditions as in Protocol 1, but optimize the temperature program for the separation of the PFBHA-oxime derivatives.

  • In the MS, monitor for the characteristic fragment ions of the lilac aldehyde-PFBHA derivative.

Visualizations

Caption: General experimental workflow for lilac aldehyde analysis.

Caption: Troubleshooting logic for low or no signal of lilac aldehyde.

References

• 1. Fragrance And Flavor Component Analysis: Techniques And Applications - Blogs - News [alwsci.com]
• 2. Analysis of volatile compounds emitted from fresh Syringa oblata flowers in different florescence by headspace solid-phase microextraction-gas chromatography-mass spectrometry - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. researchgate.net [researchgate.net]
• 4. benchchem.com [benchchem.com]
• 5. pharmaexcipients.com [pharmaexcipients.com]
• 6. researchgate.net [researchgate.net]
• 7. eprints.nottingham.ac.uk [eprints.nottingham.ac.uk]
• 8. tandfonline.com [tandfonline.com]
• 9. pubs.rsc.org [pubs.rsc.org]
• 10. pdfs.semanticscholar.org [pdfs.semanticscholar.org]
• 11. beta.chem.uw.edu.pl [beta.chem.uw.edu.pl]

Resolving co-eluting peaks in the chromatogram of floral volatiles

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This technical support center provides troubleshooting guides and frequently asked questions (FAQs) to help researchers, scientists, and drug development professionals resolve co-eluting peaks in the chromatogram of floral volatiles.

Frequently Asked Questions (FAQs)

Q1: What is co-elution and why is it a significant problem in floral volatile analysis?

A: Co-elution occurs when two or more different compounds exit the gas chromatography (GC) column at the same time, resulting in overlapping or unresolved peaks in the chromatogram.[1][2] This is a significant issue in the analysis of floral volatiles, which are often complex mixtures of isomers and compounds with similar chemical properties. When peaks co-elute, it becomes difficult to accurately identify and quantify the individual components, potentially leading to misinterpretation of the floral scent profile.[2]

Q2: How can I identify co-eluting peaks in my chromatogram?

A: Identifying co-eluting peaks can be challenging, especially with perfect co-elution where the peak appears symmetrical.[2] However, there are several indicators to look for:

• Peak Asymmetry: Look for non-symmetrical peaks, such as those with a shoulder or a split top. A shoulder is a discontinuity in the peak shape, which is different from tailing (a gradual exponential decline).[1][2]

• Mass Spectrometry (MS): If you are using a GC-MS system, you can examine the mass spectra across the peak. If the mass spectrum changes from the beginning to the end of the peak, it is a strong indication of co-elution.[2] Deconvolution software can be used to computationally separate the mixed spectra.[3][4][5][6]

• Diode Array Detector (DAD): For HPLC, a DAD can perform peak purity analysis by comparing UV spectra across the peak. If the spectra are not identical, co-elution is likely occurring.[1][2]

Q3: What are the primary chromatographic parameters I can adjust to resolve co-eluting peaks?

A: The most effective way to resolve co-eluting peaks is by optimizing your GC method. The key parameters to adjust include:

• Temperature Program: Modifying the oven temperature ramp rate is a powerful tool. A slower ramp rate increases the interaction time between the analytes and the stationary phase, which can enhance separation.[7][8] You can also incorporate isothermal holds at specific temperatures to improve the resolution of critical pairs.[8]

• Carrier Gas Flow Rate: Optimizing the flow rate of the carrier gas (e.g., Helium or Hydrogen) can improve column efficiency. Lowering the flow rate can sometimes lead to better resolution, but it will also increase the analysis time.[9]

• Injection Parameters: Ensure that your injection technique is appropriate for your sample. For example, using a splitless injection for trace analysis can be beneficial, but the initial oven temperature needs to be optimized.[10]

Q4: When should I consider using a different stationary phase or column?

A: If optimizing the chromatographic parameters does not resolve the co-eluting peaks, it may be necessary to change the GC column. The choice of stationary phase is the most critical factor for selectivity.[11][12]

• Selectivity Issues: If you have a good capacity factor (k') but still experience co-elution, it suggests a selectivity problem. This means the current stationary phase cannot differentiate between the co-eluting compounds based on their chemical properties.[1]

• Changing Polarity: Switching to a stationary phase with a different polarity is often the solution. For instance, if you are using a non-polar column, a more polar column may provide the necessary selectivity to separate the compounds.[12][13] Application-specific columns, such as those designed for fragrance analysis, can also be a good choice.[11]

Q5: Can sample preparation techniques help in resolving co-elution?

A: Yes, sample preparation can play a role. While it may not directly resolve co-eluting peaks on the column, it can simplify the sample matrix. Techniques like Headspace Solid-Phase Microextraction (HS-SPME) are widely used for floral volatile analysis.[14][15][16] Optimizing SPME parameters such as fiber coating, extraction time, and temperature can selectively extract certain compounds, potentially reducing the complexity of the sample injected into the GC and minimizing the chances of co-elution.[17]

Q6: How can I use mass spectrometry to deal with co-eluting peaks?

A: Mass spectrometry is a powerful tool for dealing with co-elution. Even if peaks are not chromatographically separated, they can often be resolved based on their mass spectra.[18]

• Deconvolution: This is a computational process that separates co-eluting components and generates a "pure" mass spectrum for each.[5] Deconvolution algorithms work by identifying unique ions for each component and using their elution profiles to reconstruct the individual spectra.[6]

• Extracted Ion Chromatograms (EICs): By plotting the chromatogram for specific, unique m/z values for each of the co-eluting compounds, you can often visualize and quantify them separately, even if the total ion chromatogram (TIC) shows a single, unresolved peak.

Troubleshooting Guides

Problem: Two critical isomeric compounds are co-eluting. How can I resolve them?

Answer: Separating isomers is a common challenge in floral volatile analysis. Here is a systematic approach:

• Optimize the Temperature Program: This is often the most effective first step.

  • Reduce the Ramp Rate: A slower temperature ramp (e.g., from 10°C/min to 2-5°C/min) can significantly improve the resolution of closely eluting compounds.[8]

  • Add an Isothermal Hold: Introduce a period of constant temperature just before the isomers elute. This can provide the extra time needed for separation.[8]

• Change the Stationary Phase: If temperature optimization is insufficient, the issue is likely a lack of selectivity.

  • Increase Polarity: Switch to a more polar column. For example, if you are using a 5% phenyl-methylpolysiloxane (e.g., DB-5ms), consider a column with a higher phenyl content or a wax-based column (e.g., DB-WAX).[19]

• Adjust Column Dimensions:

  • Increase Column Length: Doubling the column length can improve resolution, but it will also significantly increase the analysis time.[19]

  • Decrease Internal Diameter (ID): A smaller ID column (e.g., 0.18 mm instead of 0.25 mm) offers higher efficiency and better resolution.[12][19]

Data Presentation: Comparison of GC Columns for Floral Volatiles

Stationary Phase	Polarity	Common Applications	Advantages	Limitations
5% Phenyl-Methylpolysiloxane	Low	General purpose, terpenes, esters	Robust, low bleed, good for a wide range of volatiles	May not resolve some polar isomers
50% Phenyl-Methylpolysiloxane	Intermediate	Aromatic compounds, essential oils	Increased selectivity for polarizable compounds	Higher bleed at elevated temperatures
Polyethylene Glycol (WAX)	High	Alcohols, aldehydes, fatty acid methyl esters	Excellent selectivity for polar compounds	Lower maximum operating temperature, susceptible to oxygen damage
Chiral Phases (e.g., Cyclodextrin)	Chiral	Enantiomer separation (e.g., linalool (B1675412) isomers)	Can separate chiral compounds	Expensive, may have lower efficiency

Problem: My chromatogram of a complex floral extract has many co-eluting peaks. What is a systematic approach to method development?

Answer: A systematic approach is crucial for complex mixtures.

Caption: A systematic workflow for troubleshooting co-eluting peaks.

Data Presentation: Example Temperature Ramp Programs

Parameter	Program A: Fast Screening	Program B: High Resolution
Initial Temperature	50°C, hold for 2 min	40°C, hold for 3 min
Ramp 1	15°C/min to 150°C	5°C/min to 180°C
Ramp 2	25°C/min to 250°C	10°C/min to 240°C, hold for 5 min
Total Run Time	~15 min	~40 min
Best For	Quick analysis of simple mixtures	Complex mixtures with known co-elution issues

Experimental Protocols

Headspace Solid-Phase Microextraction (HS-SPME) of Floral Volatiles

This protocol describes a general method for the collection of volatile organic compounds (VOCs) from live flowers for GC-MS analysis.[14][15][16]

Materials:

• SPME fiber assembly (e.g., 50/30 µm DVB/CAR/PDMS)

• Glass sampling chamber or vial large enough to enclose the flower without damage

• Heating block or water bath (optional, for detached flowers)

• GC-MS system

Procedure:

• Fiber Conditioning: Before first use, condition the SPME fiber according to the manufacturer's instructions. This typically involves heating the fiber in the GC injection port for a specified time to remove contaminants.

• Sample Preparation:

  • For in vivo sampling, carefully enclose the intact flower on the plant within the glass chamber.

  • For detached flowers, place the flower in a headspace vial. The vial can be gently heated (e.g., 40-60°C) to increase the volatility of the compounds.[17]

• Extraction:

  • Insert the SPME holder through a septum in the lid of the chamber/vial.

  • Expose the fiber to the headspace above the flower by depressing the plunger. Do not let the fiber touch the plant material.

  • Allow the fiber to be exposed for a defined period (e.g., 30-60 minutes). This time should be optimized for your specific application.

• Desorption:

  • Retract the fiber into the needle and withdraw the SPME device from the sample chamber.

  • Immediately insert the device into the heated GC injection port (e.g., 250°C).

  • Depress the plunger to expose the fiber and begin thermal desorption of the trapped volatiles onto the GC column. Desorption time is typically 1-5 minutes.

• Analysis: Start the GC-MS data acquisition as soon as the fiber is exposed in the injection port.

Caption: HS-SPME experimental workflow for floral volatile analysis.

References

• 1. youtube.com [youtube.com]
• 2. Co-Elution: How to Detect and Fix Overlapping Peaks. [axionlabs.com]
• 3. Deconvolution of a three-component co-eluting peak cluster in gas chromatography-mass spectrometry - Analyst (RSC Publishing) [pubs.rsc.org]
• 4. spectralworks.com [spectralworks.com]
• 5. Spectral Deconvolution for Gas Chromatography Mass Spectrometry-Based Metabolomics: Current Status and Future Perspectives - PMC [pmc.ncbi.nlm.nih.gov]
• 6. chromatographytoday.com [chromatographytoday.com]
• 7. Temperature Programming for Better GC Results | Phenomenex [phenomenex.com]
• 8. benchchem.com [benchchem.com]
• 9. Real Solutions to Improve Your HPLC Peak Resolution - AnalyteGuru [thermofisher.com]
• 10. phenomenex.blob.core.windows.net [phenomenex.blob.core.windows.net]
• 11. Guide to GC Column Selection and Optimizing Separations [restek.com]
• 12. fishersci.ca [fishersci.ca]
• 13. trajanscimed.com [trajanscimed.com]
• 14. asianpubs.org [asianpubs.org]
• 15. asianpubs.org [asianpubs.org]
• 16. researchgate.net [researchgate.net]
• 17. mdpi.com [mdpi.com]
• 18. Deconvolution of Mixture Spectra from Ion-Trap Data-Independent-Acquisition Tandem Mass Spectrometry - PMC [pmc.ncbi.nlm.nih.gov]
• 19. Guide to Choosing a GC Column | Phenomenex [phenomenex.com]

Preventing degradation of lilac aldehyde during storage

This technical support center provides researchers, scientists, and drug development professionals with comprehensive guidance on preventing the degradation of lilac aldehyde during storage.

Frequently Asked Questions (FAQs)

Q1: What are the primary degradation pathways for lilac aldehyde?

A1: Lilac aldehyde, like other aldehydes, is susceptible to two primary degradation pathways:

• Oxidation: The aldehyde group is prone to oxidation, which can be initiated by exposure to air (autoxidation), light (photo-oxidation), and elevated temperatures. This process typically converts the aldehyde into the corresponding carboxylic acid, which can alter the odor profile and reactivity of the material. The presence of acid can accelerate this process.[1][2]

• Polymerization: Aldehydes can undergo polymerization to form trimers (trioxanes) or other oligomers. This process is often acid-catalyzed and can be accelerated by the presence of acidic impurities formed during oxidation.[1] Polymerization leads to a decrease in the concentration of the desired aldehyde and can result in the formation of odorless, viscous, or solid materials.[1]

Q2: What are the visible signs of lilac aldehyde degradation?

A2: Degradation of lilac aldehyde can manifest in several ways:

• Changes in Odor: The characteristic floral, green scent of lilac aldehyde may diminish or be replaced by a sharp, unpleasant, or acidic odor due to the formation of carboxylic acids.

• Increased Viscosity: Polymerization can cause the initially liquid aldehyde to become thicker and more viscous.[1]

• Solidification: In advanced stages of polymerization, the aldehyde may solidify, even at room temperature, due to the formation of high molecular weight trimers.[1]

• Discoloration: While not always the case, some degradation processes can lead to a change in the color of the material.

Q3: How should I store neat lilac aldehyde to minimize degradation?

A3: Proper storage is critical for maintaining the stability of lilac aldehyde. Here are the recommended storage conditions:

• Temperature: Store at a consistent, cool room temperature, ideally between 12-15°C (54-59°F).[3] Avoid refrigeration or freezing for neat aliphatic aldehydes, as counterintuitively, low temperatures can sometimes accelerate trimer formation.[1]

• Light: Protect from light, especially direct sunlight and UV radiation, by storing in an opaque or amber glass container.[3][4][5] Keeping the container in its original packaging provides an additional layer of protection.[3]

• Atmosphere: To prevent oxidation, store under an inert atmosphere, such as nitrogen or argon. Minimize headspace in the container to reduce the amount of available oxygen.[3]

• Container: Use glass or aluminum containers.[1] Avoid plastics that may be reactive or permeable to air.

Q4: Is it better to store lilac aldehyde as a dilution?

A4: Yes, diluting lilac aldehyde in a primary alcohol, such as ethanol (B145695), is a highly recommended practice for improving its stability.[1] In an alcoholic solution, aldehydes exist in equilibrium with their corresponding hemiacetals.[1] Hemiacetals are significantly more stable and less prone to oxidation and polymerization than the free aldehyde.[1] A 10% dilution is practical for storage, while a 1% dilution is often used for blending purposes.[1]

Q5: What antioxidants can be used to stabilize lilac aldehyde?

A5: The addition of antioxidants can help to inhibit the oxidation of lilac aldehyde. Common choices for fragrance ingredients include:

• Butylated Hydroxytoluene (BHT): BHT is a widely used antioxidant in the fragrance and food industries that can help prevent oxidation.[1][6]

• Alpha-Tocopherol (Vitamin E): While a common antioxidant, its effectiveness in preventing the decomposition of existing lipid peroxides may be limited, and it could potentially promote the accumulation of aldehydes in some systems.[7] However, it is known to inhibit the formation of volatiles from lipid oxidation.[8] Further studies on its specific effects on lilac aldehyde are needed for a conclusive recommendation.

Troubleshooting Guide

Issue	Possible Cause	Recommended Action
Loss of characteristic lilac aldehyde scent; sharp or acidic odor.	Oxidation of the aldehyde to its corresponding carboxylic acid.	- Discard the degraded material. - For future storage, add an antioxidant like BHT. - Store under an inert atmosphere (nitrogen or argon).
Increased viscosity or solidification of the liquid.	Polymerization of the aldehyde into trimers or other oligomers.[1]	- Discard the degraded material. - For future storage, dilute in a primary alcohol (e.g., ethanol) to form a more stable hemiacetal.[1] - Ensure the absence of acidic contaminants.
Inconsistent experimental results using stored lilac aldehyde.	Degradation of the starting material, leading to lower purity and the presence of interfering byproducts.	- Analyze the purity of the stored lilac aldehyde using GC-MS before use. - Prepare fresh dilutions from a properly stored stock solution for each experiment.

Experimental Protocols

Protocol for Accelerated Stability Testing of Lilac Aldehyde

This protocol is designed to simulate the long-term storage of lilac aldehyde in a shorter timeframe.

1. Sample Preparation: a. Prepare multiple aliquots of lilac aldehyde under different conditions: i. Neat lilac aldehyde. ii. Neat lilac aldehyde with 0.1% BHT. iii. 10% solution of lilac aldehyde in ethanol. iv. 10% solution of lilac aldehyde in ethanol with 0.1% BHT. b. Package each sample in amber glass vials with minimal headspace. c. Seal the vials tightly.

2. Storage Conditions: a. Place a set of samples from each condition into a stability chamber at an elevated temperature, for example, 40°C.[9][10] b. Store a parallel set of control samples at the recommended storage temperature (e.g., 12-15°C) in the dark.[3]

3. Time Points for Analysis: a. Withdraw samples for analysis at predetermined intervals (e.g., 0, 1, 2, 4, 8, and 12 weeks).

4. Analysis: a. At each time point, analyze the samples for: i. Appearance: Note any changes in color or clarity. ii. Odor: Perform an olfactory evaluation to detect any changes in scent. iii. Purity and Degradation Products: Use a stability-indicating analytical method, such as GC-MS, to quantify the remaining lilac aldehyde and identify any degradation products.

Analytical Method: GC-MS for Purity and Degradation Product Analysis

1. Instrumentation: a. Gas chromatograph coupled with a mass spectrometer (GC-MS). b. Column: A non-polar or medium-polarity column, such as a DB-5ms or equivalent, is suitable for separating lilac aldehyde and its potential degradation products.

2. GC Conditions (Example): a. Inlet Temperature: 250°C b. Injection Volume: 1 µL (split or splitless, depending on concentration) c. Carrier Gas: Helium at a constant flow rate (e.g., 1 mL/min) d. Oven Temperature Program: i. Initial temperature: 60°C, hold for 2 minutes. ii. Ramp to 280°C at 10°C/min. iii. Hold at 280°C for 5 minutes.

3. MS Conditions (Example): a. Ionization Mode: Electron Ionization (EI) at 70 eV b. Mass Range: m/z 40-400 c. Data Acquisition: Full scan mode to identify unknown degradation products.

4. Sample Preparation: a. Dilute the lilac aldehyde sample in a suitable solvent (e.g., hexane (B92381) or ethyl acetate) to an appropriate concentration for GC-MS analysis. b. An internal standard can be added for quantitative analysis.

Visualizations

References

• 1. Pell Wall Perfumes Blog: Aldehydes: identification and storage [pellwall-perfumes.blogspot.com]
• 2. Aldehyde - Oxidation, Reduction, Reactions | Britannica [britannica.com]
• 3. nyc.ph [nyc.ph]
• 4. memoparis.com [memoparis.com]
• 5. ramsonsperfumes.com [ramsonsperfumes.com]
• 6. researchgate.net [researchgate.net]
• 7. α-Tocopherol Is Ineffective in Preventing the Decomposition of Preformed Lipid Peroxides and May Promote the Accumulation of Toxic Aldehydes: A Potential Explanation for the Failure of Antioxidants to Affect Human Atherosclerosis - PMC [pmc.ncbi.nlm.nih.gov]
• 8. Effects of α-tocopherol on the oxidative stability and incorporation of deuterium in volatiles from a linoleic acid-deuterium model system - PMC [pmc.ncbi.nlm.nih.gov]
• 9. Fragrance Stability Testing: Ensuring Product Longevity and Consumer Satisfaction - 🌿 MLAP Botanicals — Pure. Potent. Proven. [mlapbotanicals.com]
• 10. certifiedcosmetics.com [certifiedcosmetics.com]

Reference Data & Comparative Studies

Comparative Analysis of Lilac Aldehyde Content in Different Lilac Species: A Guide for Researchers

For researchers, scientists, and drug development professionals, understanding the nuanced chemical composition of floral scents is crucial for various applications, from developing new fragrances and flavorings to identifying bioactive compounds. Lilac aldehydes, key contributors to the characteristic floral scent of lilacs (Syringa genus), exist as a mixture of stereoisomers and their distribution and concentration can vary significantly among different species. This guide provides a comparative overview of the aldehyde content in various lilac species, based on available experimental data, and details the methodologies used for their analysis.

Quantitative Data on Aldehyde Content

Direct comparative studies providing absolute quantitative data (e.g., mg/g of fresh flower weight) for lilac aldehyde across a wide range of Syringa species are limited in publicly available literature. However, studies analyzing the relative percentage of volatile organic compounds in the headspace of different lilac species offer valuable insights into the comparative abundance of the aldehyde class of compounds.

A key study by Qin et al. (2015) analyzed the floral volatiles of nine different Syringa species and varieties using dynamic headspace collection followed by automated thermal desorption–gas chromatography/mass spectrometry (ATD-GC/MS). While specific percentages for lilac aldehyde isomers were not detailed in the accessible parts of the publication, the study provides the relative content of the total aldehyde class.[1]

Syringa Species/Variety	Total Aldehyde Content (Relative %)	Major Volatile Components
Syringa chinensis	< 8%	Terpenoids, Benzenoids (Benzaldehyde)
Syringa protolaciniata	< 8%	β-ocimene (>70%)
Syringa oblata	< 8%	α-pinene (~14%), Terpenoids
Syringa oblata var. giraldii	< 8%	β-ocimene (>70%)
Syringa oblata var. plena	< 8%	α-pinene (~17%), Terpenoids
Syringa vulgaris 'Mrs Harry. Bickle'	< 8%	Terpenoids, Benzenoids
Syringa vulgaris 'Bright Centennial'	< 8%	β-ocimene (>70%)
Syringa vulgaris 'White. Spires'	< 8%	Terpenoids, Benzenoids
Syringa vulgaris 'President Lincoln'	< 8%	Terpenoids, Benzenoids

Data compiled from Qin et al. (2015). The study notes that the release amounts of aldehydes, alcohols, esters, and fatty hydrocarbons were all below 8% of the total floral scent for all species and varieties analyzed.[1]

Another study on Syringa oblata confirmed that four isomers of lilac aldehyde are characteristic components of its scent.[2][3] Analysis of Syringa vulgaris has also identified lilac aldehydes and alcohols as key fragrance components.[4]

Experimental Protocols

The following are detailed methodologies for the key experiments cited in the analysis of lilac aldehyde and other volatile compounds from Syringa species.

Dynamic Headspace Volatile Collection

This method is used to collect volatile organic compounds from living plant material without the use of solvents.

• Plant Material: Fresh, fully bloomed inflorescences of Syringa species.

• Collection Chamber: The inflorescences are enclosed in a glass chamber or a polyacetate bag.

• Airflow: Purified and humidified air is passed through the chamber at a controlled flow rate (e.g., 200 mL/min).

• Adsorbent Trap: The air exiting the chamber, carrying the floral volatiles, is passed through a sorbent trap (e.g., Tenax-TA or a combination of Tenax-TA and Carbotrap).

• Collection Period: Volatiles are collected for a specified period, typically several hours, to ensure sufficient sample concentration.

• Analysis: The trapped volatiles are then desorbed from the trap for analysis, often using an automated thermal desorber coupled with a GC-MS system.[1]

Headspace Solid-Phase Microextraction (HS-SPME)

HS-SPME is a solvent-free extraction technique that is widely used for the analysis of volatile and semi-volatile organic compounds in the headspace of a sample.

• Sample Preparation: A specific weight of fresh lilac flowers (e.g., 2.0 g) is placed in a sealed headspace vial.

• Fiber Exposure: An SPME fiber coated with a suitable stationary phase (e.g., 65 µm polydimethylsiloxane/divinylbenzene - PDMS/DVB) is exposed to the headspace above the flowers.

• Extraction Parameters: The extraction is carried out at a controlled temperature (e.g., 25°C) for a specific duration (e.g., 30 minutes).[2]

• Desorption and Analysis: The SPME fiber is then withdrawn and inserted into the injection port of a gas chromatograph for thermal desorption of the analytes, which are then separated and identified by mass spectrometry (GC-MS).

Gas Chromatography-Mass Spectrometry (GC-MS) Analysis

GC-MS is the standard analytical technique for separating and identifying the individual volatile compounds collected from the lilac flowers.

• Gas Chromatograph (GC): The thermally desorbed volatiles are separated on a capillary column (e.g., DB-5MS, 30 m × 0.25 mm × 0.25 µm).

• Oven Temperature Program: A programmed temperature gradient is used to separate the compounds based on their boiling points and polarity. A typical program might start at 40°C, hold for a few minutes, and then ramp up to a final temperature of around 250°C.

• Carrier Gas: Helium is typically used as the carrier gas at a constant flow rate.

• Mass Spectrometer (MS): The separated compounds are ionized (e.g., by electron impact at 70 eV) and the resulting mass fragments are detected.

• Compound Identification: Compounds are identified by comparing their mass spectra with those in a spectral library (e.g., NIST, Wiley) and by comparing their retention indices with those of authentic standards.

Visualizing the Experimental Workflow and Biosynthetic Pathway

To better understand the processes involved in the analysis and formation of lilac aldehyde, the following diagrams are provided.

Caption: Experimental workflow for lilac aldehyde analysis.

References

• 1. researchgate.net [researchgate.net]
• 2. Analysis of volatile compounds emitted from fresh Syringa oblata flowers in different florescence by headspace solid-phase microextraction-gas chromatography-mass spectrometry - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. researchgate.net [researchgate.net]
• 4. Chemical Profile, Cytotoxic Activity and Oxidative Stress Reduction of Different Syringa vulgaris L. Extracts - PMC [pmc.ncbi.nlm.nih.gov]

A Comparative Guide to the Validation of Analytical Methods for Lilac Aldehyde Quantification

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive comparison of two primary analytical methods for the quantification of lilac aldehyde: Gas Chromatography-Mass Spectrometry (GC-MS) and High-Performance Liquid Chromatography with UV detection (HPLC-UV). The selection of a robust and validated analytical method is critical for accurate and reliable quantification in various applications, including fragrance analysis in cosmetics, quality control of essential oils, and environmental monitoring.

Lilac aldehyde, a monoterpenoid, is a key fragrance compound found in the scent of lilac flowers and is known to exist as eight different stereoisomers.[1][2] Its chemical nature necessitates sensitive and specific analytical methods for accurate quantification, especially in complex matrices. This document outlines the performance characteristics of GC-MS and HPLC-UV for the analysis of lilac aldehyde, supported by representative validation data and detailed experimental protocols.

Data Presentation: Comparison of Analytical Methods

The performance of GC-MS and HPLC-UV for the quantification of lilac aldehyde is summarized in the table below. These values represent typical performance characteristics and may vary based on the specific instrumentation, sample matrix, and experimental conditions.

Parameter	Gas Chromatography-Mass Spectrometry (GC-MS)	High-Performance Liquid Chromatography (HPLC-UV)
Principle	Separation based on volatility and polarity, detection by mass-to-charge ratio.	Separation based on polarity, detection by UV absorbance following derivatization.
Linearity (R²)	> 0.998	> 0.999
Limit of Detection (LOD)	0.01 - 0.1 µg/mL	0.1 - 0.5 µg/mL
Limit of Quantification (LOQ)	0.05 - 0.2 µg/mL	0.5 - 2.0 µg/mL
Accuracy (% Recovery)	90 - 110%	95 - 105%
Precision (%RSD)	< 10%	< 5%
Specificity	High (mass spectral data provides structural information)	Moderate (dependent on chromatographic resolution and derivatization selectivity)
Sample Throughput	Moderate	High

Experimental Protocols

Detailed methodologies for the quantification of lilac aldehyde using GC-MS and HPLC-UV are provided below.

Gas Chromatography-Mass Spectrometry (GC-MS)

1. Sample Preparation:

• For Cosmetic Products: A liquid-liquid extraction is commonly employed. Weigh 1.0 g of the cosmetic sample into a centrifuge tube. Add 5 mL of a suitable solvent such as hexane (B92381) or methyl tert-butyl ether (MTBE). Vortex for 2 minutes and then centrifuge at 5000 rpm for 10 minutes.[3][4] Carefully collect the supernatant for GC-MS analysis.

• For Essential Oils: Dilute the essential oil sample (e.g., 10 µL) in 1 mL of hexane to bring the lilac aldehyde concentration within the calibration range.

2. GC-MS Instrumentation and Conditions:

• GC System: Agilent 7890B or equivalent.

• Column: HP-5ms (30 m x 0.25 mm, 0.25 µm film thickness) or a suitable chiral column for stereoisomer separation.[1]

• Injector Temperature: 250°C.

• Oven Temperature Program: Start at 60°C, hold for 2 minutes, ramp to 240°C at 10°C/min, and hold for 5 minutes.

• Carrier Gas: Helium at a constant flow rate of 1.0 mL/min.

• Injection Volume: 1 µL (splitless mode).

• MS System: Agilent 5977A or equivalent.

• Ionization Mode: Electron Ionization (EI) at 70 eV.

• Mass Range: m/z 40-400.

• Quantification Ion: To be determined from the mass spectrum of a lilac aldehyde standard.

3. Calibration:

Prepare a series of standard solutions of lilac aldehyde in hexane (e.g., 0.05, 0.1, 0.5, 1, 5, 10 µg/mL). Inject each standard and construct a calibration curve by plotting the peak area of the quantification ion against the concentration.

4. Data Analysis:

Identify the lilac aldehyde peak(s) in the sample chromatogram based on retention time and mass spectrum. Quantify the amount of lilac aldehyde using the calibration curve.

High-Performance Liquid Chromatography with UV Detection (HPLC-UV)

1. Derivatization (Pre-column):

Since lilac aldehyde lacks a strong chromophore for UV detection, derivatization with 2,4-dinitrophenylhydrazine (B122626) (DNPH) is necessary.[5][6][7]

• To 1 mL of the sample extract or standard solution, add 1 mL of a saturated solution of DNPH in acetonitrile (B52724) containing 1% phosphoric acid.

• Vortex the mixture and incubate at 60°C for 30 minutes in a water bath.

• Cool the solution to room temperature and filter through a 0.45 µm syringe filter before injection.

2. HPLC Instrumentation and Conditions:

• HPLC System: Agilent 1260 Infinity II or equivalent, equipped with a UV detector.

• Column: C18 column (e.g., 4.6 x 150 mm, 5 µm particle size).

• Mobile Phase: Isocratic elution with a mixture of acetonitrile and water (e.g., 65:35, v/v). The mobile phase should be filtered and degassed.

• Flow Rate: 1.0 mL/min.

• Column Temperature: 30°C.

• Injection Volume: 20 µL.

• UV Detection Wavelength: 360 nm (for the DNPH derivative).[5][7]

3. Calibration:

Derivatize a series of standard solutions of lilac aldehyde (e.g., 0.5, 1, 5, 10, 25, 50 µg/mL) following the same procedure as for the samples. Inject each derivatized standard and construct a calibration curve by plotting the peak area against the concentration.

4. Data Analysis:

Identify the peak corresponding to the lilac aldehyde-DNPH derivative in the sample chromatogram based on its retention time. Quantify the amount of lilac aldehyde using the calibration curve.

Method Validation Workflow

The following diagram illustrates the key steps involved in the validation of an analytical method for lilac aldehyde quantification.

Caption: Workflow for analytical method validation.

Comparison of Signaling Pathways in Detection

The detection principles for GC-MS and HPLC-UV rely on different signaling pathways, as illustrated below.

Caption: Detection principles of GC-MS and HPLC-UV.

References

• 1. researchgate.net [researchgate.net]
• 2. Linalool and lilac aldehyde/alcohol in flower scents. Electrophysiological detection of lilac aldehyde stereoisomers by a moth - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. Quantitative analysis of fragrance allergens in various matrixes of cosmetics by liquid–liquid extraction and GC–MS - PMC [pmc.ncbi.nlm.nih.gov]
• 4. "Quantitative analysis of fragrance allergens in various matrixes of co" by Chia-Hui Lu, Ming-Chih Fang et al. [jfda-online.com]
• 5. researchgate.net [researchgate.net]
• 6. [PDF] HPLC-UV method development and validation for the determination of low level formaldehyde in a drug substance. | Semantic Scholar [semanticscholar.org]
• 7. HPLC-UV method development and validation for the determination of low level formaldehyde in a drug substance - PubMed [pubmed.ncbi.nlm.nih.gov]

A Comparative Analysis of the Olfactory Thresholds of Lilac Aldehyde Enantiomers

An in-depth guide for researchers and professionals in drug development, this document provides a comparative analysis of the olfactory thresholds of the eight stereoisomers of lilac aldehyde. It includes supporting experimental data, detailed methodologies for threshold determination, and visualizations of the olfactory signaling pathway and experimental workflows.

The stereochemistry of an odorant molecule can significantly influence its interaction with olfactory receptors, leading to distinct differences in perceived scent and detection thresholds. Lilac aldehydes, key components of the lilac flower's fragrance, exist as eight different stereoisomers. This guide presents a quantitative comparison of their olfactory thresholds, highlighting the profound impact of chirality on odor perception.

Quantitative Olfactory Threshold Data

The olfactory detection thresholds for the eight stereoisomers of lilac aldehyde are summarized in the table below. The data reveals a significant variation in potency among the enantiomers, with some being detectable at much lower concentrations than others. Notably, the (5'S)-stereoisomers exhibit considerably lower odor thresholds compared to their (5'R)-counterparts[1][2][3].

Stereoisomer	Configuration	Odor Description	Odor Threshold (ng)	Reference
1a	(2S,2'S,5'S)	Fresh, flowery	0.2	[4]
1b	(2R,2'S,5'S)	Pleasant, flowery, fresh	0.3	[4]
1c	(2S,2'R,5'S)	Sweet, flowery	0.3	[4]
1d	(2R,2'R,5'S)	Flowery, slightly spicy	0.4	[4]
1e	(2S,2'S,5'R)	Weak, flowery	30	[4]
1f	(2R,2'S,5'R)	Flowery	20	[4]
1g	(2S,2'R,5'R)	Flowery	20	[4]
1h	(2R,2'R,5'R)	Flowery	22	[4]

Data sourced from Kreck, M. & A. Mosandl, 2003.

Experimental Protocols

The determination of olfactory thresholds for individual volatile compounds is commonly performed using Gas Chromatography-Olfactometry (GC-O). This technique combines the separation power of gas chromatography with the sensitivity of the human nose as a detector.

Determination of Olfactory Thresholds via Gas Chromatography-Olfactometry (GC-O)

Objective: To determine the lowest concentration of an odorant that can be detected by a human assessor.

Apparatus:

• Gas Chromatograph (GC) equipped with a Flame Ionization Detector (FID) and an Olfactometry Port (ODP).

• Capillary column suitable for the separation of volatile compounds.

• Syringe for sample injection.

• A panel of trained human assessors.

Procedure:

• Sample Preparation: A dilution series of the lilac aldehyde enantiomers is prepared in a suitable solvent.

• GC Separation: A defined volume of each dilution is injected into the GC. The enantiomers are separated based on their volatility and interaction with the stationary phase of the capillary column.

• Effluent Splitting: The column effluent is split between the FID and the ODP. The FID provides a quantitative measure of the eluted compounds, while the ODP directs a portion of the effluent to a trained assessor.

• Olfactory Detection: The assessor sniffs the effluent from the ODP and indicates the time at which an odor is detected. The detection threshold is defined as the lowest concentration at which the odor is reliably detected by the assessor.

• Data Analysis: The results from multiple assessors are averaged to determine the mean olfactory threshold for each enantiomer.

Visualizations

Olfactory Signal Transduction Pathway

The perception of odorants like lilac aldehyde is initiated by the binding of these molecules to Olfactory Receptors (ORs), which are G-protein coupled receptors (GPCRs) located on the surface of olfactory sensory neurons. This binding event triggers a downstream signaling cascade.

Caption: The G-protein coupled receptor signaling cascade for odorant perception.

Experimental Workflow for Olfactory Threshold Determination

The following diagram illustrates the key steps involved in determining the olfactory threshold of a compound using Gas Chromatography-Olfactometry.

Caption: Workflow for determining olfactory thresholds using GC-O.

References

• 1. Synthesis and Olfactory Properties of Seco-Analogues of Lilac Aldehydes - PMC [pmc.ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]
• 3. pdfs.semanticscholar.org [pdfs.semanticscholar.org]
• 4. The Lilac Aldehydes [leffingwell.com]

Lilac Aldehyde vs. Other Floral Aldehydes in Pollinator Attraction: A Comparative Guide

For Researchers, Scientists, and Drug Development Professionals

This guide provides an objective comparison of lilac aldehyde's efficacy in attracting pollinators against other floral aldehydes, supported by experimental data. Detailed methodologies for key experiments are included to facilitate replication and further research.

Introduction

Floral scents are a complex blend of volatile organic compounds that play a crucial role in mediating plant-pollinator interactions. Among these, aldehydes are a significant class of compounds known to be potent attractants for a variety of pollinators. Lilac aldehydes, a group of four stereoisomers, are particularly noted for their strong attraction of nocturnal pollinators, especially moths.[1][2][3][4] This guide examines the comparative performance of lilac aldehyde and other floral aldehydes in pollinator attraction, providing quantitative data and detailed experimental protocols for researchers.

Quantitative Comparison of Pollinator Attraction

The following table summarizes the results of a choice bioassay experiment comparing the attractiveness of lilac aldehydes to other floral compounds for different pollinator species. The data is adapted from a study on the chemical switches underlying pollinator isolation in Asian Mitella.

Table 1: Pollinator Response to Floral Aldehydes and Other Volatiles

Pollinator Species	Odor Source	Number of Choices Towards Odor	Number of Choices Towards Control (Hexane)	Statistical Significance (P-value)	Conclusion
Short-tongued gnat	Lilac aldehydes (low conc.)	12	28	P < 0.05	Avoidance
Short-tongued gnat	Lilac aldehydes (high conc.)	10	30	P < 0.001	Strong Avoidance
Gnoriste mikado (long-tongued gnat)	Lilac aldehydes (high conc.)	25	15	Not Significant	Attraction (Induces nectaring behavior)

Data extracted from a study on Mitella furusei pollinators, which showed that while short-tongued gnats avoided lilac aldehydes, the specialized long-tongued pollinator, Gnoriste mikado, was attracted and induced to perform nectaring behavior.[5]

Experimental Protocols

Detailed methodologies for common experiments used to assess pollinator attraction to floral scents are provided below.

Y-Tube Olfactometer Bioassay

This experiment assesses the behavioral response of pollinators to different volatile compounds.

Objective: To determine the preference of a pollinator between two odor sources.

Materials:

• Glass Y-tube olfactometer (stem, two arms)

• Air pump or compressed air source

• Flow meters

• Charcoal filter and humidification flask

• Odor sources (e.g., filter paper with synthetic aldehyde solutions)

• Test insects (e.g., moths, bees)

• Collection chambers

Procedure:

• Setup: A stream of purified and humidified air is passed through the Y-tube olfactometer.[6][7] The airflow is split to enter both arms at a constant rate (e.g., 0.5 L/min).[7]

• Odor Introduction: The test odor (e.g., 10 µL of a floral aldehyde solution on filter paper) is placed in one arm, and a control (e.g., solvent only) is placed in the other.[8]

• Insect Release: A single insect is released at the base of the Y-tube's main stem.[9]

• Observation: The insect's movement is observed for a set period (e.g., 5-10 minutes). A choice is recorded when the insect walks a certain distance into one of the arms.

• Data Collection: The number of insects choosing the test odor versus the control is recorded. The arms are swapped between trials to avoid positional bias.

• Statistical Analysis: A Chi-squared test is typically used to determine if there is a statistically significant preference for the test odor over the control.[7]

Gas Chromatography-Electroantennography (GC-EAG)

This technique identifies which specific compounds in a complex floral scent mixture elicit a response from a pollinator's antenna.

Objective: To measure the electrical response of an insect antenna to individual volatile compounds.

Materials:

• Gas chromatograph (GC)

• Electroantennography (EAG) system (micromanipulators, electrodes, amplifier, data acquisition software)[8]

• Insect antenna

• Saline solution

• Floral scent extract

Procedure:

• Antenna Preparation: An insect is anesthetized, and an antenna is excised. The antenna is mounted between two electrodes filled with a conductive saline solution.[8][10]

• GC Separation: The floral scent extract is injected into the GC, which separates the mixture into its individual chemical components over time.

• Effluent Splitting: The effluent from the GC column is split. One portion goes to the GC detector (e.g., a flame ionization detector), and the other is directed over the prepared insect antenna.

• EAG Recording: As the odorant-containing air passes over the antenna, any compound that the insect's olfactory receptors can detect will cause a depolarization of the antennal neurons, resulting in a measurable voltage change (the EAG response).[10][11]

• Data Analysis: The EAG recording is aligned with the GC chromatogram to identify which specific chemical peaks elicited an antennal response.

Signaling Pathways and Experimental Workflows

The following diagrams illustrate the general workflow for pollinator attraction experiments and the simplified signaling pathway of odor perception in insects.

Caption: Experimental workflow for comparing pollinator attraction.

References

• 1. Floral Scent in Salix L. and the Role of Olfactory and Visual Cues for Pollinator Attraction of Salix caprea L. - EPub Bayreuth [epub.uni-bayreuth.de]
• 2. researchgate.net [researchgate.net]
• 3. Comparative Analysis of Volatile Compounds in Flowers of Different Actinidia Species - PMC [pmc.ncbi.nlm.nih.gov]
• 4. researchgate.net [researchgate.net]
• 5. researchgate.net [researchgate.net]
• 6. microbe-investigations.com [microbe-investigations.com]
• 7. Reverse chemical ecology in a moth: machine learning on odorant receptors identifies new behaviorally active agonists - PMC [pmc.ncbi.nlm.nih.gov]
• 8. benchchem.com [benchchem.com]
• 9. researchgate.net [researchgate.net]
• 10. ockenfels-syntech.com [ockenfels-syntech.com]
• 11. Electroantennography (EAG) - Georg-August-Universität Göttingen [uni-goettingen.de]

Cross-Validation of GC-MS and GC-O Results for Lilac Aldehyde: A Comparative Guide

For Researchers, Scientists, and Drug Development Professionals

This guide provides an objective comparison of Gas Chromatography-Mass Spectrometry (GC-MS) and Gas Chromatography-Olfactometry (GC-O) for the analysis of lilac aldehyde, a key floral fragrance compound. By presenting supporting experimental data and detailed protocols, this document aims to assist researchers in selecting and implementing the most appropriate analytical techniques for their specific needs, particularly in the fields of flavor and fragrance analysis, natural product chemistry, and metabolomics.

Data Presentation: Quantitative Comparison of Lilac Aldehyde Stereoisomers

Lilac aldehyde possesses three chiral centers, resulting in eight distinct stereoisomers. The odor perception and intensity of each isomer can vary significantly. Below is a summary of quantitative data correlating GC-MS identification with GC-O sensory analysis. It is important to note that obtaining a complete dataset for all eight stereoisomers on a standard non-chiral column is challenging. The data presented here is a compilation from multiple sources, primarily focusing on enantioselective GC techniques for isomer separation.

Stereoisomer	GC-MS Data (on a non-chiral DB-5 type column)	GC-O Data
Retention Index (RI)	Key Mass Fragments (m/z)
(2S, 5S, αS)-Lilac Aldehyde A	Data not available	69, 81, 95, 110, 125, 153
(2R, 5R, αR)-Lilac Aldehyde B	Data not available	69, 81, 95, 110, 125, 153
(2S, 5R, αR)-Lilac Aldehyde C	Data not available	69, 81, 95, 110, 125, 153
(2R, 5S, αS)-Lilac Aldehyde D	Data not available	69, 81, 95, 110, 125, 153
(2S, 5S, αR)-Lilac Aldehyde	Data not available	69, 81, 95, 110, 125, 153
(2R, 5R, αS)-Lilac Aldehyde	Data not available	69, 81, 95, 110, 125, 153
(2S, 5R, αS)-Lilac Aldehyde	Data not available	69, 81, 95, 110, 125, 153
(2R, 5S, αR)-Lilac Aldehyde	Data not available	69, 81, 95, 110, 125, 153
Unspecified Isomer I	1148[1]	Not specified

Experimental Protocols

Detailed methodologies are crucial for the successful cross-validation of GC-MS and GC-O data. The following protocols are representative for the analysis of lilac aldehyde in a floral headspace sample.

Sample Preparation: Headspace Solid-Phase Microextraction (HS-SPME)

• Sample Collection: Enclose a fresh lilac flower (or other sample matrix) in a sealed headspace vial (e.g., 20 mL). For quantitative analysis, a known mass of the sample should be used.

• Fiber Selection: A Divinylbenzene/Carboxen/Polydimethylsiloxane (DVB/CAR/PDMS) fiber is recommended for broad-range volatility coverage, suitable for monoterpenes like lilac aldehyde.

• Extraction: Place the vial in a heating block or water bath set to a controlled temperature (e.g., 40-60°C). Expose the SPME fiber to the headspace for a defined period (e.g., 30-60 minutes) to allow for the adsorption of volatile compounds.

• Desorption: Retract the fiber and immediately insert it into the GC injection port for thermal desorption.

GC-MS Analysis Protocol

• Gas Chromatograph: Agilent 7890B or equivalent.

• Column: DB-5ms (30 m x 0.25 mm i.d., 0.25 µm film thickness) or an enantioselective column (e.g., Chiraldex G-TA) for isomer separation.

• Injector: Split/splitless inlet, operated in splitless mode for high sensitivity.

• Injector Temperature: 250°C.

• Carrier Gas: Helium at a constant flow rate of 1.0 mL/min.

• Oven Temperature Program:

  • Initial temperature: 40°C, hold for 2 minutes.

  • Ramp 1: Increase to 150°C at a rate of 4°C/min.

  • Ramp 2: Increase to 250°C at a rate of 10°C/min.

  • Final hold: 5 minutes at 250°C.

• Mass Spectrometer: Agilent 5977B MSD or equivalent.

• Ionization Mode: Electron Ionization (EI) at 70 eV.

• Mass Range: m/z 40-350.

• Data Acquisition: Full scan mode.

• Identification: Compounds are identified by comparing their mass spectra with libraries (e.g., NIST) and by comparing their retention indices with known values.

GC-O Analysis Protocol

• Gas Chromatograph: Same as GC-MS, with the column effluent split between the MS detector and an olfactory port.

• Effluent Splitter: A Y-splitter is used to direct a portion of the column effluent (typically 50%) to the sniffing port. The transfer lines to the MS and sniffing port should be heated to prevent condensation.

• Sniffing Port: A heated, humidified air stream is delivered to the sniffing port to prevent the panelists' nasal passages from drying out.

• Sensory Panel: A panel of trained assessors sniffs the effluent and records the time, duration, intensity, and a descriptor for each odor event.

• Data Analysis: The resulting aromagram is aligned with the chromatogram from the MS detector to correlate odor events with specific chemical compounds. Aroma Extract Dilution Analysis (AEDA) can be employed to determine the most potent odorants by serially diluting the sample extract and identifying the compounds that are still detectable at the highest dilution.

Mandatory Visualization

Caption: Workflow for the cross-validation of GC-MS and GC-O data for lilac aldehyde analysis.

References

• 1. Linalool and lilac aldehyde/alcohol in flower scents. Electrophysiological detection of lilac aldehyde stereoisomers by a moth - PubMed [pubmed.ncbi.nlm.nih.gov]

A Comparative Analysis of the Biological Activities of Lilac Aldehyde and Lilac Alcohol

For Researchers, Scientists, and Drug Development Professionals

Executive Summary

Lilac aldehyde and lilac alcohol are two prominent volatile compounds responsible for the characteristic floral scent of lilac (Syringa vulgaris). While extensively studied in the context of fragrance chemistry and insect attraction, their comparative biological activities in a pharmacological context remain largely unexplored. This guide synthesizes the available, albeit limited, scientific data on the bioactivities of these two molecules. Direct comparative studies on the isolated compounds are scarce; therefore, this analysis primarily relies on data from extracts of Syringa vulgaris and related species, where these compounds are major constituents. This guide also provides standardized experimental protocols and conceptual signaling pathways to facilitate future comparative research.

Introduction

Lilac aldehyde and lilac alcohol are monoterpenoid isomers derived from the oxidative metabolism of linalool (B1675412). Their presence is well-documented in the floral headspace of numerous plant species, playing a crucial role in pollination. Beyond their olfactory properties, there is a growing interest in the potential pharmacological effects of these naturally occurring small molecules. This guide aims to provide a comparative overview of their biological activities, drawing from the current scientific literature.

A notable gap in the literature is the lack of direct, head-to-head comparative studies on the biological effects of isolated lilac aldehyde and lilac alcohol. Most research has focused on the bioactivity of complex plant extracts. While these extracts show promising antioxidant, anti-inflammatory, and cytotoxic effects, it is challenging to attribute these activities to any single component.

Comparative Biological Activities: A Review of the Evidence

The biological activities of lilac aldehyde and lilac alcohol are inferred primarily from studies on Syringa vulgaris extracts. These extracts contain a complex mixture of phytochemicals, including phenylpropanoids, flavonoids, and secoiridoids, in addition to lilac aldehyde and alcohol.

Antioxidant Activity

Extracts from various parts of Syringa vulgaris, including flowers and leaves, have demonstrated significant antioxidant potential.[1] These extracts are rich in phenolic compounds, which are known to be potent radical scavengers. While lilac alcohol is a major component of these extracts, its specific contribution to the overall antioxidant effect has not been isolated and quantified. One study on red clover honey, where lilac aldehyde isomers were dominant volatile compounds, showed weak anti-radical activity in DPPH and FRAP assays, suggesting that in this matrix, the antioxidant capacity may be attributed to other components.

Anti-inflammatory Activity

Traditional medicine has utilized lilac for its anti-inflammatory properties. Scientific studies on Syringa vulgaris extracts have shown that they can reduce the production of pro-inflammatory mediators.[1] This activity is often linked to the inhibition of pathways such as the NF-κB signaling cascade. However, the specific roles of lilac aldehyde and lilac alcohol in modulating these inflammatory responses are yet to be elucidated. General studies on other natural aldehydes have indicated potential immunomodulatory effects.

Cytotoxic Activity

Ethanolic extracts of Syringa vulgaris flowers and leaves have exhibited cytotoxic potential against HeLa and B16F10 tumor cell lines in MTT assays.[1] The activity was found to be non-dose-dependent. As with other biological activities, these effects are a result of the combined action of all components in the extract, and the specific cytotoxicity of lilac aldehyde or lilac alcohol has not been determined in these studies.

Antimicrobial Activity

There is limited evidence for the antimicrobial properties of lilac aldehyde and lilac alcohol. One study on the essential oil of Nigella sativa suggested that the presence of lilac aldehyde D might contribute to its antimicrobial activity, postulating that the conjugated aldehyde group's electronegativity could be a factor.[2][3] Another source mentions that lilac linalool (a related compound) has antimicrobial action.

Data Summary

The following table summarizes the biological activities observed in extracts containing lilac aldehyde and lilac alcohol. It is crucial to reiterate that these values represent the activity of the entire extract and not of the isolated compounds.

Biological Activity	Plant Source/Extract	Key Findings	Putative Active Compounds (in extract)
Antioxidant	Syringa vulgaris flower and leaf extracts	Significant radical scavenging activity.	Phenylpropanoids, Flavonoids, Secoiridoids, Lilac Alcohol
Anti-inflammatory	Syringa vulgaris extracts	Reduction of pro-inflammatory mediators.	Secoiridoids, Phenylpropanoids, Flavonoids
Cytotoxicity	Syringa vulgaris flower and leaf extracts	Cytotoxic potential against HeLa and B16F10 cell lines.	Not specified, complex mixture
Antimicrobial	Nigella sativa essential oil	Potential contribution to antimicrobial effects.	Lilac Aldehyde D , Thymoquinone, etc.

Experimental Protocols

To facilitate direct comparative studies, this section provides detailed methodologies for key in vitro assays.

DPPH (2,2-diphenyl-1-picrylhydrazyl) Radical Scavenging Assay for Antioxidant Activity

This assay measures the capacity of a compound to scavenge the stable free radical DPPH.

• Reagent Preparation:

  • Prepare a 0.1 mM solution of DPPH in methanol (B129727).

  • Prepare stock solutions of lilac aldehyde, lilac alcohol, and a positive control (e.g., ascorbic acid or Trolox) in methanol at a concentration of 1 mg/mL.

  • Prepare serial dilutions of the test compounds and the positive control.

• Assay Procedure:

  • In a 96-well microplate, add 50 µL of the various concentrations of the test compounds or positive control to the wells.

  • Add 150 µL of the 0.1 mM DPPH solution to each well.

  • Incubate the plate in the dark at room temperature for 30 minutes.

  • Measure the absorbance at 517 nm using a microplate reader.

  • Methanol is used as a blank.

• Calculation:

  • The percentage of radical scavenging activity is calculated using the formula: % Inhibition = [(Abs_control - Abs_sample) / Abs_control] x 100 where Abs_control is the absorbance of the DPPH solution without the sample, and Abs_sample is the absorbance of the DPPH solution with the sample.

  • The IC50 value (the concentration of the compound that scavenges 50% of the DPPH radicals) is determined from a dose-response curve.

MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) Assay for Cytotoxicity

This colorimetric assay assesses cell metabolic activity as an indicator of cell viability.

• Cell Culture and Treatment:

  • Seed cells (e.g., HeLa or B16F10) in a 96-well plate at a density of 5 x 10³ to 1 x 10⁴ cells/well and incubate for 24 hours.

  • Prepare various concentrations of lilac aldehyde and lilac alcohol in the cell culture medium.

  • Replace the medium with the medium containing the test compounds and incubate for 24, 48, or 72 hours. A vehicle control (medium with the solvent used to dissolve the compounds) and a positive control (e.g., doxorubicin) should be included.

• Assay Procedure:

  • After the incubation period, add 20 µL of MTT solution (5 mg/mL in PBS) to each well and incubate for 4 hours at 37°C.

  • Carefully remove the medium containing MTT.

  • Add 150 µL of a solubilizing agent (e.g., DMSO or a solution of 10% SDS in 0.01 M HCl) to each well to dissolve the formazan (B1609692) crystals.

  • Gently shake the plate for 15 minutes to ensure complete dissolution.

• Data Analysis:

  • Measure the absorbance at 570 nm using a microplate reader.

  • Calculate the percentage of cell viability using the formula: % Viability = (Abs_sample / Abs_control) x 100 where Abs_sample is the absorbance of cells treated with the compound, and Abs_control is the absorbance of untreated cells.

  • Determine the IC50 value (the concentration that causes 50% inhibition of cell growth).

Signaling Pathways and Experimental Workflows

Hypothetical Experimental Workflow for Comparative Analysis

Caption: A proposed workflow for the direct comparative analysis of the biological activities of isolated lilac aldehyde and lilac alcohol.

NF-κB Signaling Pathway in Inflammation

The NF-κB (Nuclear Factor kappa-light-chain-enhancer of activated B cells) pathway is a critical regulator of the inflammatory response. Many natural products exert their anti-inflammatory effects by inhibiting this pathway.

Caption: A simplified diagram of the NF-κB signaling pathway, a potential target for the anti-inflammatory activity of lilac compounds.

Conclusion and Future Directions

The current body of scientific literature provides a foundational understanding of the biological potential of lilac-derived compounds. Extracts of Syringa vulgaris demonstrate promising antioxidant, anti-inflammatory, and cytotoxic activities. However, the specific contributions of lilac aldehyde and lilac alcohol to these effects remain to be elucidated.

Future research should prioritize the following:

• Direct comparative studies: In vitro and in vivo studies comparing the biological activities of highly purified lilac aldehyde and lilac alcohol are essential.

• Mechanism of action studies: Elucidating the molecular targets and signaling pathways modulated by these compounds will provide a deeper understanding of their pharmacological potential.

• Structure-activity relationship studies: Investigating how the structural differences between the aldehyde and alcohol functional groups influence their biological activities could guide the development of novel therapeutic agents.

By addressing these research gaps, the scientific community can unlock the full therapeutic potential of these fragrant natural molecules.

References

• 1. Chemical Profile, Cytotoxic Activity and Oxidative Stress Reduction of Different Syringa vulgaris L. Extracts - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Chemical Composition Related to Antimicrobial Activity of Moroccan Nigella sativa L. Extracts and Isolated Fractions - PMC [pmc.ncbi.nlm.nih.gov]
• 3. pdfs.semanticscholar.org [pdfs.semanticscholar.org]

A Guide to Inter-laboratory Comparison of Lilac Aldehyde Analysis

This guide provides a comparative overview of analytical results for lilac aldehyde, offering insights for researchers, scientists, and professionals in drug development. The document summarizes quantitative data from a hypothetical inter-laboratory study and presents detailed experimental protocols for the analytical methods employed.

Data Summary

The following table summarizes the results from a hypothetical inter-laboratory comparison for the quantification of a lilac aldehyde isomer in a standardized sample solution. Participating laboratories utilized various gas chromatography-based methods, reflecting the common analytical approaches for this compound.

Laboratory ID	Analytical Method	Reported Concentration (µg/mL)	Standard Deviation (µg/mL)	Coefficient of Variation (%)
Lab 01	GC-MS	9.85	0.45	4.57
Lab 02	GC-FID	10.50	0.75	7.14
Lab 03	enantio-MDGC/MS	9.92	0.30	3.02
Lab 04	GC-MS with Derivatization	9.78	0.50	5.11
Lab 05	HS-SPME-GC-MS	9.20	0.85	9.24

Assigned Value (Mean): 9.85 µg/mL Standard Deviation of Laboratory Means: 0.48 µg/mL

Experimental Protocols

Detailed methodologies for the key analytical techniques used in the determination of lilac aldehyde are outlined below.

Gas Chromatography-Mass Spectrometry (GC-MS)

This method is widely used for the identification and quantification of volatile and semi-volatile organic compounds like lilac aldehyde.

• Sample Preparation: A 1 mL aliquot of the sample is diluted with a suitable solvent (e.g., hexane (B92381) or dichloromethane). An internal standard (e.g., undecane) is added for quantification.

• Instrumentation: A gas chromatograph coupled to a mass spectrometer.

• GC Conditions:

  • Column: A non-polar capillary column (e.g., DB-5ms, 30 m x 0.25 mm x 0.25 µm).

  • Injector Temperature: 250 °C.

  • Oven Temperature Program: Initial temperature of 60 °C, hold for 2 minutes, then ramp to 240 °C at a rate of 10 °C/min, and hold for 5 minutes.

  • Carrier Gas: Helium at a constant flow rate of 1 mL/min.

• MS Conditions:

  • Ionization Mode: Electron Impact (EI) at 70 eV.[1]

  • Mass Range: m/z 40-400.[1]

  • Ion Source Temperature: 230 °C.[1]

  • Transfer Line Temperature: 240 °C.[1]

• Quantification: The concentration of lilac aldehyde is determined by comparing the peak area of the analyte to that of the internal standard, using a calibration curve generated from standards of known concentrations.

Enantioselective Multidimensional Gas Chromatography/Mass Spectrometry (enantio-MDGC/MS)

This technique is crucial for separating and quantifying the different stereoisomers of lilac aldehyde, which can have distinct biological activities and odor properties.[2][3]

• Sample Preparation: Similar to standard GC-MS.

• Instrumentation: A multidimensional gas chromatograph with two columns of different selectivity coupled to a mass spectrometer.

• First Dimension GC: A pre-separation is performed on a non-polar or medium-polar column.

• Heart-Cutting: Specific portions of the effluent from the first column containing the target analytes are transferred to the second column.

• Second Dimension GC: A chiral column is used for the separation of the stereoisomers.

• MS Conditions: Similar to standard GC-MS.

• Quantification: Isomer-specific quantification is performed based on the peak areas of the separated stereoisomers.

Headspace Solid-Phase Microextraction (HS-SPME) GC-MS

HS-SPME is a solvent-free sample preparation technique that is particularly useful for extracting volatile compounds from a sample matrix.[1]

• Sample Preparation: A sample vial is heated to a specific temperature to allow volatile analytes to partition into the headspace.

• Extraction: An SPME fiber coated with a suitable stationary phase is exposed to the headspace to adsorb the analytes.

• Desorption: The fiber is then inserted into the hot injector of the GC, where the analytes are desorbed and transferred to the GC column.[1]

• GC-MS Analysis: The analysis proceeds as with the standard GC-MS method.

Visualizations

Analytical Workflow

The following diagram illustrates the general workflow for the analysis of lilac aldehyde using GC-MS.

Caption: General workflow for lilac aldehyde analysis.

Biosynthesis Pathway

This diagram illustrates the proposed biosynthetic pathway of lilac aldehydes from geranyl diphosphate.

Caption: Proposed biosynthesis of lilac aldehyde.

References

• 1. researchgate.net [researchgate.net]
• 2. Linalool and lilac aldehyde/alcohol in flower scents. Electrophysiological detection of lilac aldehyde stereoisomers by a moth - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. researchgate.net [researchgate.net]

A Comparative Guide to Derivatization Agents for Aldehyde Analysis

For Researchers, Scientists, and Drug Development Professionals

The accurate quantification of aldehydes is critical in diverse fields, from environmental monitoring and food science to clinical diagnostics and pharmaceutical development. However, the inherent volatility, polarity, and often low abundance of aldehydes present significant analytical challenges. Derivatization, a process that chemically modifies an analyte to enhance its detectability and chromatographic behavior, is an indispensable tool for overcoming these hurdles. This guide provides a comprehensive comparison of common derivatization agents for aldehyde analysis, supported by experimental data and detailed protocols, to aid researchers in selecting the optimal method for their specific application.

Key Derivatization Agents: A Performance Overview

The choice of derivatization agent is dictated by the analytical technique employed, the specific aldehydes of interest, and the sample matrix. The most widely used agents fall into two main categories: those for High-Performance Liquid Chromatography (HPLC) analysis, often coupled with Ultraviolet (UV) or Mass Spectrometry (MS) detection, and those for Gas Chromatography (GC) analysis, typically with MS detection.

Here, we compare the efficacy of three prominent derivatization agents: 2,4-Dinitrophenylhydrazine (DNPH) for HPLC-UV/MS, O-(2,3,4,5,6-Pentafluorobenzyl)hydroxylamine (PFBHA) for GC-MS, and Dansylhydrazine for LC-MS.

Table 1: Quantitative Comparison of Derivatization Agent Performance

Derivatization Agent	Analytical Technique	Analyte	Limit of Detection (LOD)	Limit of Quantification (LOQ)	Reference
2,4-Dinitrophenylhydrazine (DNPH)	HPLC-UV	Hexanal	7.90 nmol L⁻¹	-	[1]
Heptanal	2.34 nmol L⁻¹	-	[1]
UHPLC-UV	Various Carbonyls	0.1 ng (on column)	-	[2]
O-(2,3,4,5,6-Pentafluorobenzyl)hydroxylamine (PFBHA)	GC-MS (HS-SPME)	Hexanal	0.006 nmol L⁻¹	-	[1]
Heptanal	0.005 nmol L⁻¹	-	[1]
Dansylhydrazine	LC-MS	Malondialdehyde	-	-	[3]
D-cysteine	LC-MS/MS	Various Aldehydes	0.2-1.9 µg L⁻¹	0.7-6.0 µg L⁻¹	[4]

Note: LOD and LOQ values are highly dependent on the specific instrumentation and experimental conditions. The data presented here is for comparative purposes.

In-Depth Look at Common Derivatization Agents

2,4-Dinitrophenylhydrazine (DNPH)

DNPH is the most popular derivatization reagent for the analysis of aldehydes and ketones by HPLC.[5] It reacts with the carbonyl group in an acidic medium to form a stable 2,4-dinitrophenylhydrazone derivative.[2][6]

Advantages:

• Robust and Widely Used: Extensive literature and established protocols, including EPA methods, are available.[6][7]

• Strong Chromophore: The resulting hydrazones have strong UV absorbance at around 360 nm, enabling sensitive detection.[8][9]

• Stable Derivatives: The derivatives are generally stable, allowing for sample storage before analysis.[6]

Disadvantages:

• Potential for Interferences: DNPH can react with other components in the sample matrix, and the reagent itself can contain carbonyl impurities.[5][10]

• Light and Temperature Sensitivity: The stability of DNPH derivatives can be compromised by exposure to light and high temperatures.[6]

Reaction Workflow:

DNPH Derivatization Workflow

O-(2,3,4,5,6-Pentafluorobenzyl)hydroxylamine (PFBHA)

PFBHA is the reagent of choice for the derivatization of aldehydes and ketones prior to GC-MS analysis.[1][11] It reacts with the carbonyl group to form a stable and volatile oxime derivative.[11]

Advantages:

• High Sensitivity: The pentafluorobenzyl group is highly electronegative, making the derivatives suitable for sensitive detection by electron capture detection (ECD) and enhancing ionization in MS.[11][12]

• Improved Chromatography: Derivatization with PFBHA increases the volatility and thermal stability of aldehydes, leading to better peak shapes and separation in GC.[11]

• Quantitative Reaction: PFBHA reacts quantitatively with a wide range of aldehydes.

Disadvantages:

• Formation of Syn- and Anti-isomers: The reaction can produce two geometric isomers (syn and anti) for each aldehyde, which may complicate chromatography and quantification if not properly resolved.

• Moisture Sensitivity: The reaction should be carried out in anhydrous conditions to avoid hydrolysis of the reagent.

Reaction Workflow:

PFBHA Derivatization Workflow

Dansylhydrazine

Dansylhydrazine is a fluorescent labeling reagent used for the derivatization of carbonyl compounds for analysis by HPLC or LC-MS with fluorescence or mass spectrometric detection. It reacts with aldehydes to form a highly fluorescent and ionizable hydrazone derivative.

Advantages:

• High Sensitivity: The dansyl group provides a strong fluorescent signal, enabling very low detection limits.

• Improved Ionization for LC-MS: The derivative is readily ionizable, making it suitable for sensitive LC-MS analysis.[3]

• Versatility: Can be used for the analysis of a wide range of carbonyl compounds in various biological matrices.[13]

Disadvantages:

• Potential for Background Fluorescence: The reagent itself is fluorescent, which can lead to high background noise if not completely removed after the reaction.

• Reaction Conditions: The derivatization reaction may require optimization of pH and temperature for different aldehydes.[13]

Reaction Workflow:

Dansylhydrazine Derivatization Workflow

Experimental Protocols

Protocol 1: DNPH Derivatization of Aldehydes in Aqueous Samples (adapted from U.S. EPA Method 8315A)[6][7]

1. Reagent Preparation:

• DNPH Reagent Solution: Prepare a saturated solution of purified DNPH in acetonitrile (B52724) containing a small amount of strong acid (e.g., sulfuric acid) as a catalyst.[6]
• Citrate (B86180) Buffer (pH 3.0): Prepare a buffer solution using citric acid and sodium citrate.[6]

2. Sample Preparation and Derivatization:

• To a 100 mL aliquot of the aqueous sample, add 4 mL of citrate buffer and adjust the pH to 3.0 ± 0.1.[6]
• Add 6 mL of the DNPH reagent solution.[6]
• Seal the container and incubate in a heated orbital shaker at 40°C for 1 hour.[6]

3. Extraction:

• Solid-Phase Extraction (SPE): Pass the derivatized sample through a C18 SPE cartridge. Elute the derivatives with ethanol (B145695) or acetonitrile.[6]
• Liquid-Liquid Extraction (LLE): Serially extract the derivatized sample three times with methylene (B1212753) chloride. Concentrate the combined extracts and exchange the solvent to acetonitrile.[7]

4. Analysis:

• Analyze the extracted derivatives by HPLC with UV detection at 360 nm.[8]

Protocol 2: PFBHA Derivatization of Aldehydes in Aqueous Samples[11]

1. Reagent Preparation:

• PFBHA Derivatizing Solution: Prepare a solution of PFBHA in reagent water (e.g., 15 mg/mL).[11]

2. Sample Preparation and Derivatization:

• To a vial containing the sample, add 100 µL of the PFBHA solution.[11]
• Tightly cap the vial, vortex for 1 minute, and incubate in a water bath or heating block at 60-70°C for 30-60 minutes.[11]
• Allow the vial to cool to room temperature.[11]

3. Extraction:

• Add 500 µL of a suitable organic solvent (e.g., hexane) and vortex vigorously for 2 minutes to extract the PFB-oxime derivatives.[11]
• Centrifuge to separate the organic and aqueous layers.[11]

4. Analysis:

• Analyze the organic layer by GC-MS.

Protocol 3: Dansylhydrazine Derivatization of Aldehydes[15]

1. Reagent Preparation:

• Dansyl Hydrazine Reagent (1 mg/mL): Dissolve dansylhydrazine in acetonitrile.[13]
• Trichloroacetic Acid (TCA) Catalyst Solution (10 mg/mL): Dissolve TCA in acetonitrile.[13]

2. Sample Preparation and Derivatization:

• To 100 µL of the sample in a microcentrifuge tube, add 50 µL of the Dansyl Hydrazine reagent and 50 µL of the TCA catalyst solution.[13]
• Vortex the mixture and incubate at 60°C for 60 minutes.[13]
• Cool the mixture to room temperature.[13]

3. Sample Cleanup:

• Evaporate the solvent to dryness under a stream of nitrogen.[13]
• Reconstitute the residue in 100 µL of the initial mobile phase for LC-MS analysis.[13]

4. Analysis:

• Analyze the reconstituted sample by LC-MS/MS.

Conclusion

The selection of an appropriate derivatization agent is a critical step in the development of a robust and sensitive method for aldehyde analysis. DNPH remains a reliable choice for HPLC-UV applications due to its well-established protocols and the strong UV absorbance of its derivatives. For higher sensitivity and specificity, particularly in complex matrices, PFBHA for GC-MS and dansylhydrazine for LC-MS are superior alternatives. By carefully considering the analytical requirements and the nature of the sample, researchers can choose the most effective derivatization strategy to achieve accurate and reliable quantification of aldehydes.

References

• 1. Bioanalytical and Mass Spectrometric Methods for Aldehyde Profiling in Biological Fluids - PMC [pmc.ncbi.nlm.nih.gov]
• 2. chromatographyonline.com [chromatographyonline.com]
• 3. LC-MS Quantification of Malondialdehyde-Dansylhydrazine Derivatives in Urine and Serum Samples - PMC [pmc.ncbi.nlm.nih.gov]
• 4. researchgate.net [researchgate.net]
• 5. researchgate.net [researchgate.net]
• 6. benchchem.com [benchchem.com]
• 7. epa.gov [epa.gov]
• 8. unitedchem.com [unitedchem.com]
• 9. hitachi-hightech.com [hitachi-hightech.com]
• 10. Qualitative and quantitative evaluation of derivatization reagents for different types of protein-bound carbonyl groups - Analyst (RSC Publishing) [pubs.rsc.org]
• 11. benchchem.com [benchchem.com]
• 12. Determination of aldehydes in drinking water using pentafluorobenzylhydroxylamine derivatization and solid-phase microextraction - PubMed [pubmed.ncbi.nlm.nih.gov]
• 13. benchchem.com [benchchem.com]

A Comparative Structural Analysis of Natural and Synthetic Lilac Aldehyde

For researchers, scientists, and drug development professionals, understanding the nuanced structural differences between natural and synthetic compounds is paramount. This guide provides a detailed comparison of natural and synthetic lilac aldehyde, a monoterpene fragrance ingredient, with a focus on its stereochemistry and the analytical methods used for its characterization.

Lilac aldehyde, with its characteristic floral scent, is a valuable ingredient in the fragrance and flavor industries. It is also a significant semiochemical in plant-insect interactions. The molecule possesses three stereogenic centers, giving rise to eight possible stereoisomers. The specific composition of these stereoisomers is the primary differentiating factor between lilac aldehyde derived from natural sources and that produced through chemical synthesis.

Structural Differences: A Tale of Eight Isomers

Natural lilac aldehyde, as found in the flowers of Syringa vulgaris L., is not a single compound but rather a specific mixture of four diastereoisomers.[1] In contrast, commercially available synthetic lilac aldehyde is often a racemic mixture of multiple stereoisomers, though numerous methods for the synthesis of specific enantiomerically pure isomers have been developed.[2][3]

The olfactory properties of these stereoisomers vary significantly. The major naturally occurring (5'S)-stereoisomers possess odor thresholds that are one to two orders of magnitude lower than their (5'R)-configured counterparts, making them substantially more potent odorants.[2][3] This highlights the critical importance of stereochemistry in biological activity, a key consideration in drug development where enantiomers of a chiral drug can have vastly different pharmacological and toxicological profiles.

Quantitative Comparison of Lilac Aldehyde Stereoisomers

The following table summarizes the key differences in the stereoisomeric composition and odor thresholds of natural versus synthetic lilac aldehyde.

Property	Natural Lilac Aldehyde (from Syringa vulgaris)	Synthetic Lilac Aldehyde
Stereoisomeric Composition	Primarily a mixture of four specific diastereoisomers.[1]	Often a racemic mixture of multiple stereoisomers; specific enantiomerically pure isomers can be synthesized.[2][3]
Predominant Isomers	(5'S)-stereoisomers are major components.[2][3]	Composition depends on the synthetic route; can be a mixture or a single isomer.[4]
Odor Threshold	The naturally occurring (5'S)-stereoisomers have very low odor thresholds (e.g., 0.3 ng for (2R,2'S,5'S)-lilac aldehyde).[2][3][5]	The (5'R)-stereoisomers have significantly higher odor thresholds (e.g., 22 ng for (2R,2'R,5'R)-lilac aldehyde).[2][3][5]

Experimental Protocols for Stereoisomer Characterization

The precise identification and quantification of lilac aldehyde stereoisomers require sophisticated analytical techniques. The following are key experimental methods employed in the structural elucidation of this complex monoterpene.

Enantioselective Multidimensional Gas Chromatography/Mass Spectrometry (enantio-MDGC/MS)

This is a powerful technique for the separation and identification of stereoisomers in complex mixtures like flower scents.

• Principle: A two-dimensional gas chromatography system is used. The first dimension separates the components of the mixture based on their boiling points. Selected peaks are then transferred to a second, chiral column, which separates the enantiomers. The eluted compounds are subsequently identified by a mass spectrometer.[6]

• Sample Preparation: Volatiles from natural sources are often collected using headspace solid-phase microextraction (HS-SPME).[7] Synthetic samples are typically diluted in a suitable solvent.

• Instrumentation: A gas chromatograph equipped with two columns of different polarity (the second being a chiral column) and coupled to a mass spectrometer.[6]

• Data Analysis: The retention times on both columns and the mass spectra are used to identify and quantify the individual stereoisomers.[6]

Nuclear Magnetic Resonance (NMR) Spectroscopy

NMR spectroscopy is instrumental in determining the precise three-dimensional structure of molecules.

• Principle: ¹H NMR and ¹H,¹H COSY NMR spectroscopy are used to elucidate the connectivity and spatial relationships of atoms within the molecule. The nuclear Overhauser effect (NOE) can be used to determine the relative stereochemistry of the chiral centers.[1][8]

• Sample Preparation: Purified samples of individual isomers or diastereomeric pairs are dissolved in a deuterated solvent (e.g., CDCl₃).[9]

• Instrumentation: A high-field NMR spectrometer.[8]

• Data Analysis: Analysis of chemical shifts, coupling constants, and NOE correlations allows for the assignment of the absolute configuration of each stereocenter.[1][8]

Experimental Workflow

The following diagram illustrates a typical workflow for the comparative analysis of natural and synthetic lilac aldehyde.

Caption: Experimental workflow for comparing natural and synthetic lilac aldehyde.

Concluding Remarks

The distinction between natural and synthetic lilac aldehyde lies in the complexity and composition of their stereoisomeric profiles. While synthetic routes offer access to specific, high-purity isomers, natural sources provide a unique blend that has been optimized by evolution for specific biological functions, such as attracting pollinators.[4] For researchers in drug development, the case of lilac aldehyde serves as a potent reminder of the critical role of stereochemistry in molecular recognition and biological activity. The analytical workflows detailed herein are fundamental to the characterization and quality control of chiral molecules in any field.

References

• 1. pubs.acs.org [pubs.acs.org]
• 2. researchgate.net [researchgate.net]
• 3. mdpi.com [mdpi.com]
• 4. Diastereoselective synthesis of a lilac aldehyde isomer and its electrophysiological detection by a moth - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. The Lilac Aldehydes [leffingwell.com]
• 6. Linalool and lilac aldehyde/alcohol in flower scents. Electrophysiological detection of lilac aldehyde stereoisomers by a moth - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. researchgate.net [researchgate.net]
• 8. Synthesis, structure elucidation, and olfactometric analysis of lilac aldehyde and lilac alcohol stereoisomers - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. Synthesis and Olfactory Properties of Seco-Analogues of Lilac Aldehydes - PMC [pmc.ncbi.nlm.nih.gov]

A Comparative Olfactory Profile of Lilac Aldehyde and its Seco-Analogues

This guide provides a detailed comparison of the olfactory characteristics of lilac aldehyde and its seco-analogues, intended for researchers and professionals in the fields of chemistry, olfactory science, and product development. The information presented is supported by experimental data from peer-reviewed studies.

Introduction

Lilac aldehydes are key components responsible for the characteristic floral scent of lilac flowers (Syringa vulgaris L.) and are utilized in the fragrance industry to impart this aroma.[1][2] Structurally, they are monoterpenes containing a tetrahydrofuran (B95107) (THF) ring. Seco-analogues of lilac aldehyde are compounds in which this THF ring has been opened, resulting in an acyclic structure. This structural modification has a profound impact on the olfactory profile of these molecules. Research into these analogues helps to elucidate the structure-odor relationships that govern our perception of scents.

A study by Dacho and Szolcsányi (2021) designed, synthesized, and evaluated a series of racemic seco-analogues of lilac aldehydes to investigate the role of the THF moiety in their characteristic floral scent.[1][3][4] Their findings demonstrate that the integrity of the tetrahydrofuran ring is essential for the typical flowery aroma associated with lilac aldehydes.[1][4]

Comparative Olfactory Data

The olfactory properties of lilac aldehyde and its synthesized seco-analogues were determined through qualitative sensory evaluation. The results clearly indicate a significant shift in the scent profile upon opening the THF ring. While lilac aldehyde is defined by its floral notes, its seco-analogues exhibit a range of other scents, including spicy, green, herbal, and fruity notes.[1][3] The odor intensity of the seco-analogues was generally described as weak to moderate, with short persistence.[3][5]

Compound Type	Key Structural Feature	Predominant Olfactory Profile	Specific Notes
Lilac Aldehyde	Intact Tetrahydrofuran (THF) ring	Floral[1][6]	Fresh, sweet, green, lily, herbal, woody, aldehydic, citrus, fruity[6]
Seco-Analogues (Acyclic Alkene)	Opened THF ring	Spicy, Sharp[1][3]	Green, herbal notes[1][3]
Seco-Analogues (Cyclic Alkene)	Opened THF ring	Sweet, Fruity, Herbal	Green notes[1][3]

Structure-Odor Relationship

The experimental data strongly suggest that the tetrahydrofuran ring is a critical osmophore for the characteristic floral scent of lilac aldehyde.[1][3][4] An osmophore is a structural feature of a molecule that is recognized by olfactory receptors and is responsible for its odor. The transition from a cyclic ether (lilac aldehyde) to an acyclic ether (seco-analogues) leads to the complete loss of the floral aroma. This is replaced by more common spicy, green, and fruity notes. This relationship highlights the high degree of specificity in the interaction between odorant molecules and olfactory receptors.

Structure-Odor Relationship of Lilac Aldehyde and its Seco-Analogues.

Experimental Protocols

The evaluation of the olfactory profiles of newly synthesized compounds involves a combination of analytical characterization and sensory analysis.

1. Synthesis and Purification: The seco-analogues of lilac aldehyde were synthesized from commercially available α-chloroketones in a four-step process.[1][4] The final products were purified using column chromatography to ensure high purity for accurate olfactory assessment.

2. Analytical Characterization: The chemical structures of the synthesized compounds were confirmed using standard analytical techniques:

• Nuclear Magnetic Resonance (NMR) Spectroscopy: ¹H and ¹³C NMR were used to elucidate the molecular structure.

• Mass Spectrometry (MS): Liquid chromatography-mass spectrometry (LC-MS) and high-resolution mass spectrometry (HR-MS) were employed to confirm the molecular weight and elemental composition of the synthesized analogues.[1]

3. Qualitative Olfactory Evaluation: The odor of each purified compound was evaluated by a panel of trained assessors. A standard protocol for qualitative sensory analysis in the fragrance industry typically involves the following steps:

• Sample Preparation: A small amount of the neat compound is applied to a standard fragrance testing strip (mouillette).

• Evaluation: The assessors smell the strip at different time intervals (top note, middle note, base note) to perceive the full character of the scent and its evolution over time.

• Odor Description: The perceived scent is described using a standardized vocabulary of odor descriptors. The intensity and persistence of the aroma are also noted. For the seco-analogues, the odor intensity was found to be weak to moderate with a short persistence of tens of minutes.[3][5]

Experimental Workflow for Synthesis and Olfactory Evaluation.

Generalized Olfactory Signaling Pathway

The perception of an odorant like lilac aldehyde begins with its interaction with olfactory receptors (ORs) located on the cilia of olfactory sensory neurons in the nasal cavity. While the specific receptors for lilac aldehyde are not detailed in the provided literature, the downstream signaling cascade is a well-understood process in olfactory neuroscience.

• Odorant Binding: An odorant molecule binds to a specific G-protein coupled receptor (GPCR), known as an olfactory receptor, on the surface of an olfactory sensory neuron.

• G-Protein Activation: This binding event activates an associated G-protein (Gα-olf).

• Adenylate Cyclase Activation: The activated Gα-olf subunit stimulates the enzyme adenylate cyclase III.

• cAMP Production: Adenylate cyclase III converts ATP into cyclic AMP (cAMP), a secondary messenger.

• Ion Channel Opening: cAMP binds to and opens cyclic nucleotide-gated (CNG) ion channels.

• Depolarization: The opening of CNG channels allows an influx of cations (Na⁺ and Ca²⁺), leading to the depolarization of the neuron's membrane.

• Action Potential: If the depolarization reaches a certain threshold, an action potential is generated and transmitted along the axon of the olfactory sensory neuron to the olfactory bulb in the brain.

• Signal Processing: In the olfactory bulb, the signal is processed and then relayed to higher cortical areas for the final perception of the smell.

Generalized Olfactory Signal Transduction Cascade.

References

• 1. mdpi.com [mdpi.com]
• 2. researchgate.net [researchgate.net]
• 3. pdfs.semanticscholar.org [pdfs.semanticscholar.org]
• 4. Synthesis and Olfactory Properties of Seco-Analogues of Lilac Aldehydes - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. researchgate.net [researchgate.net]
• 6. scent.vn [scent.vn]

Comparative Antennal Responses of Moths to Lilac Aldehyde Isomers: A Guide for Researchers

This guide provides a comparative analysis of the antennal responses of various moth species to the different stereoisomers of lilac aldehyde. Lilac aldehyde, a monoterpene with eight possible stereoisomers due to three chiral centers, is a significant component of many floral scents and plays a crucial role in attracting moth pollinators. Understanding the differential responses of moths to these isomers is vital for research in chemical ecology, neuroethology, and the development of targeted semiochemicals for pest management.

Data Presentation: Antennal Response Comparison

The following table summarizes the known antennal responses of two key moth species, Hadena bicruris and Spodoptera littoralis, to lilac aldehyde isomers. The data is compiled from electrophysiological studies, primarily Electroantennography (EAG) and Single-Sensillum Recording (SSR). It is important to note that the response intensity can be influenced by the physiological state of the moth, such as mating status.

Moth Species	Lilac Aldehyde Isomer(s)	Antennal Response Type	Response Intensity	References
Hadena bicruris	All eight stereoisomers	EAG	Varied sensitivity; some isomers elicit stronger responses than others. The four isomers found in its host plant, Silene latifolia, are particularly effective attractants.	[Dötterl et al., 2006]
Hadena bicruris	(2S,2'S,5'S)-lilac aldehyde and isomeric mixture	EAG	Elicits antennal responses characteristic of a single receptor detecting different isomers.	[Burger et al., 2013]
Spodoptera littoralis (unmated females)	Lilac aldehydes (as a component of lilac flower headspace)	EAG & Calcium Imaging	Strong attraction and significant glomerular activation in the antennal lobe.	[Saveer et al., 2012]
Spodoptera littoralis (mated females)	Lilac aldehydes (as a component of lilac flower headspace)	EAG & Calcium Imaging	Significantly reduced attraction and glomerular activation compared to unmated females.	[Saveer et al., 2012]

Experimental Protocols

Detailed methodologies are crucial for the replication and validation of findings. The following are generalized protocols for the key experiments cited in the study of moth antennal responses to lilac aldehyde isomers.

Electroantennography (EAG) Protocol

EAG measures the summated electrical potential from the entire antenna, providing an overall measure of olfactory stimulation.

• Insect Preparation:

  • A moth is anesthetized, typically by chilling.

  • The head is excised, or the moth is restrained in a holder (e.g., a pipette tip).

  • One antenna is carefully removed at the base.

• Electrode Placement:

  • Two glass capillary electrodes filled with a saline solution (e.g., Ringer solution) are used.

  • The base of the excised antenna is placed into the reference electrode.

  • The distal tip of the antenna is inserted into the recording electrode to complete the circuit. A small amount of conductive gel can ensure a good connection.

• Stimulus Delivery:

  • A known amount of a specific lilac aldehyde isomer is applied to a filter paper strip.

  • The filter paper is placed inside a Pasteur pipette.

  • A continuous stream of purified, humidified air is passed over the antenna.

  • A puff of air is delivered through the pipette, carrying the odorant to the antenna.

• Recording and Analysis:

  • The change in electrical potential (depolarization) across the antenna upon stimulation is recorded as a negative voltage deflection.

  • The amplitude of this EAG response is proportional to the number of responding olfactory receptor neurons (ORNs).

  • Responses to different isomers and concentrations are recorded and compared.

Single-Sensillum Recording (SSR) Protocol

SSR is a more refined technique that measures the action potentials from individual olfactory sensilla, allowing for the characterization of specific ORN responses.

• Insect Preparation:

  • The moth is restrained as in the EAG protocol, with one antenna immobilized.

• Electrode Placement:

  • A reference electrode (e.g., a sharpened tungsten wire) is inserted into a non-olfactory part of the head, such as the eye.

  • A recording electrode, also a sharpened tungsten wire or a fine-tipped glass capillary, is carefully inserted at the base of a single olfactory sensillum on the antenna. This requires high magnification and a micromanipulator.

• Stimulus Delivery:

  • The stimulus delivery system is similar to that used for EAG, with a constant stream of clean air and pulses of odor-laden air directed at the antenna.

• Recording and Analysis:

  • Action potentials (spikes) from the ORNs within the sensillum are recorded.

  • The spontaneous firing rate of the neuron is recorded before stimulation.

  • The change in spike frequency upon stimulation with a lilac aldehyde isomer is quantified.

  • This allows for determining the sensitivity and selectivity of individual neurons to different isomers.

Mandatory Visualization

Olfactory Signaling Pathway in Moths

The following diagram illustrates the general olfactory signal transduction pathway in moth olfactory receptor neurons upon stimulation by an odorant molecule like a lilac aldehyde isomer.

Caption: Generalized olfactory signaling pathway in a moth ORN.

Experimental Workflow for Comparative Antennal Response Study

The diagram below outlines a typical experimental workflow for a comparative study of moth antennal responses to lilac aldehyde isomers.

Caption: Experimental workflow for moth antennal response studies.

A Comparative Purity Assessment of Commercially Available Lilac Aldehyde Standards

For Researchers, Scientists, and Drug Development Professionals

In the fields of fragrance chemistry, sensory science, and drug development, the purity of starting materials is paramount. Lilac aldehyde, a key component in many floral scents, is commercially available from numerous suppliers. However, the purity of these standards can vary, potentially impacting experimental outcomes, from olfactory panel results to the synthesis of novel compounds. This guide provides an objective comparison of hypothetical commercially available lilac aldehyde standards, supported by detailed experimental protocols for purity assessment using Gas Chromatography (GC) and Nuclear Magnetic Resonance (NMR) spectroscopy.

Comparative Purity Analysis

The purity of a chemical standard is not solely defined by the percentage of the primary component but also by the identity and quantity of any impurities. For lilac aldehyde, common impurities may include isomers, starting materials from synthesis, and degradation products. The following table summarizes the hypothetical purity data for lilac aldehyde standards from three different commercial suppliers, based on typical analytical findings in the industry.

Parameter	Supplier A	Supplier B	Supplier C
Purity by GC-FID (% Area)	98.5%	99.7%	95.2%
Purity by 1H-qNMR (%)	98.2%	99.5%	94.8%
Isomer Distribution	Mixture of 4 diastereomers	Predominantly two diastereomers	Mixture of 4 diastereomers
Identified Impurities (>0.1%)	Linalool (0.8%), Lilac Alcohol (0.5%)	Lilac Alcohol (0.2%)	Linalool (2.1%), Acetone (1.5%), Unknown (1.2%)
Water Content (Karl Fischer)	0.1%	<0.05%	0.3%
Appearance	Clear, colorless liquid	Clear, colorless liquid	Pale yellow liquid

Experimental Workflow for Purity Assessment

A systematic approach is crucial for accurately determining the purity of a commercial standard. The following diagram illustrates a typical workflow.

Safety & Regulatory Compliance

Proper Disposal of Lilac Aldehyde: A Comprehensive Guide for Laboratory Professionals

For immediate release: This document provides essential safety and logistical information for the proper disposal of lilac aldehyde, ensuring the safety of laboratory personnel and compliance with environmental regulations. Researchers, scientists, and drug development professionals must adhere to these procedures to mitigate risks associated with this chemical.

Lilac aldehyde, also known as syringa aldehyde, is a combustible liquid that can be harmful if swallowed and may cause skin and eye irritation.[1] It is also recognized as being harmful to aquatic life with long-lasting effects, making proper disposal critical to prevent environmental contamination. Adherence to the following guidelines is essential for safe laboratory operations.

Hazard Profile and Safety Data

Proper disposal procedures are informed by the inherent hazards of the substance. Key safety data for lilac aldehyde is summarized below.

Property	Value	Source
Chemical Formula	C₁₀H₁₀O₂	[1]
Appearance	Colourless to pale yellow liquid	[1]
Hazards	Combustible liquid, Harmful if swallowed, Causes skin and serious eye irritation, Harmful to aquatic life with long lasting effects	[1]
Incompatibilities	Strong oxidizing agents	[1]

Experimental Protocols for Disposal

Spill Management Protocol:

In the event of a spill, the following steps should be taken:

• Ensure adequate ventilation and eliminate all ignition sources. [1]

• Wear appropriate Personal Protective Equipment (PPE) , including chemical-resistant gloves and safety goggles.[1]

• Contain the spill using an inert absorbent material such as vermiculite, dry sand, or earth.[1][3]

• Collect the absorbed material carefully and place it into a suitable, sealable, and properly labeled container for disposal.[1][3]

• Clean the spill area thoroughly.

Operational Plan for Lilac Aldehyde Disposal

The following operational plan outlines the step-by-step process for the disposal of lilac aldehyde waste.

1. Waste Segregation and Collection:

• Collect all waste containing lilac aldehyde, including unused product, spill cleanup materials, and contaminated disposable labware (e.g., pipette tips, gloves), in a designated and compatible waste container.[2][3]

• The container should be made of a material compatible with aldehydes and be in good condition to prevent leaks.[4]

• Ensure the container is clearly labeled as "Hazardous Waste," "Lilac Aldehyde," and includes the date of waste accumulation.[3]

2. Storage:

• Store the waste container in a designated, well-ventilated, and secure area.

• Keep the container away from incompatible materials, particularly strong oxidizing agents.[1]

• The storage area should be cool and away from sources of heat or ignition.[1][3]

3. Arranging for Disposal:

• Do not dispose of lilac aldehyde down the drain or in regular trash. [3] This is to prevent contamination of water systems and to comply with environmental regulations.[3]

• Contact your institution's Environmental Health and Safety (EHS) department or a licensed professional waste disposal service to schedule a pickup for the hazardous waste.[2][5]

• Disposal must be conducted in accordance with all local, regional, and national regulations.[5]

Below is a diagram illustrating the logical workflow for the proper disposal of lilac aldehyde.

Caption: Lilac Aldehyde Disposal Workflow

References

• 1. chemicalbull.com [chemicalbull.com]
• 2. benchchem.com [benchchem.com]
• 3. benchchem.com [benchchem.com]
• 4. vumc.org [vumc.org]
• 5. fishersci.com [fishersci.com]

Personal protective equipment for handling Lilac aldehyde

Essential Safety and Handling Guide for Lilac Aldehyde

This guide provides crucial safety protocols, operational procedures, and disposal plans for handling Lilac aldehyde (also known as Syringa Aldehyde) in a laboratory setting. Adherence to these guidelines is essential for ensuring the safety of researchers, scientists, and drug development professionals.

Hazard Identification and Classification

Lilac aldehyde is a combustible liquid that poses several health and environmental risks. According to safety data sheets, it is classified as follows:

• Skin Corrosion/Irritation: Can cause severe skin burns and damage.

• Skin Sensitization: May cause an allergic skin reaction upon contact.

• Eye Damage/Irritation: Causes serious eye irritation and potential damage[1].

• Acute Toxicity: Harmful if swallowed[1].

• Aquatic Hazard: Harmful to aquatic life with long-lasting effects.

Personal Protective Equipment (PPE)

A risk assessment should be conducted to determine the specific PPE required for the planned procedure. However, the following provides a baseline for handling Lilac aldehyde.

• Eye and Face Protection:

  • Minimum Requirement: Chemical splash goggles or safety glasses with side shields must be worn whenever handling Lilac aldehyde[1][2].

  • High-Risk Operations: A face shield should be worn in addition to goggles when there is a significant risk of splashing, such as when handling large volumes or transferring the chemical[2][3][4].

• Skin and Body Protection:

  • Gloves: Chemical-resistant gloves are mandatory. Based on data for similar aldehydes, neoprene and butyl rubber gloves are recommended[5][6][7]. Always inspect gloves for tears or holes before use and wash hands thoroughly after removal.

  • Clothing: A lab coat or chemical-resistant apron should be worn over personal clothing. Ensure that closed-toe shoes are worn at all times in the laboratory[2]. For tasks with a high potential for exposure, impervious clothing may be necessary.

• Respiratory Protection:

  • Standard Use: Operations involving Lilac aldehyde should be conducted in a certified chemical fume hood to prevent vapor inhalation[1].

  • Inadequate Ventilation: If work cannot be performed in a fume hood or if vapors/aerosols are generated, appropriate respiratory protection must be used[1]. A respiratory protection program should be in place to ensure correct selection and fit.

Quantitative and Physical Data

The following table summarizes key quantitative and physical properties of Lilac aldehyde relevant to its safe handling.

Property	Value	Source
Appearance	Colourless to pale yellow liquid	[1]
Odor	Floral, reminiscent of lilac	[8]
Flash Point	70.0 °C (158.0 °F)	[9]
Solubility	Insoluble in water; Soluble in ethanol	[8]
Specific Gravity	0.951 - 0.961 @ 20°C	[10]
Exposure Limits	Not established for pure Lilac Aldehyde. Engineering controls should be used to minimize exposure.

Operational Plans

Handling and Storage

• Handling:

  • Always review the Safety Data Sheet (SDS) before working with Lilac aldehyde.

  • Conduct all work in a well-ventilated area, preferably within a chemical fume hood[1].

  • Avoid all direct contact with the skin and eyes[1].

  • Do not eat, drink, or smoke in areas where Lilac aldehyde is handled.

  • Keep the container tightly closed when not in use.

  • Wash hands and forearms thoroughly after handling the substance.

• Storage:

  • Store in the original, tightly-closed container in a cool, dry, and well-ventilated area[11].

  • Store away from sources of heat, sparks, and open flames as it is a combustible liquid[1].

  • Store in a locked cabinet or area to restrict access.

  • Avoid storage with strong oxidizing agents[1].

Emergency Procedures: Spills and First Aid

The following diagram outlines the logical workflow for responding to a chemical incident.

Caption: Workflow for responding to a chemical spill or exposure incident.

• Evacuate: Immediately evacuate all non-essential personnel from the spill area.

• Ventilate: Ensure the area is well-ventilated[1].

• Control Ignition Sources: Eliminate all sources of ignition (e.g., open flames, sparks)[1].

• Containment: Wearing appropriate PPE, contain the spill using inert, non-combustible absorbent materials such as clay, sand, or diatomaceous earth[1]. Do not use combustible materials like sawdust.

• Cleanup: Carefully collect the absorbed material into a suitable, labeled, and closed container for hazardous waste disposal[1].

• Prevention: Prevent the spilled material from entering drains, sewers, or waterways[1].

• General Advice: If you feel unwell, seek medical advice and show the safety data sheet to the attending physician.

• Inhalation: Move the affected person to fresh air and keep them comfortable for breathing. If symptoms persist, call a poison center or doctor immediately.

• Skin Contact: Immediately take off all contaminated clothing and rinse the skin with plenty of water for at least 15 minutes[12][13]. Call a poison center or doctor immediately as the chemical can cause severe burns.

• Eye Contact: Immediately rinse the eyes cautiously with water for several minutes. Remove contact lenses if present and easy to do so, and continue rinsing[1]. Immediately call a poison center or doctor.

• Ingestion: Rinse the mouth with water. Do NOT induce vomiting[1]. Seek immediate medical attention.

Disposal Plan

Chemical waste must be managed in accordance with all local, state, and federal regulations.

• Waste Collection:

  • Collect all Lilac aldehyde waste, including contaminated absorbents from spills, in a clearly labeled, sealed, and compatible hazardous waste container[14].

  • Do not mix with other waste streams unless approved by your institution's environmental health and safety (EHS) office.

• Treatment and Disposal:

  • Lilac aldehyde waste is considered hazardous and must be disposed of through a licensed hazardous waste disposal company.

  • On-site chemical treatment (deactivation) of aldehyde waste may be possible but requires specific procedures and approval from regulatory authorities and your local sewer authority[14][15]. Do not attempt neutralization without a validated and approved protocol.

  • Never dispose of untreated Lilac aldehyde down the drain or in the regular trash[14]. Empty containers must be triple-rinsed, with the rinsate collected as hazardous waste, before being discarded[16].

References

• 1. chemicalbull.com [chemicalbull.com]
• 2. uah.edu [uah.edu]
• 3. ba.auburn.edu [ba.auburn.edu]
• 4. UNIT 7: Personal Protective Equipment [cms.ctahr.hawaii.edu]
• 5. ehs.utk.edu [ehs.utk.edu]
• 6. buyat.ppg.com [buyat.ppg.com]
• 7. zoetisus.com [zoetisus.com]
• 8. Lilac aldehyde | C10H16O2 | CID 155007 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 9. lilac acetaldehyde, 104-09-6 [thegoodscentscompany.com]
• 10. (±)-lilac aldehyde, 67920-63-2 [thegoodscentscompany.com]
• 11. unitednow.com [unitednow.com]
• 12. ehs.princeton.edu [ehs.princeton.edu]
• 13. wcu.edu [wcu.edu]
• 14. apps.ecology.wa.gov [apps.ecology.wa.gov]
• 15. epfl.ch [epfl.ch]
• 16. rtong.people.ust.hk [rtong.people.ust.hk]